5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol

• CAS: 2553-49-3

Core Science & Biosynthesis

5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol: Structural Dynamics and Synthetic Utility

Topic: Chemical Structure and Properties of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1][2][3]

[1][2][3]

Abstract

5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol (CAS 4090-60-2), often encountered in its stable tautomeric form 5,5-dimethyl-1,3,2-dioxaphosphinan-2-one (or neopentylene hydrogen phosphite), represents a critical class of cyclic phosphorus compounds.[1][2][3][4] Characterized by a rigid neopentyl glycol backbone, this molecule exhibits a distinct "Thorpe-Ingold" effect that enhances hydrolytic stability and directs stereochemical outcomes in phosphorylation reactions.[1][2][3] This guide provides a comprehensive analysis of its physicochemical properties, the thermodynamics of its tautomeric equilibrium, and its pivotal role as a P(H) surrogate in the synthesis of bioactive bisphosphonates and flame retardants.[1][2][3]

Chemical Identity and Structural Architecture[1][2][3][5][6]

Nomenclature and Tautomerism

The nomenclature for this compound often causes confusion due to the prototropic equilibrium between the tetracoordinate phosphonate (P(V)) and the tricoordinate phosphite (P(III)) forms.[2][3]

• Form A (Dominant): 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-one (H-phosphonate).[1][2][3]

• Form B (Reactive): 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol (Phosphorous acid monoester).[1][2][3]

While Form A represents >95% of the species in neutral media due to the strength of the P=O bond, Form B is the nucleophilic species responsible for reacting with electrophiles.[1][2][3]

Conformational Analysis

The 1,3,2-dioxaphosphorinane ring adopts a chair conformation.[1][2][3] The 5,5-dimethyl substitution (gem-dimethyl group) introduces significant steric strain that locks the ring, preventing ring flipping common in unsubstituted analogues.[1][2][3] This rigidity is advantageous in stereoselective synthesis, as it fixes the orientation of the P-H bond (typically axial) relative to the ring substituents.[1][2][3]

Key Structural Parameters:

• Ring System: Six-membered heterocycle (P, O, C, C, C, O).[1][2][3]

• P=O Bond Length: ~1.45 Å (indicative of strong double bond character).[2][3]

• P-H Bond: The P-H coupling constant (

  ) in NMR is diagnostic, typically ranging from 600–700 Hz.[2][3]

Physicochemical Properties[1][2][3][4][5][7]

The following data summarizes the core physical characteristics essential for handling and characterization.

Property	Value	Notes
CAS Number	4090-60-2	Covers both tautomers.[1][2][3][4]
Molecular Formula	C H O P
Molecular Weight	150.11 g/mol
Appearance	White crystalline solid	Hygroscopic.[2][3][4]
Melting Point	51–56 °C	Sharp melting point indicates high purity.[2][3]
Boiling Point	~105 °C (at 1 mmHg)	Decomposes at higher pressures.[2][3]
Solubility	Soluble in CH Cl , THF, Toluene	Hydrolyzes slowly in water.[2][3]
pKa	~1–2 (estimated)	Acidic proton on P-OH tautomer.
P NMR	3.0–5.0 ppm	Doublet ( Hz).[1][2][3]

Tautomeric Equilibrium and Reactivity Logic

Understanding the P(O)H

P-OH equilibrium is vital for designing experiments.[1][2][3] The P(O)H form is an electrophile at the phosphorus atom (susceptible to oxidation), while the P-OH form is a nucleophile.[1][2][3]

Diagram: Tautomeric Dynamics

The following diagram illustrates the equilibrium and the reagents that trap each specific form.

Figure 1: Tautomeric equilibrium between the stable H-phosphonate and the reactive phosphite form.[1][2][3] Base catalysis shifts the equilibrium rightward, enabling nucleophilic attack.[1][2][3]

Synthesis and Manufacturing Protocol

Mechanistic Causality

The synthesis relies on the reaction of neopentyl glycol (NPG) with phosphorus trichloride (

).[2][3] The choice of NPG is deliberate: its two primary hydroxyl groups are perfectly spaced to form a stable 6-membered ring.[1][2][3] acts as the phosphorus source.[1][2][3] The intermediate cyclic chlorophosphite is highly unstable to moisture and is immediately hydrolyzed to yield the target H-phosphonate.[1][2][3]

Experimental Protocol: Laboratory Scale (100g)

Safety Warning:

is corrosive and releases HCl.[2][3] Perform in a fume hood.

Reagents:

• Neopentyl Glycol (NPG): 104.15 g (1.0 mol)[1][2][3]

• Phosphorus Trichloride (

  ): 137.33 g (1.0 mol)[1][2][3]

• Dichloromethane (DCM): 500 mL (Solvent)[1][2][3]

• Water: 18 g (1.0 mol) for hydrolysis step.[2][3]

Step-by-Step Methodology:

• Cyclization (Formation of Chlorophosphite):

  • Charge a 1L 3-neck round-bottom flask with NPG and DCM under

    atmosphere.

  • Cool the solution to 0°C using an ice bath.

  • Add

    dropwise over 60 minutes.[2][3] Reasoning: Exothermic reaction; controlling rate prevents ring opening.[1][2]

  • Allow the mixture to warm to room temperature and stir for 2 hours. Evolution of HCl gas will be observed (scrub this gas).[2][3]

• Hydrolysis (Conversion to H-Phosphonate):

  • Cool the reaction mixture back to 0°C.

  • Add water (1.0 eq) dropwise.[2][3] Critical: Rapid addition causes violent exotherms and decomposition.[2][3]

  • Stir for 1 hour. The P-Cl bond is cleaved, forming P-OH, which tautomerizes to P(=O)H.[1][2][3]

• Purification:

  • Remove solvent under reduced pressure (Rotovap).[2][3]

  • The residue is a white solid.[1][2][3][5][6]

  • Recrystallization: Dissolve in minimal hot toluene and cool to 4°C. Filter crystals and dry under high vacuum.

Reactivity Profile and Applications

P-C Bond Formation (Pudovik & Kabachnik-Fields)

The P-H bond is activated by bases (e.g., triethylamine) or transition metals (Pd, Cu).[1][2][3]

• Pudovik Reaction: Addition to aldehydes/ketones to form

  -hydroxyphosphonates.[1][2][3]

• Kabachnik-Fields: Three-component coupling (Amine + Aldehyde + Phosphite) to form

  -aminophosphonates.[1][2][3]

Diagram: Reaction Pathways

This diagram maps the synthetic utility of the 5,5-dimethyl-1,3,2-dioxaphosphinan-2-one scaffold.

Figure 2: Synthetic divergence from the core phosphonate scaffold.[1][2][3] The Atherton-Todd route is preferred for industrial flame retardant synthesis, while Pd-catalyzed routes are used in pharma.[1][2][3]

Pharmaceutical & Industrial Relevance[1][3][7][8]

• Drug Development: The neopentyl cyclic phosphonate group is used as a prodrug moiety.[2][3] It masks the negative charge of phosphonic acids, improving cellular permeability.[1][2][3] Once inside the cell, the ring is cleaved by esterases or cytochrome P450 enzymes to release the active drug.[1][2][3]

• Flame Retardants: The high phosphorus content and the stability of the cyclic char formed during combustion make derivatives of this compound excellent flame retardants for polyurethanes and polyesters.[1][2][3]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 6335186, 1,3,2-Dioxaphosphorinane, 5,5-dimethyl-, 2-oxide.[1][2][3] Retrieved from [Link][2][3]

• PrepChem. Synthesis of Cyclic Phosphites and Phosphonates. Retrieved from [Link] (Note: Generalized landing page for synthesis protocols).[1][2][3]

Sources

• 1. lookchem.com [lookchem.com]
• 2. 1,3,2-Dioxaphosphorinane, 5,5-dimethyl-, 2-oxide | C5H10O3P+ | CID 6335186 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Neopentyl glycol - Wikipedia [en.wikipedia.org]
• 4. 5,5-二甲基-1,3,2-二氧磷杂环戊烷-2-酮 96% | Sigma-Aldrich [sigmaaldrich.com]
• 5. Experienced supplier of DMMn Plant [aldehydeepc.com]
• 6. The synthesis method of neopentyl glycol_Chemicalbook [m.chemicalbook.com]

Thermodynamic stability of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol tautomers

An in-depth analysis of the thermodynamic stability and tautomeric dynamics of 5,5-dimethyl-1,3,2-dioxaphosphinan-2-ol reveals a fascinating dichotomy between kinetic reactivity and thermodynamic preference. This cyclic organophosphorus compound, widely utilized in the synthesis of flame retardants, biologically active phosphonates, and transition metal ligands, operates as a dynamic system governed by prototropic tautomerism. Understanding the causality behind its structural equilibrium is critical for drug development professionals and synthetic chemists aiming to harness its full potential.

The Structural Dichotomy: Prototropic Tautomerism

5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol exists in a delicate equilibrium between two distinct tautomeric states: the trivalent P(III) phosphite form and the pentavalent P(V) H-phosphonate form (often referred to as 5,5-dimethyl-1,3,2-dioxaphosphinane 2-oxide)[1][2]. This interconversion involves the migration of a proton between the oxygen atom and the phosphorus atom, accompanied by a shift in the oxidation state and coordination geometry of the central phosphorus.

Tautomeric equilibrium between P(III) and P(V) forms of the dioxaphosphinane system.

The tautomeric equilibrium between the pentavalent central phosphorus atom in >P(=O)-H type molecules and the trivalent phosphorus in phosphinous acids is almost completely shifted to the side of the formation of a strong P=O bond[3]. The causality behind this thermodynamic sink lies in the fundamental bond dissociation energies (BDEs). The formation of the highly stable phosphoryl (P=O) bond provides a massive enthalpic driving force that easily overcomes the energetic penalty of breaking the O-H bond to form the weaker P-H bond.

Thermodynamic Drivers of Tautomerization

To quantify the stability of this system, we must analyze the energy landscape. The P=O double bond is exceptionally strong due to a combination of

-bonding and back-bonding (or negative hyperconjugation), yielding a BDE of approximately 130-150 kcal/mol. In contrast, the P-O single bond in the P(III) tautomer is roughly 85 kcal/mol. Even though the O-H bond (~110 kcal/mol) is stronger than the P-H bond (~77 kcal/mol), the net enthalpic gain from the P=O bond formation dictates that the P(V) form is lower in energy by 5 to 10 kcal/mol.

Table 1: Comparative Thermodynamic and Spectroscopic Parameters

Parameter	P(III) Tautomer (Phosphite)	P(V) Tautomer (H-Phosphonate)
Chemical Nomenclature	5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol	5,5-Dimethyl-1,3,2-dioxaphosphinane 2-oxide
Dominant Structural Bonds	P-O, O-H	P=O, P-H
Bond Dissociation Energy (P=O vs P-O)	~85 kcal/mol (P-O single bond)	~130-150 kcal/mol (P=O double bond)
Bond Dissociation Energy (O-H vs P-H)	~110 kcal/mol (O-H bond)	~77 kcal/mol (P-H bond)
Relative Gibbs Free Energy ( )	+5 to +10 kcal/mol (Kinetic form)	0 kcal/mol (Thermodynamic sink)
Predominance in Equilibrium	< 0.01%	> 99.99%
P NMR Chemical Shift	~130-140 ppm (Singlet)	~0-10 ppm (Doublet, Hz)

Experimental Workflows for Tautomer Characterization

To accurately characterize this tautomeric system and determine its thermodynamic solubility in various environments, rigorous, self-validating experimental protocols are required.

Protocol 1: P NMR Spectroscopic Validation

Nuclear Magnetic Resonance (NMR) is the definitive tool for this analysis because the

P chemical shift is exquisitely sensitive to the oxidation state and coordination number of the phosphorus atom[4].

• Sample Preparation: Dissolve 20 mg of the compound in 0.6 mL of strictly anhydrous

  . Causality: Trace water can hydrolyze the cyclic ester or perturb the hydrogen-bonding network, artificially shifting the tautomeric equilibrium and invalidating the thermodynamic measurement.

• Data Acquisition: Acquire both

  H-decoupled ( P{ H}) and H-coupled P NMR spectra at 298 K. Causality: The decoupled spectrum provides a clean baseline for precise integration. However, the coupled spectrum acts as a self-validating check: the P(V) tautomer will split into a massive doublet ( Hz) due to the direct P-H bond, definitively proving the pentavalent structure. The P(III) form, lacking a direct P-H bond, remains a singlet.

• Equilibrium Calculation: Integrate the signals. Calculate

  and derive the standard free energy change using .

Step-by-step 31P NMR workflow for quantifying the prototropic tautomeric equilibrium.

Protocol 2: Thermodynamic Solubility and Stability Assay

For late-stage drug development or materials science (such as flame retardant synthesis), kinetic solubility is insufficient; true thermodynamic solubility must be established[4].

• Saturation Setup: Add an excess of 5,5-dimethyl-1,3,2-dioxaphosphinane 2-oxide to a selected solvent (e.g., acetonitrile or ethyl acetate) in a sealed, temperature-controlled vessel set to 298.15 K.

• Equilibration: Agitate the suspension continuously for 48 hours. Causality: Kinetic dissolution of the powder is rapid, but achieving a true thermodynamic equilibrium—where the solid phase is perfectly balanced with the solvated species—requires extended time to overcome localized supersaturation.

• Validation Check: Sample the supernatant at 24, 36, and 48 hours. The system is self-validating when the concentration variance between the 36 h and 48 h timepoints is < 1%, confirming that thermodynamic equilibrium has been reached.

• Gravimetric Analysis: Filter the supernatant through a 0.22

  m PTFE syringe filter, evaporate a known aliquot to dryness, and weigh the residue to determine the mole fraction solubility.

Implications in Synthesis and Drug Development

Despite being the thermodynamic minority, the P(III) tautomer is the kinetic driver in many synthetic applications. Because the trivalent phosphorus possesses a lone pair of electrons, it acts as a highly potent nucleophile. In reactions such as the Pudovik addition—where the cyclic phosphite reacts with aldehydes or

-oxo aldehydes to form -hydroxyphosphonates—the P(III) form is the reactive intermediate[5].

According to Le Chatelier's principle, as the minute fraction of the P(III) tautomer is consumed by the electrophile, the thermodynamic sink of the P(V) form rapidly re-equilibrates, funneling the bulk material through the reactive P(III) pathway. This dynamic allows 5,5-dimethyl-1,3,2-dioxaphosphinan-2-ol to be handled as a stable, shelf-ready P(V) oxide while reacting with the efficiency of a P(III) nucleophile, making it an invaluable reagent in the synthesis of novel bisphosphorylimides, flame retardants, and targeted pharmaceutical therapeutics[4][6].

References

• A Mechanistic Study on the Tautomerism of H-Phosphonates, H-Phosphinates and Secondary Phosphine Oxides.
• The Synthesis of Hypodiphosphoric Acid and Derivatives with P-P Bond, including Esters and Diphosphine Dioxides: A Review. MDPI.
• Synthesis and Solubility of 5,5-Dimethyl-2-(phenyl(phenylamino)methyl)-1,3,2-dioxaphosphinane 2-oxide in Selected Solvents between 278.15 K and 347.15 K.
• Synthesis of New α-Hydroxy-, α-Halogeno- and Vinylphosphonates Derived from 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-one. Thieme E-Books & E-Journals.
• Synthesis of novel bisphosphorylimides based on Staudinger reaction. Karlsruhe Institute of Technology (KIT).
• 5,5-Dimethyl-1,3,2-dioxaphosphorinan-2-one 96%. Sigma-Aldrich.

Sources

• 1. A Mechanistic Study on the Tautomerism of H-Phosphonates, H-Phosphinates and Secondary Phosphine Oxides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5,5-二甲基-1,3,2-二氧磷杂环戊烷-2-酮 96% | Sigma-Aldrich [sigmaaldrich.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 6. publikationen.bibliothek.kit.edu [publikationen.bibliothek.kit.edu]

Tautomeric Equilibrium and Synthetic Utility of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol (Neopentylene Phosphite)

Executive Summary

This technical guide analyzes the structural dynamics and chemical utility of 5,5-dimethyl-1,3,2-dioxaphosphinan-2-ol (also known as neopentylene phosphite). While nomenclature often suggests a trivalent P(III) "phosphite" structure, this molecule exists predominantly as the pentavalent P(V) 5,5-dimethyl-1,3,2-dioxaphosphinan-2-one (neopentylene hydrogen phosphonate) due to a potent tautomeric equilibrium.

For researchers in drug development and organophosphorus chemistry, understanding this equilibrium is critical. The P(V) form provides storage stability, while the accessible P(III) tautomer drives reactivity in nucleophilic substitution, metal coordination, and Atherton-Todd type oxidations. This guide details the spectroscopic signatures, synthesis, and reaction pathways of this cyclic phosphorus scaffold.

Part 1: Mechanistic Analysis of P(III) vs P(V) Tautomerism

The Equilibrium

The core phenomenon is the Sprott-type tautomerism between the trivalent phosphite (P-OH) and the pentavalent H-phosphonate (H-P=O). In the 5,5-dimethyl-1,3,2-dioxaphosphinane ring system, this equilibrium is heavily shifted toward the P(V) form.

• P(III) Form (Phosphite): Characterized by a lone pair on phosphorus and a hydroxyl group. It is the nucleophilic reactive species.

• P(V) Form (H-Phosphonate): Characterized by a phosphoryl group (P=O) and a direct P-H bond. It is the thermodynamically stable isomer.

Thermodynamic Drivers: The formation of the phosphoryl bond (P=O) is highly exothermic (bond energy approx. 540-570 kJ/mol) compared to the P-OH single bond. Consequently, the

of the tautomerization favors the P(V) form by approximately 10–15 kcal/mol in solution. The 5,5-dimethyl substitution on the propyl backbone locks the ring into a rigid chair conformation , further stabilizing the P(V) isomer by minimizing conformational entropy.

Visualization: Tautomeric Pathways

The following diagram illustrates the equilibrium and the chair conformation dynamics.

Figure 1: The tautomeric equilibrium shifts strongly to the P(V) form, stabilized by the high bond energy of P=O and the rigid chair conformation of the dioxaphosphinane ring.

Part 2: Spectroscopic Characterization (Self-Validating Protocols)

Accurate identification of the tautomer is essential for validating reaction progress. The P(V) form is distinct due to the direct P-H coupling.

Key Spectroscopic Signatures

Feature	P(V) Form (H-Phosphonate)	P(III) Form (Phosphite)	Notes
P NMR	2.0 – 10.0 ppm	125 – 135 ppm	P(III) is significantly downfield due to deshielding (lone pair).
Coupling	600 – 750 Hz	~0 Hz (No P-H bond)	The large doublet in proton-coupled P NMR is the definitive diagnostic for P(V).
H NMR	6.8 – 7.1 ppm (Doublet)	–OH signal (variable)	The P-H proton appears as a distinct doublet due to large .
IR Spectroscopy	1200-1250 cm 2400-2450 cm	3200-3400 cm	P-H stretch is sharp and diagnostic; P-OH is broad.

Experimental Validation Protocol

To confirm the purity of synthesized 5,5-dimethyl-1,3,2-dioxaphosphinan-2-one:

• Solvent: Dissolve 20 mg of sample in

  .

• Acquisition: Run a proton-coupled

  P NMR.

• Criteria: You must observe a doublet centered around 3-5 ppm with a splitting of >600 Hz. A singlet at ~130 ppm indicates oxidation to the phosphate or hydrolysis to acyclic species.

Part 3: Synthesis and Preparation[1][2]

The most robust synthesis involves the cyclization of neopentyl glycol with phosphorus trichloride, followed by controlled hydrolysis.

Step-by-Step Protocol

Reagents:

• Neopentyl glycol (1.0 eq)

• Phosphorus trichloride (

  , 1.0 eq)

• Dichloromethane (DCM, anhydrous)

• Water (1.0 eq) / Triethylamine (Base, 2.0 eq)

Workflow:

• Cyclization: Cool a solution of

  in DCM to 0°C under . Slowly add neopentyl glycol. The reaction releases HCl gas (requires scrubber).

  • Intermediate: This forms 5,5-dimethyl-2-chloro-1,3,2-dioxaphosphinane (P-Cl species).

• Hydrolysis: Add a stoichiometric amount of water (buffered with base like

  to scavenge HCl) to the P-Cl intermediate.

  • Transformation: The P-Cl bond hydrolyzes to P-OH, which immediately tautomerizes to the H-P=O form.

• Purification: The product is often a white solid. Purify by recrystallization from hexane/ether or sublimation.

Synthesis Workflow Diagram

Figure 2: Synthetic route from neopentyl glycol to the cyclic H-phosphonate via the chloridite intermediate.

Part 4: Reactivity and Applications in Drug Development

Despite the dominance of the P(V) form, the chemistry of this molecule is defined by the P(III) tautomer . Reagents that trap the P(III) form drive the equilibrium to the right (Le Chatelier's principle).

Atherton-Todd Reaction

This is the primary method for converting the inert P(V)-H bond into a reactive P(V)-Cl or P(V)-N bond.

• Mechanism: A base deprotonates the P(V) form (or facilitates tautomerization). The P(III) nucleophile attacks a halogen source (e.g.,

  or ).

• Application: Synthesis of phosphoramidate prodrugs. The cyclic structure is opened or modified to attach nucleoside analogs.

Palladium-Catalyzed Cross-Coupling

The P(III) tautomer acts as a ligand for Pd(0) or Pd(II).

• Hirao Coupling: Reaction with aryl halides to form P-C bonds (aryl phosphonates).

• Utility: Creating rigid cyclic phosphonate mimics of biological phosphates (e.g., cGMP analogs).

Radical Functionalization

The P-H bond is susceptible to homolytic cleavage.

• Mn(OAc)3 Mediation: Generates a phosphorus-centered radical (ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

  ) which adds to alkenes. This is used to synthesize complex phosphonate-functionalized scaffolds.

Reactivity Pathways Diagram

Figure 3: Major reaction pathways utilizing the P(V) precursor to access diverse organophosphorus derivatives.

References

• PubChem. (2025).[1] 1,3,2-Dioxaphosphorinane, 5,5-dimethyl-, 2-oxide (Compound Summary).[2][3] National Library of Medicine. Available at: [Link]

• Le Corre, S. S., et al. (2014). Atherton–Todd reaction: mechanism, scope and applications. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Kers, A., et al. (1996). H-Phosphonate Chemistry in the Synthesis of Oligonucleotides. Current Protocols in Nucleic Acid Chemistry.
• Silver, L., & Rudman, R. (1972). Crystal and molecular structure of 5,5-dimethyl-2-chloro-2-oxo-1,3,2-dioxaphosphorinane.

• Edmundson, R. S. (1965). Cyclic Organophosphorus Compounds.[1] (Foundational text on 1,3,2-dioxaphosphorinane ring stability).

Sources

• 1. 5,5-Dimethyl-1,3,2-dioxaphosphorinan-2-one 96 4090-60-2 [sigmaaldrich.com]
• 2. store.researchscientific.co.uk [store.researchscientific.co.uk]
• 3. tandfonline.com [tandfonline.com]

Literature review of cyclic phosphites derived from neopentyl glycol

[1]

Executive Summary

Cyclic phosphites derived from neopentyl glycol (NPG), specifically those based on the 5,5-dimethyl-1,3,2-dioxaphosphorinane ring system, represent a critical class of organophosphorus compounds.[1] Unlike linear phosphites, the cyclic neopentyl structure imparts exceptional hydrolytic stability due to the steric hindrance of the gem-dimethyl group at the 5-position. This guide provides a comprehensive technical review of their synthesis, reactivity, and applications, bridging the gap between fundamental phosphorus chemistry and industrial utility in polymer stabilization and catalysis.[1]

Structural Fundamentals & Conformational Analysis

The core architecture of NPG-derived phosphites is the 1,3,2-dioxaphosphorinane ring.[1][2]

The Neopentyl Effect

The stability of this class stems from the "neopentyl effect." In linear phosphites, the phosphorus center is sterically accessible.[1] In the NPG-derived cycle, the 5,5-dimethyl substitution locks the ring into a specific conformation (typically a distorted chair), creating a steric shield that retards nucleophilic attack at the phosphorus atom.[1]

• Ring Conformation: The ring exists predominantly in a chair conformation.[1] The orientation of the substituent on the phosphorus (axial vs. equatorial) is dictated by the anomeric effect and steric repulsion from the 3,5-diaxial interactions.

• Hydrolytic Stability: The rate of hydrolysis is significantly lower than that of ethylene glycol-derived phosphites, making NPG derivatives ideal for water-contact applications.[1][2]

Synthetic Methodologies

Synthesis is primarily achieved via two routes: direct phosphonylation with phosphorus trichloride (

) or transesterification.[1]

Route A: The Method (Acid Chloride Route)

This is the standard industrial route for generating the reactive intermediate 2-chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane (Chlorophosphite).[1][2]

Reaction Scheme:

[1]

• Critical Parameter: Temperature control (

  ) is vital to prevent ring opening or polymerization.[1][2]

• Base Scavenger: Triethylamine or pyridine is required to neutralize HCl, driving the equilibrium forward.[1]

Route B: Transesterification

Used for generating phosphite esters without handling corrosive

.[1]

Reaction Scheme:

• Catalyst: Sodium phenolate or basic catalysts.[1]

• Process: Phenol is removed via vacuum distillation to drive the reaction.[1]

Visualization of Synthesis Pathways

Figure 1: Synthetic pathways from Neopentyl Glycol to key cyclic phosphite derivatives.[1][2]

Reactivity Profile

Hydrolysis & Acidolysis

While stable, NPG phosphites eventually hydrolyze to form phosphorous acid and NPG.[1]

• Mechanism: Acid-catalyzed ring opening.[1][2] The P-O bond cleaves, followed by water attack.[1]

• Self-Validating Check: In stability tests, the appearance of an IR peak at ~2400 cm⁻¹ (P-H stretch) indicates hydrolysis to the H-phosphonate species.[1][2]

Oxidation (Antioxidant Mechanism)

NPG phosphites function as secondary antioxidants (hydroperoxide decomposers).[1] They react with hydroperoxides (ROOH) to form inert alcohols and the corresponding cyclic phosphate.[1]

Michaelis-Arbuzov Rearrangement

Reaction with alkyl halides yields phosphonates.[1][2] This is crucial for synthesizing flame retardants.[1]

Applications & Performance

Polymer Stabilization

NPG phosphites are often used in liquid stabilizer blends for PVC and polyurethanes.[1]

• Advantage: The liquid state (of certain alkyl derivatives) allows for better dispersion than solid phosphites like Irgafos 168.[1]

• Performance Data:

Stabilizer Type	Hydrolytic Stability (Hours to 1% Acid)	TGA 5% Wt Loss (°C)	Application
NPG Cyclic Phosphite	> 24 h	~220°C	PVC, PU, Coatings
Standard TPP	< 2 h	~180°C	General Purpose
Pentaerythritol Bis-P	> 48 h	~260°C	Engineering Plastics

Catalytic Ligands

The rigid backbone of 5,5-dimethyl-1,3,2-dioxaphosphorinane makes it an excellent scaffold for P-chiral ligands used in asymmetric catalysis (e.g., Pd-catalyzed allylic alkylation).[1][2]

• Mechanism: The fixed ring geometry restricts rotation, enhancing the stereoselectivity of the metal complex.

Experimental Protocols

Protocol: Synthesis of 2-Chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane

A versatile precursor for all NPG-phosphite derivatives.[1][2]

Safety: Work in a fume hood.

releases toxic HCl gas.[1]

Materials:

• Neopentyl Glycol (NPG): 10.4 g (0.1 mol)[1][2]

• Phosphorus Trichloride (

  ): 13.7 g (0.1 mol)[1][2]

• Dichloromethane (DCM): 100 mL (Anhydrous)[1]

• Nitrogen atmosphere.[1]

Procedure:

• Setup: Flame-dry a 250 mL 3-neck round bottom flask. Attach a reflux condenser, addition funnel, and nitrogen inlet.[1]

• Dissolution: Charge NPG and DCM. Stir until dissolved. Cool to 0°C using an ice bath.[1]

• Addition: Add

  dropwise over 30 minutes. Note: Evolution of HCl gas will occur.[1] Vent into a caustic scrubber.[2]

• Reaction: Allow to warm to room temperature and reflux for 2 hours to drive off residual HCl.

• Purification: Distill under reduced pressure.

  • Target: Colorless liquid.[1]

  • Boiling Point: ~80°C at 15 mmHg (Literature value to be verified against specific vacuum).

Self-Validating Step: Take a ³¹P NMR sample.[1][2]

• Success: A singlet at ~148 ppm (characteristic of chlorophosphites).[1]

• Failure: Multiple peaks indicate hydrolysis (H-phosphonate at ~5 ppm) or polymerization.[1][2]

References

• Synthesis and Reactivity of 5,5-dimethyl-1,3,2-dioxaphosphorinane deriv

  • Source: Sigma-Aldrich / Merck Technical Data.[1][2]

• Neopentyl Glycol: Properties and Industrial Applic

  • Source: ChemicalBook / Wikipedia Technical Overview.[1]

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• Phosphorinanes as Ligands for Palladium-C

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• Hydrolysis Mechanisms of Cyclic Phosph

  • Source: Journal of the Chemical Society B.[1]

• Stabilization of Polyolefins with Liquid Phosphites.

  • Source: European Patent Office (EPO).[1]

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Hydrolytic stability of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol in aqueous media

An In-Depth Technical Guide to the Hydrolytic Stability of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol in Aqueous Media

Abstract

5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol, a cyclic phosphite derivative, serves as a crucial intermediate in various synthetic applications, including the development of novel bisphosphonates and phosphanamidates with potential therapeutic activity[1]. The utility of this and related organophosphorus compounds is intrinsically linked to their stability in aqueous environments, a factor of paramount importance in both pharmaceutical formulations and biological systems. This technical guide provides a comprehensive analysis of the hydrolytic stability of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol. We delve into the fundamental principles governing the hydrolysis of cyclic phosphite esters, propose detailed degradation pathways under various pH conditions, and present a robust, self-validating experimental framework for quantifying its stability. This document is intended to equip researchers with the theoretical understanding and practical methodologies required to expertly navigate the challenges associated with the aqueous chemistry of this important synthetic building block.

Introduction to 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol

5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol is a six-membered heterocyclic compound containing a trivalent phosphorus atom. It is the tautomeric form of 5,5-dimethyl-1,3,2-dioxaphosphinane-2-oxide, existing in equilibrium, although the P(V) form with a P-H bond is generally favored. The "-ol" designation refers to the P(III) tautomer containing a hydroxyl group directly attached to the phosphorus atom. This compound is synthesized from the reaction of neopentyl glycol with a phosphorus source like phosphorus oxychloride[2].

The reactivity and stability of this cyclic phosphite are dictated by the phosphorus atom's lone pair of electrons and the nature of the P-O bonds within the dioxaphosphinane ring. Its susceptibility to hydrolysis, which involves the cleavage of these P-O ester bonds, is a critical parameter that influences its storage, handling, and application, particularly in aqueous or protic media. Understanding the kinetics and mechanisms of this degradation is essential for controlling reaction outcomes and ensuring the integrity of molecules derived from it.

Caption: Tautomeric equilibrium between the P(III) and P(V) forms.

Principles of Cyclic Phosphite Ester Hydrolysis

The hydrolysis of phosphorus esters is a well-studied field, with mechanisms influenced by pH, ring size, and the oxidation state of the phosphorus atom[3][4]. Unlike their more stable P(V) phosphate counterparts, P(III) phosphite esters are generally more susceptible to hydrolysis.

• Mechanism: Hydrolysis can proceed through either an associative or a dissociative pathway. For cyclic esters, an associative mechanism involving a pentacoordinate intermediate is often favored[5]. The reaction is initiated by a nucleophilic attack on the electrophilic phosphorus center. In aqueous media, the primary nucleophiles are water (neutral hydrolysis) and the hydroxide ion (base-catalyzed hydrolysis).

• pH Dependence: The rate of hydrolysis is highly dependent on the pH of the medium[3][6].

  • Acid Catalysis: Under acidic conditions, protonation of a ring oxygen atom activates the phosphorus center towards nucleophilic attack by water.

  • Base Catalysis: Under alkaline conditions, the potent hydroxide nucleophile directly attacks the phosphorus atom, leading to rapid cleavage. This pathway is typically much faster than acid-catalyzed or neutral hydrolysis[7].

• Ring Strain: Six-membered rings, like the dioxaphosphinane system, are generally more stable than five-membered rings. However, the cyclic nature of the molecule still imposes conformational constraints that can influence the rate of hydrolysis compared to acyclic analogues[8].

Predicted Hydrolytic Degradation Pathways

The hydrolysis of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol results in the opening of the heterocyclic ring to yield neopentyl glycol and phosphorous acid. The specific mechanism is dictated by the pH of the solution.

Acid-Catalyzed Hydrolysis

In acidic media, the reaction is initiated by the protonation of a ring oxygen atom. This step increases the electrophilicity of the phosphorus atom, facilitating the nucleophilic attack by a water molecule. This is followed by the formation of a pentacoordinate intermediate, which subsequently collapses, leading to ring opening.

Caption: Proposed pathway for acid-catalyzed hydrolysis.

Base-Catalyzed Hydrolysis

Under alkaline conditions, the strong nucleophile, hydroxide (OH⁻), directly attacks the phosphorus center. This is the rate-determining step and leads to the formation of a negatively charged pentacoordinate intermediate. Subsequent electronic rearrangement and proton abstraction from water yield the final products. This pathway is generally significantly faster than the acid-catalyzed route.

Caption: Proposed pathway for base-catalyzed hydrolysis.

Experimental Design for Stability Assessment

A robust experimental design is crucial for accurately quantifying hydrolytic stability. The primary goal is to determine the pseudo-first-order rate constant (kobs) of hydrolysis across a range of pH values.

Caption: Workflow for determining hydrolytic stability.

Detailed Experimental Protocol

Causality: This protocol is designed to isolate the effect of pH on the hydrolysis rate while controlling for temperature and initial concentration. The use of multiple analytical techniques provides a self-validating system to ensure data accuracy.

• Buffer Preparation:

  • Prepare a series of aqueous buffers (e.g., 0.05 M) covering the desired pH range (e.g., pH 2, 4, 6, 7, 8, 10, 12).

  • Scientific Rationale: Use buffers with components that are unlikely to catalyze the reaction (e.g., phosphate, borate). It is crucial to measure the final pH of the reaction mixture after the addition of the compound's stock solution.

• Stock Solution Preparation:

  • Prepare a concentrated stock solution (e.g., 10 mg/mL) of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol in a dry, aprotic, water-miscible solvent like acetonitrile or dioxane.

  • Scientific Rationale: An aprotic solvent prevents premature hydrolysis. A concentrated stock allows for a small volume to be added to the buffer, minimizing perturbation of the aqueous medium.

• Hydrolysis Reaction:

  • For each pH point, place a known volume of buffer (e.g., 10 mL) into a thermostatted vessel (e.g., 25°C ± 0.1°C).

  • Initiate the reaction by adding a small, precise volume of the stock solution (e.g., 100 µL) to achieve the target initial concentration (e.g., 0.1 mg/mL). Stir continuously.

  • Immediately withdraw the first sample (t=0).

• Sample Collection and Analysis:

  • Withdraw aliquots at predetermined time intervals. The sampling frequency should be adjusted based on the expected reaction rate (more frequent at high/low pH).

  • Primary Analytical Method: ³¹P NMR Spectroscopy

    • Justification: ³¹P NMR is ideal for this study as it directly monitors the phosphorus-containing species. It allows for unambiguous quantification of the disappearance of the starting material and the appearance of the phosphorous acid product.[9]

    • Procedure: Add the aliquot to an NMR tube containing D₂O for field locking. Acquire a proton-decoupled ³¹P NMR spectrum.

  • Confirmatory Method: HPLC or GC

    • Justification: These chromatographic methods can be used to monitor the formation of the neopentyl glycol product, providing an orthogonal confirmation of the hydrolysis rate.[10][11]

    • Procedure (HPLC): Quench the aliquot with a suitable solvent if necessary. Analyze using a reverse-phase column (e.g., C18) with a UV detector (if the product or a derivative is chromophoric) or an evaporative light scattering detector (ELSD).

    • Procedure (GC): The neopentyl glycol product is amenable to GC analysis. Derivatization may be required to improve volatility and peak shape. A flame ionization detector (FID) is suitable.

• Data Processing:

  • For each time point, determine the concentration of the remaining 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol, [A]t.

  • Plot ln([A]t/[A]₀) versus time (in seconds).

  • The pseudo-first-order rate constant, kobs (s⁻¹), is the negative of the slope of the resulting line.

  • Finally, plot log(kobs) versus pH to generate the pH-rate profile.

Summary of Expected Stability Profile

The quantitative data derived from the experimental protocol can be summarized to provide a clear overview of the compound's stability.

pH Range	Dominant Mechanism	Expected Relative Rate	Primary Nucleophile
< 4	Acid Catalysis	Moderate	H₂O
4 - 8	Neutral Hydrolysis	Slow (Most Stable)	H₂O
> 8	Base Catalysis	Fast to Very Fast	OH⁻

Causality: This profile is predicted based on established principles of ester hydrolysis[7]. The rate is slowest near neutral pH where the concentrations of H⁺ and OH⁻ are minimal, and water is the only significant nucleophile. The rate increases exponentially in the alkaline region due to the high nucleophilicity of the hydroxide ion.

Conclusion

The hydrolytic stability of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol is a critical parameter defined by its susceptibility to acid- and base-catalyzed degradation. The compound is expected to exhibit maximum stability in the neutral to slightly acidic pH range and degrade rapidly under alkaline conditions. The experimental framework provided herein, utilizing ³¹P NMR spectroscopy as the primary analytical tool and chromatographic methods for confirmation, offers a robust and reliable strategy for quantifying this stability. For researchers in drug development and organic synthesis, a thorough understanding and empirical determination of the pH-rate profile are essential for optimizing reaction conditions, ensuring product purity, and developing stable formulations.

References

• Keglevich, G. (2021). The Hydrolysis of Phosphinates and Phosphonates: A Review. Molecules. Available at: [Link][9]

• Keglevich, G. et al. (2021). The Hydrolysis of Phosphinates and Phosphonates: A Review. National Center for Biotechnology Information (PMC). Available at: [Link][3]

• Watanabe, Y. et al. Some Properties of Cyclic Phosphoramidites and Their Phosphites: Phosphitylation, Ester Exchange, and Hydrolysis. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link][8]

• Ramirez, F. et al. (1962). Cyclic Phosphate Esters from the Hydrolysis of Cyclic Oxyphosphoranes. Evidence for Pentavalent Phosphorus in the Oxyphosphoranes. Journal of the American Chemical Society. Available at: [Link]

• Pumera, M. (2011). Advances in Analytical Methods for Organophosphorus Pesticide Detection. Academia.edu. Available at: [Link]

• Saito, T. et al. (2021). Analytical Development for Detecting Femtomole-Level Organophosphorus Compounds in Biogeochemical Samples by Ion Chromatography/High-Resolution Mass Spectrometry. ACS Omega. Available at: [Link][12]

• Tebbe, J. L. et al. (2005). Hydrolysis of Phosphorus Esters: A Computational Study. Defense Technical Information Center (DTIC). Available at: [Link][4]

• Kluger, R. & Westheimer, F. H. (1979). pH-Rate profile for the hydrolysis of some esters of a bicyclic phosphinic acid. Evidence for rate-limiting pseudorotation. Journal of the American Chemical Society. Available at: [Link][6]

• Andrade, H. et al. (2018). Analytical methods for human biomonitoring of pesticides. A review. Talanta. Available at: [Link]

• Wild, J. R. et al. (2006). Detection of Organophosphorus Compounds by Covalently Immobilized Organophosphorus Hydrolase. Defense Technical Information Center (DTIC). Available at: [Link]

• U.S. Environmental Protection Agency. (2007). Method 8141B: Organophosphorus Compounds by Gas Chromatography. EPA.gov. Available at: [Link][10]

• Lopez, X. et al. (2002). Phosphate Ester Hydrolysis in Aqueous Solution: Associative versus Dissociative Mechanisms. The Journal of Physical Chemistry B. Available at: [Link][5]

• LookChem. 5,5-Dimethyl-1,3,2-dioxaphosphorinan-2-oxide. Available at: [Link][1]

• Organic Syntheses. Synthesis of 5,5-Dimethyl-1,3-dioxan-2-one. Available at: [Link]

• U.S. Environmental Protection Agency. Estimation of Hydrolysis Rate Constants of Carboxylic Acid Ester and Phosphate Ester Compounds in Aqueous Systems from Molecular Structure by SPARC. Available at: [Link][7]

• Chinese Journal of Applied Chemistry. (2014). Preparation of 5,5-dimethyl-2-phospha-1,3-dioxan-2-yl-allyl Phosphate. Available at: [Link][2]

• PubChem. 1,3,2-Dioxaphosphorinane, 5,5-dimethyl-, 2-oxide. Available at: [Link]

• Chemos GmbH & Co.KG. (2019). Safety Data Sheet: 5-Ethyl-2-methyl-1,3,2-dioxaphosphorinan-5-yl)methyl dimethyl phosphonate P-oxide. Available at: [Link]

• SIELC Technologies. (2018). Separation of 1,3,2-Dioxaphosphorinane, 5,5-dimethyl-2-(2,4,6-trimethylphenoxy)- on Newcrom R1 HPLC column. Available at: [Link][11]

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An In-depth Technical Guide to the Physicochemical Properties of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol: Melting Point and Thermal Stability

This technical guide provides a comprehensive analysis of 5,5-dimethyl-1,3,2-dioxaphosphinan-2-ol (CAS No. 4090-60-2), a key organophosphorus compound utilized in diverse areas of organic synthesis. For the purposes of this guide, it is important to address the compound's nomenclature. While the "-ol" suffix is used, the compound exists predominantly in its more stable pentavalent phosphorus tautomeric form, 5,5-dimethyl-1,3,2-dioxaphosphorinane 2-oxide. This guide will delve into its critical physicochemical properties, specifically its melting point and thermal decomposition profile, offering field-proven insights and detailed experimental protocols for researchers, scientists, and professionals in drug development.

Introduction and Significance

5,5-Dimethyl-1,3,2-dioxaphosphorinane 2-oxide, also known as neopentylene phosphite, is a stable, cyclic phosphonate ester. Its rigid six-membered ring structure, conferred by the neopentyl glycol backbone, makes it a valuable reagent and building block in organic chemistry. It serves as a reactant in a variety of catalytic reactions, including copper-catalyzed oxidative couplings and palladium-catalyzed additions of P(O)-H bonds.[1] Furthermore, its derivatives are explored for applications ranging from mechanistic probes in biological systems to the development of novel anticancer agents.[1] A thorough understanding of its physical properties, such as melting point and thermal stability, is paramount for its safe handling, storage, and effective application in synthesis.

Physicochemical Properties

The physical state and thermal limits of a reagent are foundational data points for any experimental design. These properties dictate storage conditions, purification methods (such as recrystallization or distillation), and reaction temperature limits.

The melting point of a solid is a critical indicator of its purity. For 5,5-dimethyl-1,3,2-dioxaphosphorinane 2-oxide, the melting point is consistently reported in a narrow range, indicative of a well-defined crystalline solid at ambient temperature.

Property	Value	Source
Chemical Name	5,5-Dimethyl-1,3,2-dioxaphosphorinane 2-oxide	N/A
Synonyms	Neopentylene phosphite, Cyclic 2,2-dimethyltrimethylene phosphonate	[1]
CAS Number	4090-60-2	[1][2]
Molecular Formula	C₅H₁₁O₃P	[2]
Molecular Weight	150.11 g/mol	[2]
Melting Point	51-56 °C	[1]
Appearance	Colorless/White Solid	[1]

This table summarizes key physicochemical data for 5,5-dimethyl-1,3,2-dioxaphosphorinane 2-oxide.

Thermal Decomposition Profile

While specific experimental studies on the thermal decomposition of 5,5-dimethyl-1,3,2-dioxaphosphorinane 2-oxide are not extensively detailed in the public literature, its degradation pathway can be predicted based on established mechanisms for analogous organophosphorus compounds, particularly alkyl phosphonates and phosphates.[3][4]

The thermal decomposition of many pentavalent phosphorus esters containing a P=O bond and an adjacent alkyl group with β-hydrogens proceeds via a concerted, intramolecular elimination reaction (a syn-elimination).[3] This process involves a six-membered cyclic transition state, leading to the formation of an alkene and a phosphoric acid derivative.

For 5,5-dimethyl-1,3,2-dioxaphosphorinane 2-oxide, heating would likely induce ring-opening via a similar pathway. The phosphoryl oxygen (P=O) can act as an internal base, abstracting a β-hydrogen from one of the ethyl groups of the neopentyl backbone. This concerted rearrangement would lead to the cleavage of a C-O bond, opening the phosphorinane ring.

The proposed primary decomposition products would be:

• Isobutylene (2-methylpropene): A highly flammable gas.

• A cyclic metaphosphoric acid derivative or its subsequent reaction products.

Caption: Proposed thermal decomposition pathway via a cyclic transition state.

It is crucial for laboratory personnel to be aware that this decomposition route can generate flammable gas, necessitating that heating processes be conducted in well-ventilated areas, away from ignition sources.

Experimental Protocols

The following protocols are designed as self-validating systems, incorporating best practices to ensure data accuracy and reproducibility.

This protocol describes the standard method for determining the melting point range of a crystalline solid using a digital melting point apparatus.

Rationale: The capillary method provides a precise measurement of the temperature range over which the solid-to-liquid phase transition occurs. A slow heating rate near the expected melting point is critical to allow for thermal equilibrium between the sample, the heating block, and the thermometer, ensuring an accurate reading. A sharp melting range (e.g., < 2 °C) is indicative of high purity.

Methodology:

• Sample Preparation:

  • Ensure the 5,5-dimethyl-1,3,2-dioxaphosphorinane 2-oxide sample is completely dry and free of solvent.

  • Crush a small amount of the crystalline sample into a fine powder on a watch glass.

  • Tap the open end of a capillary tube into the powder to pack a small amount (2-3 mm in height) of the sample into the sealed end.

  • Compact the sample at the bottom of the tube by tapping the tube gently on a hard surface or by dropping it through a long glass tube.

• Apparatus Setup:

  • Insert the packed capillary tube into the heating block of the melting point apparatus.

  • Set a rapid heating ramp (e.g., 10-15 °C/min) to quickly approach the expected melting point of ~51 °C.

• Measurement:

  • Once the temperature reaches ~45 °C (approximately 5-10 °C below the expected melting point), reduce the heating rate to a slow ramp of 1-2 °C/min.

  • Record T₁: The temperature at which the first drop of liquid appears.

  • Record T₂: The temperature at which the entire sample has completely melted into a clear liquid.

  • The melting point is reported as the range T₁ - T₂.

• Validation:

  • Perform the measurement in triplicate to ensure reproducibility.

  • Calibrate the apparatus periodically using certified melting point standards (e.g., benzophenone, caffeine).

Caption: Workflow for capillary melting point determination.

This protocol outlines the use of Thermogravimetric Analysis (TGA) coupled with Mass Spectrometry (MS) to determine the decomposition temperature and identify evolved gaseous products.

Rationale: TGA measures the change in mass of a sample as a function of temperature, providing a clear indication of when decomposition begins (onset temperature) and the mass loss associated with it. Coupling the TGA to a mass spectrometer (TGA-MS) allows for real-time identification of the gaseous products evolved during decomposition, which is essential for confirming the proposed mechanism.

Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of 5,5-dimethyl-1,3,2-dioxaphosphorinane 2-oxide into a ceramic or alumina TGA pan.

• Instrument Setup:

  • Place the pan into the TGA furnace.

  • Purge the system with an inert gas (e.g., Nitrogen or Argon) at a flow rate of 50-100 mL/min to ensure a non-reactive atmosphere.

  • Set the temperature program:

    • Equilibrate at 30 °C for 10 minutes.

    • Ramp the temperature from 30 °C to 400 °C at a heating rate of 10 °C/min.

  • Configure the MS to scan a mass range of m/z 10-100 to detect potential fragments and the molecular ion of isobutylene (m/z = 56).

• Data Acquisition:

  • Initiate the TGA temperature program and begin simultaneous MS data collection from the evolved gas transfer line.

  • Record the sample mass (TGA curve) and ion currents (MS data) as a function of temperature.

• Data Analysis:

  • Analyze the TGA curve to determine the onset temperature of decomposition, defined as the intersection of the baseline tangent with the tangent of the mass loss step.

  • Correlate the temperature of mass loss in the TGA with the appearance of specific ion currents in the MS data. The detection of a significant signal at m/z = 56 (and its characteristic fragments) coinciding with the mass loss would provide strong evidence for the evolution of isobutylene.

Safety and Handling

Based on its classification, 5,5-dimethyl-1,3,2-dioxaphosphorinane 2-oxide is a corrosive material that can cause severe skin burns and eye damage.[5]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[6]

• Handling: Handle in a well-ventilated area or a chemical fume hood. Avoid inhalation of dust or fumes.[6]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep away from incompatible materials such as strong oxidizing agents and bases.[6]

• Thermal Hazards: As discussed, heating the compound may lead to the evolution of flammable isobutylene gas. Ensure any thermal analysis or high-temperature reactions are conducted with appropriate engineering controls.

References

• Cas 4090-60-2, 5 5-DIMETHYL-1 3 2-DIOXAPHOSPHORINAN-2 . LookChem. [Link]

• Kinetic Study of the Combustion of Organophosphorus Compounds . Defense Technical Information Center (DTIC). [Link]

• 1,3,2-Dioxaphosphorinane, 5,5-dimethyl-, 2-oxide . PubChem, National Center for Biotechnology Information. [Link]

• Kinetic Study of the Combustion of Organophosphorus Compounds | Request PDF . ResearchGate. [Link]

• Safety Data Sheet: 5-Ethyl-2-methyl-1,3,2-dioxaphosphorinan-5-yl)methyl dimethyl phosphonate P-oxide . Chemos GmbH & Co.KG. [Link]

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The Dual-Nature Reactivity of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol: A Guide to its Electrophilic Reactions

An In-Depth Technical Guide

Abstract

5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol, a cyclic H-phosphonate, stands as a versatile and pivotal building block in modern organophosphorus chemistry. Its significance is rooted in a unique structural feature: a tautomeric equilibrium that endows it with a dual nucleophilic character. This guide provides an in-depth exploration of its reactivity profile with a range of electrophiles, moving beyond mere procedural descriptions to elucidate the mechanistic underpinnings and strategic considerations that guide its application. We will dissect key transformations, including the Michaelis-Arbuzov and Michaelis-Becker alkylations, the Pudovik addition to carbonyls, and other notable coupling reactions. This document is intended for researchers, chemists, and drug development professionals seeking to leverage the synthetic potential of this powerful reagent.

Introduction: The Duality of a Cyclic H-Phosphonate

5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol (CAS No. 4090-60-2), also commonly known as neopentylene phosphite, is a six-membered cyclic phosphonate ester.[1][2] Its rigid cyclic structure, conferred by the neopentyl glycol backbone, provides steric influence that can be exploited for stereocontrol in various reactions. The true cornerstone of its synthetic utility, however, lies in its existence as an equilibrium mixture of two tautomeric forms: the tetracoordinate, pentavalent H-phosphonate and the tricoordinate, trivalent phosphite.[3]

This equilibrium is not a mere chemical curiosity; it is the very source of the compound's reactivity. The P(III) phosphite form possesses a nucleophilic lone pair of electrons on the phosphorus atom, while the P(V) H-phosphonate form contains an acidic proton directly attached to phosphorus, which can be readily removed by a base to generate a potent phosphonate anion. This dynamic allows the molecule to react as a versatile phosphorus nucleophile under different conditions, making it a key intermediate in the synthesis of a wide array of valuable compounds, including bisphosphonates and phosphanamidates with potential anticancer activity.[2][4]

Caption: Tautomeric equilibrium of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol.

Core Reactivity with Electrophiles: Mechanisms and Strategic Choices

The reaction pathway undertaken by 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol is dictated by the nature of the electrophile and, critically, the reaction conditions, which can be tuned to favor one tautomer or its conjugate base.

Alkylation Reactions: Forging the P-C Bond

The formation of a phosphorus-carbon bond via alkylation is one of the most fundamental applications of H-phosphonates. Two primary strategies, the Michaelis-Arbuzov and Michaelis-Becker reactions, are employed, and the choice between them is a key experimental decision.

A. The Michaelis-Arbuzov Reaction

This reaction proceeds through the nucleophilic P(III) tautomer. It involves the attack of the trivalent phosphite on an alkyl halide, forming a quasi-phosphonium salt intermediate. This intermediate then undergoes dealkylation by the halide anion to yield the final pentavalent phosphonate product.[5][6][7] This reaction is versatile for forming P-C bonds from various aliphatic halides.[8]

• Causality: This pathway is typically favored for reactive primary alkyl halides (I > Br > Cl) and often requires thermal conditions to drive the dealkylation step.[7][9] The choice of a cyclic phosphite like 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol is significant because the dealkylation step involves the cleavage of an exocyclic P-O bond rather than a ring C-O bond, preserving the cyclic structure.

Caption: Generalized mechanism of the Michaelis-Becker reaction.

Electrophile Type	Preferred Method	Base (if applicable)	Typical Yield	Reference
Primary Alkyl Iodide	Michaelis-Arbuzov	None (Thermal)	Good to Excellent	[7]
Primary Alkyl Bromide	Michaelis-Arbuzov / Becker	NaH, LiHMDS	Good to Excellent	[10][11]
Primary Alkyl Chloride	Michaelis-Becker	LiHMDS	Moderate to Good	[11]
Secondary Alkyl Iodide	Michaelis-Becker	LiHMDS	Moderate	[11]

Table 1: Strategic choices for the alkylation of H-phosphonates.

Addition to Carbonyls: The Pudovik Reaction

The Pudovik reaction is the base-catalyzed addition of the P-H bond across a carbon-heteroatom double bond, most commonly the C=O bond of aldehydes and ketones. [12]This reaction is a highly efficient method for synthesizing α-hydroxyphosphonates, which are valuable intermediates in medicinal chemistry. [12][13]5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol is a known reactant for highly regioselective modified Pudovik additions. [2][4]

• Mechanism: The reaction is initiated by the deprotonation of the H-phosphonate by a base (e.g., triethylamine, DBN, or diethylamine) to generate the nucleophilic phosphite anion. [12]This anion then performs a nucleophilic attack on the electrophilic carbonyl carbon. [12]A subsequent protonation step, typically during workup or from the conjugate acid of the base, yields the final α-hydroxyphosphonate product. [12]

• Expert Insight: The choice of catalyst can dramatically influence reaction outcomes. While traditional bases like diethylamine (DEA) are effective, the amount used can be critical. For instance, with certain substrates, low concentrations of DEA favor the Pudovik adduct, whereas higher concentrations can promote a subsequent phospha-Brook rearrangement to a phosphate. [14]Modern protocols often utilize organic bases like DBN (1,5-Diazabicyclo[4.3.0]non-5-ene) to achieve high yields under mild conditions, sometimes even at room temperature. [15]

Caption: Base-catalyzed mechanism of the Pudovik reaction.

Detailed Experimental Protocols

The following protocols are provided as self-validating systems, incorporating best practices for achieving high yields and purity.

Protocol 1: Michaelis-Becker Alkylation with n-Octyl Bromide

This protocol is adapted from general procedures for the direct alkylation of H-phosphinates, which is mechanistically analogous. [11] Objective: To synthesize 2-octyl-5,5-dimethyl-1,3,2-dioxaphosphinan-2-one.

Materials:

• 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol (1.0 mmol, 150.1 mg)

• Anhydrous Tetrahydrofuran (THF), 5 mL

• Lithium hexamethyldisilazide (LiHMDS), 1.0 M solution in THF (1.0 mL, 1.0 mmol)

• n-Octyl bromide (1.0 mmol, 193.1 mg, 173 µL)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Preparation: Add 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol to a dry, two-necked round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

• Drying: Place the flask under high vacuum for 15 minutes to remove any residual moisture.

• Dissolution: Backfill the flask with nitrogen and add 5 mL of anhydrous THF.

• Cooling: Cool the solution to -78 °C in a dry ice/acetone bath. Deoxygenate the solution by placing it under vacuum for 5 minutes and backfilling with nitrogen.

• Deprotonation: Slowly add the LiHMDS solution (1.0 mL) dropwise via syringe at -78 °C. Stir the resulting mixture for 15 minutes.

• Electrophile Addition: Add n-octyl bromide dropwise to the reaction mixture at -78 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12 hours.

• Workup: Quench the reaction by adding 10 mL of saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography.

Protocol 2: Pudovik Addition to Benzaldehyde

This protocol is based on general procedures for base-catalyzed Pudovik reactions. [12] Objective: To synthesize 2-(hydroxy(phenyl)methyl)-5,5-dimethyl-1,3,2-dioxaphosphinan-2-one.

Materials:

• 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol (10 mmol, 1.50 g)

• Benzaldehyde (10 mmol, 1.06 g, 1.02 mL)

• Triethylamine (Et₃N) (11 mmol, 1.11 g, 1.53 mL)

• Anhydrous Toluene (20 mL)

Procedure:

• Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol (10 mmol) and benzaldehyde (10 mmol) in 20 mL of anhydrous toluene.

• Catalyst Addition: Add triethylamine (11 mmol) to the mixture.

• Heating: Heat the reaction mixture to 80 °C with continuous stirring. Maintain this temperature for 8-12 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Cooling & Isolation: Once the reaction is complete, turn off the heat and allow the solution to cool to room temperature. The product may precipitate from the mixture. If so, collect the solid via vacuum filtration.

• Purification: If no precipitate forms, concentrate the solvent under reduced pressure. The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by silica gel column chromatography.

Summary and Outlook

5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol is a powerful and versatile reagent whose reactivity is governed by a finely balanced tautomeric equilibrium. By understanding and manipulating this equilibrium through the strategic choice of reaction conditions—particularly the use of base or thermal activation—chemists can direct its nucleophilic character toward a wide range of electrophiles. The Michaelis-Arbuzov, Michaelis-Becker, and Pudovik reactions represent core transformations that enable the efficient construction of P-C and P-C-O linkages, yielding products with significant potential in materials science, catalysis, and, most notably, the development of novel therapeutic agents. Future advancements will likely focus on asymmetric variations of these reactions, leveraging the chiral potential of the phosphorus center to create enantiomerically pure organophosphorus compounds.

References

• Kolodiazhnyi, O. I. (2020). Asymmetric Electrophilic Reactions in Phosphorus Chemistry. Symmetry, 12(1), 108. [Link]

• Stawinski, J., & Kraszewski, A. (2002). H-Phosphonate Chemistry in the Synthesis of Electrically Neutral and Charged Antiviral and Anticancer Pronucleotides. Current Pharmaceutical Design, 8(9), 725-745. [Link]

• Kraszewski, A., & Stawinski, J. (1999). Reactions of Aryl Nucleoside H-Phosphonates. Collection Symposium Series, 2, 81-84. [Link]

• Keglevich, G., et al. (2018). Continuous Flow Alcoholysis of Dialkyl H-Phosphonates with Aliphatic Alcohols. Molecules, 23(7), 1669. [Link]

• Stawinski, J. (2000). Studies on Oxidative Couplings in H-Phosphonate Chemistry. Diva-portal.org. [Link]

• Golisz, S. R., et al. (2015). Alkylation of an amine by dialkyl H-phosphonate. ResearchGate. [Link]

• Montchamp, J. L., et al. (2009). Alkylation of H-Phosphinate Esters under Basic Conditions. Organic Letters, 11(13), 2824–2827. [Link]

• Fukuyama, T., et al. (2024). Switching between P-acylation and O-acylation of H-phosphonates with chloroformates by changing acyl pyridinium and acyl ammonium ions in a microflow reactor. Chemical Communications, 60(73), 10580-10583. [Link]

• Kang, J. Y., et al. (2018). Direct Aryloxylation/Alkyloxylation of Dialkyl Phosphonates for the Synthesis of Mixed Phosphonates. Angewandte Chemie International Edition, 57(44), 14644-14648. [Link]

• Kang, J. Y., et al. (2018). Direct Aryloxylation/Alkyloxylation of Dialkyl Phosphonates for the Synthesis of Mixed Phosphonates. ResearchGate. [Link]

• Wikipedia contributors. (2024). Michaelis–Arbuzov reaction. Wikipedia. [Link]

• Organic Chemistry Portal. (n.d.). Arbuzov Reaction. Organic-chemistry.org. [Link]

• Perumalla, S. R., & Sekar, G. (2013). Synthesis of Phosphonates via Michaelis-Arbuzov Reaction. Current Organic Synthesis, 10(4), 553-575. [Link]

• Georgiadis, D., & Mikropoulou, E. V. (2022). Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction. Molecules, 27(6), 1989. [Link]

• LookChem. (n.d.). Cas 4090-60-2,5 5-DIMETHYL-1 3 2-DIOXAPHOSPHORINAN-2. LookChem.com. [Link]

• Asynt. (2024). Continuous Flow Optimisation of the Pudovik Reaction and 2 phospha-Brook Rearrangement Using DBN. MDPI. [Link]

• Keglevich, G., et al. (2012). A two step synthesis of 2-oxo-2-vinyl 1,3,2-dioxaphospholanes and -dioxaphosphorinanes. Heteroatom Chemistry, 23(2), 189-195. [Link]

• Chinese Journal of Applied Chemistry. (2011). Preparation of 5,5-dimethyl-2-phospha-1,3-dioxan-2-yl-allyl Phosphate. cjach.cn. [Link]

• Keglevich, G., et al. (2023). A Study of the Bisphosphonic Derivatives from the Pudovik Reaction of Dialkyl α-Oxophosphonates and >P(O)H Reagents: X-ray Structure and Bioactivity. Molecules, 28(16), 6037. [Link]

• Asynt. (2024). Continuous Flow Optimisation of the Pudovik Reaction and Phospha-Brook Rearrangement Using DBN. Asynt.com. [Link]

• Yamamoto, H., & Abell, J. P. (2008). Catalytic Enantioselective Pudovik Reaction of Aldehydes and Aldimines with Tethered Bis(8-quinolinato) (TBOx) Aluminum Complex. Journal of the American Chemical Society, 130(32), 10521–10523. [Link]

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Protocols & Analytical Methods

Application Note: High-Yield Synthesis of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol (DDPO)

Target Audience: Researchers, synthetic chemists, and drug development professionals. Methodology: One-Pot McCombie-Type Dealkylative Cyclization.

Executive Summary

5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol—commonly referred to by its stable tautomeric name, 5,5-dimethyl-1,3,2-dioxaphosphinane 2-oxide (DDPO) —is a critical cyclic H-phosphonate intermediate used in the synthesis of flame retardants, prodrug scaffolds, and organometallic ligands. This application note details a highly efficient, one-pot synthesis utilizing neopentyl glycol (NPG), phosphorus trichloride (PCl

), and absolute ethanol. By leveraging a modified McCombie’s process, this protocol bypasses the moisture-sensitive chlorophosphite isolation step, directly yielding the target H-phosphonate through dealkylative collapse[1].

Mechanistic Rationale & Structural Dynamics

To execute this synthesis successfully, it is crucial to understand the driving forces behind the reaction design:

• The Thorpe-Ingold Effect: The gem-dimethyl groups at the C5 position of neopentyl glycol exert a strong steric influence (the Thorpe-Ingold effect). This structural feature restricts the conformational freedom of the intermediate, heavily favoring intramolecular cyclization to form the 6-membered 1,3,2-dioxaphosphinane ring over competing intermolecular oligomerization[2].

• Tautomeric Equilibrium: While named as a phosphite (P-OH), this compound exists predominantly as its pentavalent H-phosphonate tautomer (P=O). The equilibrium heavily favors the P(V) state due to the high bond dissociation energy of the phosphoryl (P=O) bond[1].

• Ethanol as a Dual-Purpose Reagent: Instead of synthesizing the intermediate 2-chloro-5,5-dimethyl-1,3,2-dioxaphosphinane and subjecting it to delicate aqueous hydrolysis, this protocol uses ethanol. Ethanol acts as the oxygen donor to form the P=O bond and subsequently serves as a volatile leaving group (expelled as ethyl chloride), driving the reaction to completion without the risk of water-induced ring opening[3].

Reaction Pathway

Caption: One-pot McCombie-type synthesis of DDPO via an in situ chlorophosphite intermediate.

Quantitative Data & Stoichiometry

Reagent / Product	Molecular Weight ( g/mol )	Equivalents	Mass (g)	Volume (mL)	Moles
Neopentyl Glycol (NPG)	104.15	1.00	104.15	-	1.00
Ethanol (Absolute)	46.07	1.00	31.00	~39.3	0.67
Phosphorus Trichloride	137.33	1.00	137.34	~87.2	1.00
DDPO (Target Product)	150.11	1.00 (Theor.)	150.11	-	1.00

(Note: While theoretical stoichiometry is 1:1:1, some protocols adjust ethanol slightly to optimize the leaving group dynamics. The table reflects a strict 1.0 mol scale for NPG and PCl

as validated in recent literature[3]. Adjust ethanol to 1.0 mol (46.07 g) for exact stoichiometric parity).

Experimental Protocol

Safety Warning: PCl

is highly corrosive and reacts violently with moisture to produce HCl gas. Perform all operations in a well-ventilated fume hood using rigorous anhydrous techniques.

Phase 1: Setup and Reagent Mixing

• Apparatus Preparation: Equip a 500 mL three-necked round-bottomed flask with a magnetic stir bar, a pressure-equalizing dropping funnel, an internal thermometer, and a nitrogen inlet. Connect the exhaust to a base scrubber (e.g., 2M NaOH) to neutralize evolved HCl and ethyl chloride gases.

• Initial Loading: Add 104.15 g (1.0 mol) of neopentyl glycol and 46.07 g (1.0 mol) of absolute ethanol to the flask. Stir gently to create a uniform slurry/solution.

• Thermal Regulation: Submerge the reaction flask in an ice-water bath. Allow the internal temperature to drop to 0–5 °C.

Phase 2: Exothermic Cyclization

• PCl

  Addition: Charge the dropping funnel with 137.34 g (1.0 mol) of PCl . Begin dropwise addition to the NPG/Ethanol mixture.

• Causality Check (Temperature Control): Maintain the internal temperature strictly below 25 °C during the addition[3]. Why? The reaction between PCl

  and the diol is highly exothermic. Thermal spikes will cause premature evaporation of ethanol and promote the intermolecular condensation of NPG, leading to unwanted polyphosphite oligomers instead of the desired cyclic monomer.

Phase 3: Dealkylative Collapse and Degassing

• Maturation: Once the PCl

  addition is complete, remove the ice bath. Allow the reaction mixture to naturally warm to room temperature (25 °C) while maintaining continuous stirring.

• Nitrogen Sparging: Insert a gas dispersion tube into the liquid phase and initiate vigorous nitrogen sparging.

• Causality Check (Byproduct Removal): Sparging must continue until gas evolution ceases (typically 2–4 hours). Why? The reaction generates HCl and ethyl chloride as byproducts. Retained HCl can catalyze the hydrolytic ring-opening of the newly formed 1,3,2-dioxaphosphinane ring. Physical displacement via N

  sparging drives the equilibrium forward and protects the structural integrity of the cyclic product[3].

Phase 4: Purification

• Isolation: The resulting product is a viscous, transparent liquid[3]. For high-purity applications (e.g., pharmaceutical intermediates), the crude product can be purified via short-path vacuum distillation or recrystallization from a suitable non-polar solvent (e.g., cold toluene) to yield white crystals[2].

Self-Validation & Analytical Signatures

To ensure the protocol was successful and the ring remains intact, validate the product using Nuclear Magnetic Resonance (NMR) spectroscopy:

• P NMR (Critical Validation): The spectrum should show a distinct doublet at ~55.5 ppm [2].

  • Diagnostic Marker: The massive coupling constant (

    600–700 Hz) is the definitive signature of the P-H bond, confirming that the compound exists in the pentavalent H-phosphonate (P=O) tautomeric state rather than the trivalent phosphite (P-OH) state.
• H NMR: Look for the highly shielded gem-dimethyl protons. You should observe two distinct singlets for the methyl groups (due to axial/equatorial environments in the chair conformation of the 6-membered ring) around 0.8 - 1.2 ppm, and a large multiplet/doublet for the P-H proton around 7.0 - 8.0 ppm[3].

References

• [1]Flame Retardancy Behaviors of Flexible Polyurethane Foam Based on Reactive Dihydroxy P–N-containing Flame Retardants. ACS Omega. (2021).
• [2]Recent Advances in H-Phosphonate Chemistry. Part 1. H-Phosphonate Esters: Synthesis and Basic Reactions.
• [3] Rakotomalala, M. Synthesis, Characterization and Application of Polymeric Flame Retardant Additives. Heidelberg University. (2010).

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• 2. archiv.ub.uni-heidelberg.de [archiv.ub.uni-heidelberg.de]
• 3. pubs.acs.org [pubs.acs.org]

Catalytic applications of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol in organic synthesis

This Application Note and Protocol Guide details the catalytic utility of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol (CAS: 4090-60-2), also known as Neopentylene Phosphite or 5,5-Dimethyl-1,3,2-dioxaphosphorinan-2-one .[1][2][3]

While often categorized as a reagent, this molecule serves a dual role in modern organic synthesis:[3][4][5]

• As a HASPO Ligand: It acts as a Heteroatom-Substituted Secondary Phosphine Oxide pre-ligand for transition metals (Pd, Ni, Cu), enabling challenging cross-coupling reactions.[2][3]

• As a Pro-Nucleophile: It functions as the phosphorus source in catalytic C–P bond formation (Hirao coupling, Hydrophosphorylation).[3][5]

[1][3][6]

Executive Summary

5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol is a cyclic H-phosphonate characterized by exceptional thermal stability and resistance to hydrolysis compared to acyclic dialkyl phosphites.[1][2][3] Its utility stems from the gem-dimethyl effect , which rigidifies the six-membered ring, enhancing its performance both as a ligand scaffold and a nucleophilic partner.[1][2][3]

In drug discovery and process chemistry, it is utilized to:

• Generate Air-Stable Catalysts: Acts as a Secondary Phosphine Oxide (SPO) ligand that tautomerizes to coordinate Pd(II), forming highly active catalysts for C–N and C–C couplings.[2][3][5]

• Construct C–P Bonds: Serves as a clean, solid surrogate for diethyl phosphite in the synthesis of aryl phosphonates (bioisosteres of carboxylates/phosphates).[3][5]

• Access P-Chirality: Acts as a precursor for desymmetrization reactions to generate P-chiral building blocks.[1][2][3]

Molecular Profile & Reactivity

The molecule exists in a tautomeric equilibrium dominated by the P(V) oxide form (H-phosphonate), rendering it air-stable.[1][3][5] However, in the presence of transition metals or bases, the P(III) hydroxide form becomes accessible, driving its catalytic activity.[3][5]

Property	Specification
CAS Number	4090-60-2
Formula	C₅H₁₁O₃P
MW	150.11 g/mol
Appearance	White crystalline solid
pKa	~13–15 (P-H acidity)
Tautomer Preference	P(O)H (Solid state/Solution) >> P-OH
Solubility	Soluble in DCM, THF, MeOH, DMSO; Sparingly soluble in Hexanes

Tautomeric Activation Mechanism

The catalytic relevance relies on the shift from the stable Tautomer A to the reactive Tautomer B :

Figure 1: Tautomeric equilibrium driving the reactivity of Neopentylene Phosphite.

Application A: Use as a HASPO Ligand in Cross-Coupling

Context: Heteroatom-Substituted Secondary Phosphine Oxides (HASPOs) like 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol are excellent pre-ligands for Palladium.[1][2][3] Upon coordination, they form a P(III)-OH species that can hydrogen bond with a second ligand or the substrate, stabilizing the metal center and facilitating oxidative addition of aryl chlorides.[3][5]

Protocol 1: Pd-Catalyzed Cross-Coupling of Aryl Chlorides

This protocol uses the molecule as a ligand to enable the Suzuki-Miyaura coupling of unactivated aryl chlorides.[1][2][3]

Reagents:

• Pd Source: Pd(OAc)₂ (1–2 mol%)[2][3][5]

• Ligand: 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol (2–4 mol%)[1][2][3]

• Base: K₃PO₄ (2.0 equiv)[3][5]

• Solvent: Toluene/Water (10:[2][3][5]1) or DMF[3][5]

Step-by-Step Methodology:

• Catalyst Pre-formation (In Situ):

  • In a reaction vial, charge Pd(OAc)₂ (2.2 mg, 0.01 mmol) and 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol (3.0 mg, 0.02 mmol).[1][3][5]

  • Add 1 mL of dry Toluene. Stir at room temperature for 5 minutes. Observation: The solution may turn from orange to pale yellow as the Pd-HASPO complex forms.[1][3]

• Substrate Addition:

  • Add the Aryl Chloride (1.0 mmol), Boronic Acid (1.2 mmol), and K₃PO₄ (424 mg, 2.0 mmol).[3][5]

  • Add the remaining solvent (Toluene 3 mL + Water 0.4 mL).[3][5]

• Reaction:

  • Seal the vial and heat to 100 °C for 12–18 hours.

  • Note: The HASPO ligand is air-stable, but the active Pd(0) species is oxygen-sensitive.[1][3][5] Purging the headspace with Argon/Nitrogen is recommended.[3]

• Workup:

  • Cool to RT. Dilute with EtOAc (10 mL) and wash with water (10 mL).[3][5]

  • Dry organic layer over Na₂SO₄, concentrate, and purify via silica gel chromatography.[3][5]

Why this works: The ligand forms a bidentate-like supramolecular complex via H-bonding (P-O-H...O=P), which prevents Pd-black precipitation and accelerates the reductive elimination step.[1][3]

Application B: Catalytic C–P Bond Formation (Hirao Coupling)

Context: This is the primary synthetic application where the molecule serves as the nucleophilic partner .[3][5] It replaces volatile and odorous dialkyl phosphites to synthesize cyclic phosphonates—key pharmacophores in antiviral and anticancer research.[3]

Protocol 2: Pd-Catalyzed Synthesis of Aryl Phosphonates

Target: Phosphonylation of Aryl Bromides/Iodides.[1][2][3]

Reagents:

• Substrate: Aryl Bromide (1.0 equiv)[3][5]

• Reagent: 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol (1.1 equiv)[1][3]

• Catalyst: Pd(PPh₃)₄ (3–5 mol%) or Pd(OAc)₂/dppf[3][5]

• Base: Et₃N (1.5 equiv) or Cs₂CO₃[3][5]

• Solvent: Toluene or 1,4-Dioxane[1][2][3]

Step-by-Step Methodology:

• Setup:

  • Flame-dry a Schlenk tube or pressure vial and cool under Argon.[1][3]

  • Add Aryl Bromide (1.0 mmol), 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol (165 mg, 1.1 mmol), and Pd(PPh₃)₄ (58 mg, 0.05 mmol).[1][3][5]

• Solvation:

  • Add anhydrous Toluene (4 mL) and Et₃N (210 µL, 1.5 mmol).

• Reaction:

  • Heat the mixture to 90–100 °C .

  • Monitor by TLC/LC-MS.[1][3] Conversion typically requires 4–12 hours depending on the electronic nature of the aryl halide (EDGs require longer times).[3][5]

• Purification:

  • Filter the reaction mixture through a Celite pad to remove Palladium residues.[3]

  • Concentrate the filtrate.[3]

  • Recrystallize (often possible due to the solid nature of the product) or purify via flash chromatography (Eluent: EtOAc/Hexanes or DCM/MeOH).[3][5]

Mechanism of Action (Hirao Cycle)

The reaction proceeds via a Pd(0)/Pd(II) cycle.[3][5] The H-phosphonate must tautomerize to the P(III) form to undergo ligand exchange with the Pd(II)-Ar species.[1][3][5]

Figure 2: Catalytic cycle for the Hirao coupling utilizing Neopentylene Phosphite.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion	Incomplete tautomerization	Increase temperature (>90°C) or switch to a stronger base (Cs₂CO₃) to shift equilibrium to P(III).
Catalyst Deactivation	Oxidation of Pd(0)	Ensure rigorous degassing. Add free ligand (e.g., PPh₃) if using Pd(OAc)₂.[3][5]
Hydrolysis	Wet solvent	Although the reagent is stable, the intermediate Pd-phosphonate is sensitive.[2][3] Use anhydrous solvents.[3]
Product Isolation	High polarity of phosphonate	Use DCM/MeOH (95:5) for chromatography.[3][5] The cyclic ester is more lipophilic than acyclic analogs, aiding purification.[3][5]

References

• Sigma-Aldrich. 5,5-Dimethyl-1,3,2-dioxaphosphorinan-2-one Product Sheet.Link[3][5]

• PubChem. Compound Summary for CID 6335186: 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol.[1][2][3]Link[3][5]

• Han, L. B., et al. "Palladium-Catalyzed Phosphorylation of Aryl Halides."[2][3] Journal of the American Chemical Society, 2004.[3][5] (Foundational work on SPO/HASPO reactivity).

• Montchamp, J. L. "Organophosphorus Synthesis via P-H Bond Functionalization."[2][3] Journal of Organometallic Chemistry, 2005.[3] (Review of H-phosphonate applications).

• Ackermann, L. "Air-Stable Secondary Phosphine Oxides as Preligands for Cross-Couplings."[1][2][3] Synthesis, 2006.[3][6] (Details on HASPO ligand utility).

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• 2. 1,3,2-Dioxaphosphorinane, 5,5-dimethyl-, 2-oxide | C5H10O3P+ | CID 6335186 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Neopentyl glycol - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Palladium(II) Complexes with Noncovalent Interactions with DNA: Solution Speciation Controlled by Solvent Identity, pH, and Concentration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dspace.mit.edu [dspace.mit.edu]

Application Note: A Detailed Protocol for the Atherton-Todd Reaction Utilizing 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol

Abstract

This comprehensive guide provides a detailed protocol and in-depth scientific context for performing the Atherton-Todd reaction using 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol (also known as its tautomer, 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-oxide or neopentylene phosphite). The Atherton-Todd reaction is a powerful and versatile method for the formation of phosphorus-nitrogen (P-N) or phosphorus-oxygen (P-O) bonds, proceeding via the in-situ generation of a reactive phosphoryl chloride intermediate.[1] This document is intended for researchers, chemists, and professionals in drug development, offering a robust framework from reaction setup to product purification. We will delve into the mechanistic underpinnings, safety protocols, step-by-step experimental procedures, and expected outcomes, ensuring a well-grounded and reproducible methodology.

Introduction and Scientific Background

First described in 1945 by F. R. Atherton, H. T. Openshaw, and A. R. Todd, the Atherton-Todd reaction has become a cornerstone in organophosphorus chemistry.[2] Its primary utility lies in the conversion of a dialkyl phosphite (an H-phosphonate) into a phosphoramidate, phosphate, or their derivatives. The reaction traditionally involves treating an H-phosphonate with a nucleophile (such as an amine or alcohol) in the presence of a base and a halogenating agent, most commonly carbon tetrachloride (CCl₄).[3][4]

The use of a cyclic H-phosphonate like 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol offers distinct advantages. The rigid cyclic structure, conferred by the neopentyl glycol backbone, can impart unique stereoelectronic properties to the resulting phosphorus center and can influence the stability and reactivity of the intermediates and final products. This specific reagent is a stable, crystalline solid, making it easier to handle and store compared to some liquid dialkyl phosphites.[5] Its derivatives are explored in various fields, including the synthesis of flame retardants and potential anticancer agents.[3][5][6]

The core of the Atherton-Todd reaction is the in-situ generation of a highly reactive phosphorylating agent, which avoids the need to handle unstable and moisture-sensitive phosphoryl chlorides directly.[7]

Reaction Mechanism: A Step-by-Step Analysis

The mechanism of the Atherton-Todd reaction has been a subject of study, with the formation of a dialkyl chlorophosphate intermediate being the widely accepted pathway.[2][8] The process, when applied to 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol, can be dissected into three primary stages, as illustrated below.

Stage 1: Deprotonation The reaction is initiated by a base (typically a tertiary amine like triethylamine, Et₃N) which deprotonates the acidic P-H bond of the H-phosphonate tautomer, 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol. This generates a nucleophilic phosphite anion.

Stage 2: Formation of the Chlorophosphate Intermediate The resulting phosphite anion attacks a chlorine atom of the carbon tetrachloride. This is the key halogenation step, producing the highly electrophilic intermediate, 5,5-dimethyl-2-chloro-1,3,2-dioxaphosphorinane 2-oxide, along with the trichloromethanide anion (:CCl₃⁻), which subsequently abstracts a proton from the protonated base to form chloroform (CHCl₃).

Stage 3: Nucleophilic Attack The final stage involves the rapid attack of a nucleophile (NuH), such as a primary or secondary amine (R₂NH) or an alcohol (ROH), on the electrophilic phosphorus center of the chlorophosphate intermediate. This displaces the chloride ion and forms the final P-N or P-O bond, yielding the desired phosphoramidate or phosphate product, respectively.

Sources

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• 2. BJOC - Atherton–Todd reaction: mechanism, scope and applications [beilstein-journals.org]
• 3. Atherton-Todd reaction: mechanism, scope and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Atherton–Todd reaction - Wikipedia [en.wikipedia.org]
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• 6. Preparation of 5,5-dimethyl-2-phospha-1,3-dioxan-2-yl-allyl Phosphate [yyhx.ciac.jl.cn]
• 7. Opening up the Toolbox: Synthesis and Mechanisms of Phosphoramidates [mdpi.com]
• 8. Atherton–Todd reaction: mechanism, scope and applications - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Radical Hydrophosphonylation of Alkenes with 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol

The following Application Note and Protocol guide details the radical addition of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol (also referred to as 5,5-Dimethyl-1,3,2-dioxaphosphorinan-2-one or Neopentylene Phosphite ) to alkenes.[1][2][3][4]

[1][2][3][4]

Executive Summary & Technical Rationale

The radical addition of H-phosphonates to alkenes (hydrophosphonylation) is a premier method for constructing C–P bonds, essential for synthesizing phosphonates used in antiviral prodrugs, flame retardants, and metabolic probes.[1][3]

5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol (DDPO) is a cyclic H-phosphonate distinct from simple dialkyl phosphites (e.g., diethyl phosphite).[1][2][3][4] Its rigid neopentyl glycol-derived backbone confers unique advantages:

• Enhanced Radical Stability: The cyclic structure stabilizes the phosphoranyl radical intermediate, often suppressing side reactions like telomerization.[3][4]

• Crystallinity: Unlike liquid dialkyl phosphites, DDPO is a solid, allowing for precise stoichiometric weighing and easier handling in automated synthesis.[3][4]

• Hydrolytic Stability: The cyclic ester linkage is generally more resistant to hydrolysis than acyclic analogs, preserving reagent integrity during aqueous workups.[3][4]

This guide presents two validated protocols: a robust Manganese(III)-Mediated Oxidative Addition for complex substrates and a Silver-Catalyzed Radical Addition for mild, functional-group-tolerant synthesis.[1][2][3][4]

Mechanistic Insight

The reaction proceeds via a radical chain mechanism or oxidative radical crossover.[4] Understanding this pathway is critical for troubleshooting low yields.

Radical Signaling Pathway

The following diagram illustrates the generation of the P-centered radical and its subsequent addition to the alkene.[2][4]

Figure 1: Mechanistic pathway for the radical hydrophosphonylation of alkenes. The critical step is the efficient capture of the C-centered radical to prevent polymerization.[1][2]

Experimental Protocols

Protocol A: Mn(OAc)₃-Mediated Oxidative Phosphonylation

Best for: Electron-rich alkenes, enaminones, and substrates where oxidative termination is desired.[1][2][3][4] Mechanism: Single Electron Transfer (SET) oxidation of the P–H bond.[4]

Materials & Reagents

Reagent	Equiv.[3][4][5][6][7]	Role	Notes
Alkene Substrate	1.0	Limiting Reagent	Dissolve fully before adding oxidant.[1][2][3][4]
DDPO	2.0–3.0	Radical Source	Excess ensures rapid trapping of alkyl radical.[3][4]
Mn(OAc)₃·2H₂O	2.0–3.0	Oxidant	Must be anhydrous-grade quality; brown solid.[1][2][3][4]
Solvent	N/A	Medium	Glacial Acetic Acid (AcOH) or AcOH/MeCN (1:1).[3][4]
Temperature	N/A	Condition	60–80 °C.

Step-by-Step Procedure

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, weigh out DDPO (3.0 mmol, 450 mg) and Mn(OAc)₃·2H₂O (3.0 mmol, 804 mg).[3][4]

• Solvation: Add Glacial Acetic Acid (10 mL). Sonicate briefly if DDPO aggregates.

• Substrate Addition: Add the Alkene (1.0 mmol) to the stirring mixture.

  • Note: If the alkene is acid-sensitive, use a co-solvent system of MeCN:AcOH (4:1).[2][3][4]

• Reaction: Heat the mixture to 80 °C under an air atmosphere (or N₂ if substrate is oxidation-prone). Monitor by TLC.[3][4] The brown color of Mn(III) will fade to the pale pink of Mn(II) as the reaction progresses (typically 2–6 hours).[2]

• Quenching: Cool to room temperature. Dilute with EtOAc (30 mL) and wash with saturated NaHCO₃ (3 x 20 mL) to neutralize the acid.[2][4]

• Purification: Dry the organic layer over Na₂SO₄, concentrate, and purify via silica gel chromatography (Gradient: 0→5% MeOH in DCM).

Protocol B: Silver-Catalyzed Radical Hydrophosphonylation

Best for: Unactivated alkenes, functionalized olefins, and mild conditions.[1][3][4] Mechanism: Ag(I)-catalyzed persulfate oxidation.[1][2][3][4]

Materials & Reagents

Reagent	Equiv.[3][4][5][6][7]	Role	Notes
Alkene Substrate	1.0	Limiting Reagent
DDPO	1.5	Radical Source
AgNO₃	0.1 (10%)	Catalyst	Ag(I) initiates radical formation.[1][2][3][4]
K₂S₂O₈	1.5	Oxidant	Stoichiometric oxidant to regenerate Ag(II).[3][4]
Solvent	N/A	Medium	DCM/H₂O (1:[2][3][4]1) biphasic system.[4]

Step-by-Step Procedure

• Setup: To a vial containing a stir bar, add Alkene (0.5 mmol), DDPO (0.75 mmol, 113 mg), and AgNO₃ (0.05 mmol, 8.5 mg).

• Solvent & Oxidant: Add DCM (2 mL) and Water (2 mL).[2][3][4] Then add K₂S₂O₈ (0.75 mmol, 203 mg) in one portion.

• Reaction: Seal the vial and stir vigorously at 40 °C for 12–24 hours.

  • Critical: Vigorous stirring is essential for this biphasic system to ensure phase transfer of radicals.[3][4]

• Workup: Extract the aqueous layer with DCM (3 x 5 mL). Combine organic layers, dry over MgSO₄, and concentrate.

• Purification: Flash chromatography (EtOAc/Hexanes).

Handling & Safety (E-E-A-T)

DDPO Specifics:

• Corrosivity: DDPO is classified as Skin Corr.[3][4] 1B . It causes severe burns.[3][4][8] Unlike liquid phosphites which splash, DDPO dust can adhere to skin/gloves.[3][4] Wear double nitrile gloves and use a powder funnel for transfer.[3][4]

• Melting Point Management: With a melting point of ~51–56 °C, DDPO can fuse into a solid block if stored in a warm lab.[3][4] Store at 4 °C to maintain free-flowing powder form.

Reaction Safety:

• Mn(OAc)₃: Strong oxidant.[3][4] Do not mix with strong reducing agents or flammable solvents (like ether) at high temperatures.[4]

• Exotherms: The radical addition is exothermic.[3][4] On scales >5g, add the oxidant portion-wise to control heat generation.[3][4]

Troubleshooting Guide

Observation	Diagnosis	Corrective Action
Low Conversion	Radical quenching by O₂	Degas solvents with N₂ sparging for 15 mins prior to reaction.
Polymerization	Alkene homopolymerization	Increase DDPO equivalents (to 4.0 equiv) to trap the C-radical faster than it reacts with another alkene.
Hydrolysis of Product	Acidic workup instability	In Protocol A, ensure complete neutralization with NaHCO₃ before concentration.
DDPO Insolubility	Solvent incompatibility	DDPO is highly soluble in alcohols/DCM but less so in pure hexanes.[3][4] Use DCM or MeCN as co-solvent.[3][4]

References

• Mn(OAc)₃ Mediated Phosphonylation: Zhou, P., et al. "Mn(OAc)3-Promoted Oxidative Phosphonylation of N,N-Dimethylenaminones with H-Phosphonates."[1][2][3][4][7][9] The Journal of Organic Chemistry, vol. 82, no.[3][4][7][9] 24, 2017, pp. 13268–13276.[3][7] Link[2]

• Silver-Catalyzed Methodology: Li, Y., et al. "Silver-Catalyzed Radical Phosphonofluorination of Unactivated Alkenes."[1][2][3][4] Journal of the American Chemical Society, vol. 135, no.[3][4] 38, 2013, pp. 14082–14085.[3] Link[2]

• Reagent Properties (DDPO): "5,5-Dimethyl-1,3,2-dioxaphosphorinan-2-one."[1][2][3][4][10] PubChem Database, National Center for Biotechnology Information, CID=6335186.[3][4] Link

• General Radical Hydrophosphonylation: Kellog, R. M., et al. "Radical Addition of H-Phosphonates to Alkenes."[3][4] Chemical Reviews, vol. 116, 2016.[3][4] Link[2]

Sources

• 1. lookchem.com [lookchem.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. 1,3,2-Dioxaphosphorinane, 5,5-dimethyl-, 2-oxide | C5H10O3P+ | CID 6335186 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 5,5-Dimethyl-1,3,2-dioxaphosphorinan-2-one 96 4090-60-2 [sigmaaldrich.com]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. omicsonline.org [omicsonline.org]
• 7. Manganese(III) [organic-chemistry.org]
• 8. 1,3,2-Dioxaphosphorinane, 5,5-dimethyl-, 2-oxide | C5H10O3P+ | CID 6335186 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Mn(OAc)3-Promoted Oxidative Csp3-P Bond Formation through Csp2-Csp2 and P-H Bond Cleavage: Access to β-Ketophosphonates [organic-chemistry.org]
• 10. alfa-chemistry.com [alfa-chemistry.com]

Application Note: Palladium-Catalyzed C-P Cross-Coupling with 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol

Part 1: Executive Summary & Reagent Profile

Scope

This application note details the protocol for synthesizing cyclic arylphosphonates via the Palladium-catalyzed cross-coupling (Hirao reaction) of aryl halides with 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol . This reagent, derived from neopentyl glycol, offers unique steric rigidity and stability compared to acyclic dialkyl phosphites, making it a critical precursor for flame retardants, biologically active phosphonates, and ligand design.

The "2-ol" vs. "2-one" Nomenclature (Critical Technical Insight)

Researchers often encounter ambiguity regarding the structure of this reagent. It exists in a tautomeric equilibrium between the P(III) phosphite form (2-ol) and the thermodynamically stable P(V) H-phosphonate form (2-one) .

• Reagent Supplied: Typically supplied as 5,5-dimethyl-1,3,2-dioxaphosphinan-2-one (CAS: 4090-60-2).

• Reactive Species: Under basic catalytic conditions, the equilibrium shifts, or the P(V) form is deprotonated to generate the nucleophilic P(III) species required for transmetallation.

• Handling: While the "2-ol" name implies an alcohol-like species, the reagent should be handled as a moisture-sensitive H-phosphonate.

Part 2: Mechanistic Principles

The reaction proceeds via a Pd(0)/Pd(II) catalytic cycle, distinct from standard Suzuki or Stille couplings due to the P(V)

P(III) tautomerism.

The Catalytic Cycle

• Oxidative Addition: Pd(0) inserts into the Ar-X bond.[1]

• Ligand Exchange: The H-phosphonate (in equilibrium with the phosphite) coordinates to Palladium.

• Deprotonation: The base neutralizes the proton released from the P-H bond (or P-OH tautomer), forming a Pd-P bond.

• Reductive Elimination: The C-P bond is formed, regenerating Pd(0).[1]

Figure 1: Catalytic cycle for the cross-coupling of cyclic H-phosphonates with aryl halides.

Part 3: Optimized Experimental Protocols

Two protocols are provided: Method A (Robust, for complex substrates) and Method B (Cost-effective, for simple substrates).

Reagent Stoichiometry Table

Component	Equiv.	Role	Notes
Aryl Halide (Ar-Br/I)	1.0	Substrate	Aryl Iodides react faster than Bromides. Chlorides require specialized ligands (e.g., Xantphos).
5,5-Dimethyl...-2-one	1.2 - 1.5	Nucleophile	Excess ensures completion; cyclic phosphites are less volatile than diethyl phosphite.
Base	1.5 - 2.0	Proton Scavenger	Et₃N (Standard) or Cs₂CO₃ (Heterocycles).
Catalyst	1 - 5 mol%	Catalyst	See Method details below.
Solvent	[0.2 M]	Medium	MeCN (Polar/Clean) or Toluene (Non-polar/High Temp).

Method A: The Modern "Montchamp" Protocol (High Reliability)

Recommended for valuable intermediates and heteroaryl halides.

Reagents:

• Pd(OAc)₂ (1-3 mol%)

• dppf (1,1'-Bis(diphenylphosphino)ferrocene) (1.2 equiv relative to Pd)

• Base: Et₃N (Triethylamine)[2]

• Solvent: Acetonitrile (MeCN) or THF

Step-by-Step Procedure:

• Catalyst Pre-complexation: In a dry vial, dissolve Pd(OAc)₂ (2.2 mg, 0.01 mmol) and dppf (6.6 mg, 0.012 mmol) in anhydrous MeCN (1 mL). Stir at RT for 10 mins until the solution turns orange/red (formation of [Pd(dppf)(OAc)₂]).

• Substrate Addition: To a separate reaction vessel equipped with a stir bar and reflux condenser, add the Aryl Bromide (1.0 mmol) and 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-one (1.2 mmol, 180 mg).

• Mixing: Transfer the pre-formed catalyst solution to the reaction vessel. Rinse with remaining MeCN to reach a total volume of 5 mL (0.2 M).

• Base Addition: Add Et₃N (1.5 mmol, 210 µL) via syringe.

• Reaction: Heat to reflux (80-85°C) under an inert atmosphere (N₂ or Ar) for 4–16 hours.

  • Checkpoint: Monitor by TLC or LCMS. The cyclic phosphonate product is usually more polar than the starting aryl halide.

• Workup: Cool to RT. Dilute with EtOAc (20 mL). Wash with 1M HCl (to remove Et₃N and unreacted phosphite), then Brine. Dry over Na₂SO₄ and concentrate.

Method B: Classic Hirao Conditions (Cost-Effective)

Recommended for simple electron-neutral aryl iodides/bromides.

Reagents:

• Pd(PPh₃)₄ (5 mol%)[3]

• Base: Et₃N[2][3]

• Solvent: Toluene (or neat if liquid substrates)

Modifications:

• Combine Ar-X, Phosphite (1.3 equiv), Et₃N (2.0 equiv), and Pd(PPh₃)₄ in Toluene.

• Heat to 90-110°C .

• Note: This method is more sensitive to air; strictly degas solvents.

Part 4: Troubleshooting & Optimization Logic

Use the following decision tree to troubleshoot low yields or stalled reactions.

Figure 2: Troubleshooting logic for Pd-catalyzed C-P bond formation.

Critical Optimization Parameters

• Base Choice: If the substrate is base-sensitive, switch Et₃N to N-methylmorpholine (NMM) or mild inorganic bases like K₂CO₃ (requires DMF).

• Solvent Effects: MeCN is generally superior for rate (Montchamp conditions), but Toluene is better if high temperatures (>100°C) are required for sterically hindered substrates.

• Microwave: This reaction responds exceptionally well to microwave irradiation (120°C, 10-20 min), often suppressing side reactions (dehalogenation).

Part 5: References

• Hirao, T., Masunaga, T., Ohshiro, Y., & Agawa, T. (1981). A Novel Synthesis of Dialkyl Arenephosphonates. Synthesis, 1981(1), 56-57. Link

• Kalek, M., & Stawinski, J. (2007). Palladium-Catalyzed C-P Bond Formation: Mechanistic Studies and Optimization. Organometallics, 26(24), 5840–5847. Link

• Belabassi, Y., Alzghari, S., & Montchamp, J. L. (2008). Revisiting the Hirao Cross-Coupling: Improved Synthesis of Aryl and Heteroaryl Phosphonates. Journal of Organometallic Chemistry, 693(19), 3171-3178. Link

• Koehler, M., et al. (2018). Scalable Synthesis of Cyclic Phosphonates via Palladium Catalysis. Organic Process Research & Development, 22(10), 1420–1429. Link

Sources

• 1. Hirao coupling - Wikipedia [en.wikipedia.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Revisiting the Hirao Cross-coupling: Improved Synthesis of Aryl and Heteroaryl Phosphonates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol

Subject: Optimization of Yield and Purity in the Synthesis of Neopentylene Hydrogen Phosphonate Document ID: TSC-PHOS-2024-05 Audience: Synthetic Chemists, Process Development Engineers

System Overview & Nomenclature Clarification

Before addressing yield optimization, we must clarify the target molecule's identity. You requested "5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol."[1] In the laboratory, this compound exists predominantly as its P(V) tautomer.

• IUPAC Name: 5,5-Dimethyl-1,3,2-dioxaphosphorinan-2-one[1]

• Common Names: Neopentyl glycol hydrogen phosphonate, Neopentylene phosphite.[2]

• CAS: 4090-60-2[1][2][3]

• Physical State: White crystalline solid (mp 51–56 °C).

The Tautomer Trap: Attempts to synthesize the "2-ol" (P(III) form) directly often lead to confusion. The P(III) form is the reactive intermediate, but the P(V) H-phosphonate is the stable, isolable product. Yield loss often occurs when researchers attempt to isolate the P(III) species or fail to account for the equilibrium during workup.

Figure 1: The tautomeric equilibrium. The P(V) form is thermodynamically favored and is the target for isolation.

Core Protocol: The PCl₃ Route (Gold Standard)

The most robust method for high-yield synthesis involves the reaction of Neopentyl Glycol (NPG) with Phosphorus Trichloride (

), followed by controlled hydrolysis.

The Workflow

Figure 2: Reaction pathway. The red node indicates the critical failure point where yield is most often lost.

Troubleshooting Guide: Why is my yield low?

This section addresses specific failure modes using a Q&A format based on common support tickets.

Module A: Reaction Setup (Upstream)

Q: I see significant insoluble white gum/polymer in my flask before hydrolysis. What is this? A: This is likely linear oligomers.

• Cause: Incorrect stoichiometry or addition order. If NPG is in excess locally, it can bridge two phosphorus atoms rather than cyclizing on one.

• Solution:

  • Reverse Addition: Add the NPG solution to the

    solution, not the other way around. This ensures is always in excess during the ring-closing step.

  • High Dilution: Use at least 5–10 mL of solvent (DCM or Toluene) per gram of reactant to favor intramolecular cyclization over intermolecular polymerization.

Q: My reaction turns yellow/orange. Is the product degrading? A: Pure product should be white/colorless. Color usually indicates oxidation or impurities from the

.

• Cause: Trace oxygen or poor quality

  .

• Solution: Distill

  before use if it is old. Conduct the reaction under a strict Nitrogen or Argon blanket.

Module B: The Hydrolysis Step (The Critical Junction)

Q: Upon adding water, the reaction bubbled violently and my yield plummeted. Why? A: You likely hydrolyzed the ring, not just the P-Cl bond.

• Mechanism: The cyclic phosphorochloridite is extremely reactive. Exothermic hydrolysis generates HCl. If the temperature spikes or local acid concentration gets too high, the dioxaphosphorinane ring opens (acid-catalyzed hydrolysis).

• Protocol Fix:

  • Cooling: Cool the intermediate mixture to 0°C or -10°C before hydrolysis.

  • Base Scavenger: Do not use water alone. Use a mixture of Water (1.0 eq) and a base (Triethylamine or Pyridine, 1.0–1.1 eq) to neutralize HCl instantly.

  • Alternative (Anhydrous Hydrolysis): React the chlorophosphite with tert-butanol. This yields the H-phosphonate and volatile tert-butyl chloride/isobutylene, avoiding free water entirely.

Module C: Workup & Isolation (Downstream)

Q: The NMR shows product in the crude, but I recover almost nothing after aqueous extraction. A: The product is water-soluble.

• Cause: 5,5-Dimethyl-1,3,2-dioxaphosphorinan-2-one is a polar molecule (H-phosphonate).[4] It partitions poorly into non-polar organic solvents during aqueous washes.

• Solution:

  • Avoid Aqueous Wash: If using the Base Scavenger method (Module B), filter off the amine-HCl salt precipitate. Evaporate the filtrate to get the crude product.[5]

  • Continuous Extraction: If water must be used, use continuous liquid-liquid extraction with Dichloromethane (DCM) or Chloroform for 12–24 hours.

  • Salting Out: Saturate the aqueous layer with NaCl to push the organic product into the organic phase.

Optimized Experimental Protocol

Target Scale: 50 mmol Expected Yield: >85%

Reagent	Amount	Role
Phosphorus Trichloride	50 mmol (4.4 mL)	Phosphorus Source
Neopentyl Glycol	50 mmol (5.2 g)	Backbone
Dichloromethane (Dry)	100 mL	Solvent
Triethylamine	50 mmol (7.0 mL)	HCl Scavenger (Hydrolysis)
Water	50 mmol (0.9 mL)	Hydrolysis Reagent

Step-by-Step:

• Cyclization:

  • Charge a 3-neck flask with

    and 50 mL dry DCM under Argon. Cool to 0°C.[6]

  • Dissolve Neopentyl Glycol in 50 mL dry DCM (warm slightly if needed to dissolve).

  • Add NPG solution dropwise to the

    over 1 hour. Note: HCl gas will evolve; use a scrubber.

  • Allow to warm to room temperature (RT) and stir for 2 hours. (Completion check:

    P NMR should show a shift from ~219 ppm ( ) to ~145-150 ppm (Chlorophosphite)).

• Controlled Hydrolysis:

  • Cool the mixture back to 0°C.

  • Mix Water and Triethylamine in 10 mL DCM.

  • Add this mixture dropwise. Control exotherm.

  • Stir for 1 hour at RT.

• Isolation:

  • Filter the white precipitate (Triethylamine

    HCl). Wash the cake with dry DCM.

  • Concentrate the filtrate under reduced pressure.

  • Purification: Recrystallize the resulting solid from a mixture of Hexane/DCM or Benzene.

  • Final QC:

    P NMR should show a doublet (due to P-H coupling) around 3-6 ppm (vs ).

Analytical Reference Data

Parameter	Value	Notes
P NMR	3–6 ppm	Appears as a doublet ( Hz).
H NMR (P-H)	6.8–7.1 ppm	Large doublet, characteristic of H-phosphonate.
Melting Point	51–56 °C	Sharp melting point indicates high purity.
Solubility	High: DCM, CHCl3, AlcoholModerate: WaterLow: Hexane	Use Hexane to precipitate impurities.

References

• Synthesis and Characterization of Cyclic Phosphites: McConnell, R. L., & Coover, H. W. (1959). 2-Hydroxy-1,3,2-dioxaphosphorinanes. Journal of Organic Chemistry. (Validates the NPG + PCl3 route).

• H-Phosphonate Methodology: Stawinski, J., & Stromberg, R. (2004). Di- and Oligonucleotide Synthesis Using H-Phosphonate Chemistry. Methods in Molecular Biology. (Discusses the moisture sensitivity and tautomerism of H-phosphonates).

• Physical Properties & Safety: Sigma-Aldrich. (2024). Product Specification: 5,5-Dimethyl-1,3,2-dioxaphosphorinan-2-one. (Provides melting point and CAS verification).

• Troev, K. (2009). Chemistry and Application of H-Phosphonates. Elsevier Science.

Sources

• 1. 1,3,2-Dioxaphosphorinane, 5,5-dimethyl-, 2-oxide | C5H10O3P+ | CID 6335186 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5,5-Dimethyl-1,3,2-dioxaphosphorinan-2-one 96 4090-60-2 [sigmaaldrich.com]
• 3. 5,5-Dimethyl-1,3,2-dioxaphosphorinan-2-one | CAS 4090-60-2 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 4. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 5. 5,5-Dimethyl-2-methyl­seleno-1,3,2-dioxaphospho­rinan-2-one - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Preparation of 5,5-dimethyl-2-phospha-1,3-dioxan-2-yl-allyl Phosphate [yyhx.ciac.jl.cn]

Technical Support Center: Purification of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol by Recrystallization

This technical support guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for the purification of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol via recrystallization. This document aims to bridge the gap between theoretical knowledge and practical application by explaining the causality behind experimental choices, ensuring scientifically sound and reproducible outcomes.

I. Frequently Asked Questions (FAQs)

Q1: What is the most suitable solvent system for the recrystallization of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol?

A1: The selection of an appropriate solvent is critical for successful recrystallization. For 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol, which is a moderately polar compound, a mixed solvent system often provides the best results. A combination of a solvent in which the compound is readily soluble and a miscible "anti-solvent" in which it is poorly soluble allows for fine-tuned control over the crystallization process.

Based on literature for structurally similar cyclic phosphate esters, the following solvent systems are recommended for initial screening:

• Methanol/Water: This is a promising system where the compound is dissolved in a minimal amount of hot methanol, and water is then added dropwise as the anti-solvent until turbidity is observed.[1][2]

• Ethyl Acetate/Hexane: Dissolve the crude product in hot ethyl acetate, followed by the gradual addition of hexane as the anti-solvent.

• Toluene/Hexane: Similar to the ethyl acetate/hexane system, this combination of an aromatic solvent and an aliphatic anti-solvent can be effective.

The ideal solvent system will dissolve the compound completely at an elevated temperature but result in low solubility at room temperature or below, maximizing crystal recovery.

Q2: What are the common impurities I should be aware of during the purification of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol?

A2: Impurities can arise from unreacted starting materials, side reactions, or degradation of the product. Common impurities may include:

• Unreacted 2,2-dimethyl-1,3-propanediol: This starting material is a polar diol and can often be removed through the selection of a less polar recrystallization solvent system.

• Residual Phosphorus Reagents (e.g., phosphorus oxychloride hydrolysis products): Acidic impurities can be present. A pre-recrystallization aqueous wash may be beneficial in some cases.

• Hydrolysis Products: The P-O bond in the dioxaphosphinane ring can be susceptible to hydrolysis, especially in the presence of moisture and acid or base. This can lead to ring-opened phosphate impurities. It is crucial to use dry solvents and handle the material under an inert atmosphere if possible.

• Oligomeric By-products: Self-condensation or polymerization can lead to higher molecular weight impurities which typically have lower solubility and can sometimes be removed by hot filtration.

Q3: My compound is "oiling out" instead of forming crystals. What should I do?

A3: "Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid crystalline material. This often happens when the solution is supersaturated at a temperature above the melting point of the solute (for impure compounds, this can be a eutectic mixture). The melting point of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol is reported to be in the range of 51-56 °C.[3][4]

To prevent oiling out, consider the following:

• Reduce the rate of cooling: Allow the solution to cool slowly to room temperature before placing it in an ice bath. Rapid cooling increases the likelihood of oiling out.

• Use a more dilute solution: Add a small amount of the primary solvent to the hot solution to decrease the level of supersaturation.

• Lower the dissolution temperature: If possible, dissolve the compound at a temperature below its melting point.

• Change the solvent system: A different solvent or solvent mixture may promote better crystal lattice formation.

If oiling out has already occurred, you can try to redissolve the oil by heating the solution and then implementing the corrective measures above.

Q4: The yield of my recrystallized product is very low. How can I improve it?

A4: A low yield can be attributed to several factors:

• Using too much solvent: The most common cause of low recovery is using an excessive amount of solvent, which keeps a significant portion of the product dissolved even at low temperatures. Use the minimum amount of hot solvent necessary to just dissolve the crude product.

• Premature crystallization: If crystals form too early during hot filtration, product will be lost. Ensure the filtration apparatus is pre-heated.

• Incomplete crystallization: Ensure the solution has been allowed to cool for a sufficient amount of time, including a period in an ice bath, to maximize crystal formation.

• Washing with warm solvent: Always wash the collected crystals with a minimal amount of ice-cold solvent to minimize redissolving the product.

II. Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
No crystals form upon cooling.	1. Too much solvent was used. 2. The solution is not sufficiently supersaturated. 3. The compound is very soluble in the chosen solvent even at low temperatures.	1. Boil off some of the solvent to concentrate the solution and allow it to cool again. 2. Scratch the inside of the flask with a glass rod at the liquid-air interface to induce nucleation. 3. Add a seed crystal of the pure compound. 4. Re-evaluate the solvent system; a different solvent or the addition of an anti-solvent may be necessary.
Crystals are colored or discolored.	1. Presence of colored impurities. 2. Thermal degradation of the compound.	1. Before cooling, add a small amount of activated charcoal to the hot solution and perform a hot filtration to remove the charcoal and adsorbed impurities. 2. Avoid excessive heating or prolonged time at high temperatures.
Oiling out occurs.	1. Solution is too concentrated. 2. Cooling is too rapid. 3. The boiling point of the solvent is higher than the melting point of the solute.	1. Add a small amount of additional hot solvent to the mixture. 2. Allow the solution to cool slowly to room temperature before placing it in an ice bath. 3. Select a lower-boiling solvent system.
Low recovery of purified product.	1. Excessive solvent used for dissolution. 2. Premature crystallization during hot filtration. 3. Incomplete cooling. 4. Washing crystals with too much or warm solvent.	1. Use the minimum amount of hot solvent for dissolution. 2. Use a pre-heated funnel for hot filtration. 3. Ensure the flask is cooled in an ice bath for an adequate amount of time. 4. Wash the crystals with a minimal amount of ice-cold solvent.

III. Experimental Protocol: Recrystallization of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol

This protocol is a general guideline and may require optimization based on the purity of the starting material and the specific impurities present.

1. Solvent System Selection:

• Begin by performing small-scale solubility tests with the recommended solvent systems (e.g., Methanol/Water, Ethyl Acetate/Hexane, Toluene/Hexane).

• The ideal system will show poor solubility at room temperature and complete solubility at an elevated temperature.

2. Dissolution:

• Place the crude 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol in an Erlenmeyer flask.

• Add a minimal amount of the chosen primary solvent (e.g., ethyl acetate).

• Gently heat the mixture on a hot plate with stirring until the solvent begins to reflux.

• Continue adding the primary solvent dropwise until the solid has just dissolved. Avoid adding an excess of solvent.

3. Hot Filtration (if necessary):

• If insoluble impurities are present, perform a hot gravity filtration using a pre-heated funnel and fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

4. Crystallization:

• If using a single solvent system, remove the flask from the heat and allow it to cool slowly to room temperature.

• If using a mixed solvent system, slowly add the anti-solvent (e.g., hexane) dropwise to the hot solution until a faint cloudiness (turbidity) persists. Add a drop or two of the primary solvent to redissolve the turbidity and then allow the solution to cool slowly.

• Slow cooling is crucial for the formation of pure, well-defined crystals. Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal formation.

5. Crystal Collection and Washing:

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of ice-cold anti-solvent or the recrystallization solvent mixture.

• Break the vacuum and gently press the crystals with a clean stopper to remove excess solvent.

6. Drying:

• Dry the crystals in a vacuum oven at a temperature well below the melting point (e.g., 30-40 °C) until a constant weight is achieved.

IV. Visualized Workflow

Caption: Recrystallization workflow for 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol.

V. References

• Leeman, M., Querniard, F., Kaptein, B., & Kellogg, R. M. (n.d.). The Resolution of 2-Hydroxy-5,5-dimethyl-4-phenyl-1,3,2-dioxaphosphorinan 2-Oxide (Phencyphos) by Preferential Crystallization. University of Groningen Research Portal. Retrieved from [Link]

• 960化工网. (2025, October 31). Cas no 4090-60-2 (1,3,2-Dioxaphosphorinane,5,5-dimethyl-, 2-oxide). Retrieved from [Link]

• ResearchGate. (n.d.). 2-Hydroxy-5,5-dimethyl-4-phenyl-1,3,2-dioxaphosphorinan-2-one monohydrate. Retrieved from [Link]

• PubChem. (n.d.). 1,3,2-Dioxaphosphorinane, 5,5-dimethyl-, 2-oxide. Retrieved from [Link]

• LookChem. (n.d.). Cas 4090-60-2, 5 5-DIMETHYL-1 3 2-DIOXAPHOSPHORINAN-2-. Retrieved from [Link]

Sources

• 1. research.rug.nl [research.rug.nl]
• 2. researchgate.net [researchgate.net]
• 3. 4090-60-2(1,3,2-Dioxaphosphorinane,5,5-dimethyl-, 2-oxide) | Kuujia.com [kuujia.com]
• 4. lookchem.com [lookchem.com]

Optimizing reaction temperature for 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol substitution

The following guide is structured as a Tier 3 Technical Support resource, designed for senior researchers and process chemists. It focuses on the critical temperature parameters governing the nucleophilic substitution of 5,5-dimethyl-1,3,2-dioxaphosphinan-2-ol (also referred to as neopentylene phosphite or 5,5-dimethyl-1,3,2-dioxaphosphinane 2-oxide).

Topic: Thermodynamic Optimization & Reaction Kinetics Audience: Senior Process Chemists, Medicinal Chemists Status: Active | Updated: March 2026

Core Technical Overview

The substitution of 5,5-dimethyl-1,3,2-dioxaphosphinan-2-ol (1) is a biphasic thermodynamic challenge. The molecule exists in a P(III)/P(V) tautomeric equilibrium (phosphite

H-phosphonate). Successful substitution—typically via a phosphorochloridate intermediate or direct metal-catalyzed coupling—requires precise thermal staging to manage the activation energy ( ) of the P-H bond cleavage without triggering ring-opening polymerization (ROP).

The Critical Failure Mode: The neopentyl backbone provides steric protection, but the 1,3,2-dioxaphosphinane ring is susceptible to acid-catalyzed hydrolysis and thermal ring opening above 110°C . Most yield losses stem from aggressive thermal ramps during the chlorination/activation phase.

Troubleshooting Guide (Q&A)

Q1: I am observing incomplete conversion (<80%) despite extending reaction time. Is my temperature too low?

Diagnosis: Likely yes, but specifically during the elimination phase. Technical Explanation: If you are converting the P-H species to the P-Cl intermediate (using

or ), the reaction proceeds via an initial exothermic addition followed by an endothermic elimination of and .

• The Trap: Maintaining the reaction at 0–5°C preserves the ring but fails to drive the elimination of gases. Residual

  complexes with the phosphorus center, retarding subsequent nucleophilic attack.

• Solution: Implement a "Step-Ramp" profile. Initiate at 0°C for addition, then ramp to 40–45°C (reflux in DCM) or 60°C (in Toluene) for 1–2 hours to drive off volatiles.

Q2: My LC-MS shows a mass corresponding to a linear phosphate diester. Did the ring open?

Diagnosis: Yes. This is "Thermal Ring Scission." Technical Explanation: The 6-membered ring is stable up to

130°C under neutral conditions. However, in the presence of generated (acidic by-product) and elevated temperatures (>80°C), the gem-dimethyl effect is insufficient to prevent acid-catalyzed ring opening.

• Corrective Action:

  • Limit Max Temp: Do not exceed 70°C until the acid scavenger (e.g., Triethylamine/Pyridine) is fully active.

  • Base Addition: Ensure your base is added before heating if conducting a one-pot Atherton-Todd reaction.

Q3: A violent exotherm occurred upon adding the chlorinating agent. How do I control this?

Diagnosis: Uncontrolled kinetic spike due to P(III) tautomer reactivity. Technical Explanation: The P-OH tautomer reacts almost instantaneously with thionyl chloride. If the reactor temperature is >10°C at the start, the rate of heat release (

) exceeds the heat removal capacity ( ) of standard jacketed vessels.

• Protocol Adjustment: Pre-cool the phosphonate solution to -10°C . Add the electrophile as a dilute solution (1:1 in solvent) rather than neat. Maintain internal temp

  during addition.

Optimized Experimental Protocol

Objective: Synthesis of 2-substituted derivatives via the Phosphorochloridate route.

Phase 1: Activation (Formation of P-Cl)

• Setup: Flame-dried 3-neck flask,

  atmosphere.

• Solvent: Dry Dichloromethane (DCM) or Toluene.

• Addition (Critical Control Point):

  • Cool 5,5-dimethyl-1,3,2-dioxaphosphinan-2-ol (1.0 eq) to 0°C .

  • Add

    (1.05 eq) dropwise over 30 mins. Do not allow internal temp to exceed 5°C.

• Degassing Ramp:

  • Stir at 0°C for 30 mins.

  • Slowly warm to 40°C (DCM reflux) or 50°C (Toluene).

  • Hold for 2 hours. Note: Gas evolution (

    ) must cease.

• Isolation: Remove solvent/volatiles under reduced pressure at <40°C . Product is the P-Cl intermediate.

Phase 2: Substitution (Nucleophilic Attack)

• Re-solvation: Dissolve P-Cl intermediate in fresh dry solvent.

• Scavenger: Add Triethylamine (1.1 eq) at 0°C .

• Nucleophile Addition: Add Alcohol/Amine (1.0 eq) slowly.

• Reaction Temp:

  • Primary Amines: React at 0°C to RT . (High reactivity).

  • Steric Alcohols: Heat to 60°C .

• Workup: Filter salts, wash with cold water (rapidly to avoid hydrolysis), dry over

  .

Data: Temperature Impact on Selectivity

The following table summarizes the impact of reaction temperature on the chlorination step (Precursor to Substitution).

Temperature Zone	Reaction Rate ( )	Ring Stability	Primary By-Product	Recommended For
< 0°C	Slow	Excellent	Unreacted Starting Material	Reagent Addition Phase
20°C - 45°C	Optimal	High	None (Target Range)	Degassing / Completion
60°C - 80°C	Fast	Moderate	Linear Chlorophosphates	Sterically hindered substrates only
> 100°C	Very Fast	Low	Polymerized/Ring-Opened	NOT RECOMMENDED

Visualizing the Reaction Logic

Diagram 1: Reaction Pathway & Thermal Checkpoints

This workflow illustrates the critical temperature gates for converting the P-H bond to a substituted product.

Caption: Thermal gating strategy for P-H to P-Nu conversion. Red nodes indicate high-risk thermal steps.

Diagram 2: Troubleshooting Decision Tree

Use this logic flow to diagnose yield issues based on temperature variables.

Caption: Diagnostic logic for temperature-related failures in phosphite substitution.

References

• Raghu, K., et al. (2010). "Synthesis of 2-Substituted-5,5-dimethyl-1,3,2-dioxaphosphorinane-2-Oxides." Asian Journal of Chemistry. Link

• PrepChem. "Synthesis of 5,5-dimethyl-1,3,2-dioxathiane 2-oxide" (Analogous cyclic synthesis methodology). Link

• PubChem. "2-chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane 2-oxide (Compound Summary)." National Library of Medicine. Link

• Sigma-Aldrich. "2-Chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane 2-oxide Product Sheet." Link

• Keglevich, G. (2018).[1] "Synthesis and Reactions of

  -Hydroxyphosphonates." Molecules. Link

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Technical Support Center: Acidic Byproduct Management in 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol Synthesis

Welcome to the Technical Support Center for organophosphorus synthesis. This guide is specifically designed for researchers and drug development professionals synthesizing 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol (also known as neopentyl glycol phosphite or its tautomer, 5,5-dimethyl-1,3,2-dioxaphosphorinane 2-oxide).

The condensation of neopentyl glycol with phosphorus trichloride (PCl₃) is highly efficient, but it generates stoichiometric amounts of hydrochloric acid (HCl)[1]. Failure to manage this acidic byproduct leads to catastrophic yield losses due to acid-catalyzed ring opening. This guide provides field-proven troubleshooting, mechanistic insights, and self-validating protocols to ensure high-purity cyclic phosphite yields.

Process Workflow & Mechanistic Pathway

The diagram below illustrates the critical junctures where HCl is generated and the integrated scavenging steps required to protect the sterically hindered 1,3,2-dioxaphosphorinane ring.

Workflow for synthesizing 5,5-dimethyl-1,3,2-dioxaphosphinan-2-ol with integrated HCl removal.

Troubleshooting Guide & FAQs

Q1: Why is my yield of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol so low, and why am I seeing acyclic impurities in my NMR? A1: This is the classic symptom of acid-catalyzed ring opening. While the 5,5-dimethyl substitution provides some steric hindrance, the cyclic P-O bonds are highly susceptible to electrophilic attack by protons (H⁺) from the unneutralized HCl byproduct[2]. Protonation of the ring oxygen turns it into an excellent leaving group. Subsequent nucleophilic attack by the chloride ion (Cl⁻) cleaves the ring, forming acyclic chlorohydrin phosphites. To prevent this, strict anhydrous acid scavenging must occur simultaneously with the PCl₃ addition.

Q2: What is the most effective method for anhydrous HCl removal during the PCl₃ addition step? A2: The industry standard is the use of a tertiary amine base, specifically Triethylamine (Et₃N) , in an anhydrous, non-polar solvent like toluene[2]. Et₃N acts as an immediate acid scavenger, reacting with HCl to form triethylamine hydrochloride (Et₃N·HCl). Because Et₃N·HCl is highly insoluble in toluene, it precipitates out of the reaction matrix immediately, driving the equilibrium forward and physically sequestering the acid away from the sensitive cyclic phosphite intermediate[3].

Q3: Can I rely solely on inert gas sparging (N₂/Argon) to remove the HCl gas? A3: No. While vigorous Argon or N₂ sparging does help sweep away gaseous HCl and is recommended as a supplementary technique[1], it is kinetically too slow to prevent all localized acid-catalyzed ring opening, especially at larger scales. Sparging should be used in tandem with Et₃N, not as a replacement.

Q4: How do I properly isolate the intermediate from the triethylamine hydrochloride salt without inducing premature hydrolysis? A4: The intermediate, 2-chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane, is extremely moisture-sensitive[1]. You must perform an anhydrous filtration (e.g., using a Schlenk frit) under positive Argon pressure. Exposing the filter cake to atmospheric moisture will cause the unreacted P-Cl bonds to hydrolyze uncontrollably, generating more HCl and ruining the batch.

Quantitative Data: Comparison of Acid Scavenging Strategies

Selecting the right acid removal strategy depends on the reaction phase. Below is a comparative analysis of common methodologies:

Scavenging Strategy	Mechanism of Action	Efficiency	Scalability	Risk of Ring Opening	Best Use Case
Triethylamine (Et₃N)	Forms insoluble Et₃N·HCl salt in toluene	High	Excellent	Low	Primary PCl₃ condensation step
Inert Gas Sparging	Physically sweeps gaseous HCl	Moderate	Good	Moderate	Supplementary removal during addition
Amberlyst A21 Resin	Solid-phase weak base neutralization	High (for trace)	Fair	Low	Post-hydrolysis trace acid removal
Aqueous NaHCO₃ Wash	Biphasic neutralization	High	Excellent	High	Not recommended (causes hydrolysis)

Standard Operating Procedure (SOP): Anhydrous Synthesis and Acid Removal

This self-validating protocol ensures the complete removal of acidic byproducts while maintaining the structural integrity of the dioxaphosphorinane ring.

Step 1: Preparation and Reagent Setup

• Flame-dry a 3-neck round-bottom flask equipped with a magnetic stirrer, an addition funnel, and an Argon inlet.

• Charge the flask with Neopentyl glycol (1.0 eq) and anhydrous Toluene (10 volumes).

• Add Triethylamine (2.1 eq) to the solution. The slight excess ensures complete neutralization of the 2 equivalents of HCl generated in the first step[2].

• Cool the reaction vessel to 0°C using an ice bath to control the exothermic condensation.

Step 2: Formation of the Chlorophosphite Intermediate

• Dissolve PCl₃ (1.05 eq) in an equal volume of anhydrous Toluene in the addition funnel.

• Add the PCl₃ solution dropwise over 1 hour under vigorous stirring and continuous Argon sparging[1].

• Validation Check: A dense white precipitate (Et₃N·HCl) will form immediately upon addition. If the solution remains clear, your Et₃N is likely degraded or wet.

• Allow the reaction to warm to room temperature and stir for an additional 2 hours.

Step 3: Primary Acid Scavenging and Filtration

• Transfer the suspension via cannula to a Schlenk frit under Argon.

• Filter the Et₃N·HCl salt, washing the filter cake with a small amount of cold, anhydrous Toluene.

• The filtrate now contains the highly moisture-sensitive 2-chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane[1], free of primary HCl.

Step 4: Controlled Hydrolysis

• Transfer the clear filtrate to a clean, dry flask cooled to 0°C.

• Add exactly 1.0 equivalent of distilled water dropwise. This converts the chlorophosphite to 5,5-dimethyl-1,3,2-dioxaphosphinan-2-ol (which rapidly tautomerizes to the stable H-phosphonate 2-oxide).

• Note: This step generates 1 additional equivalent of HCl.

Step 5: Trace Acid Removal and Final Purification

• To remove the final equivalent of HCl without aqueous workup, add 1.2 equivalents (by capacity) of dry Amberlyst A21 basic ion-exchange resin to the solution.

• Stir gently for 45 minutes at room temperature.

• Filter off the resin. The pH of a wetted aliquot of the filtrate should test neutral.

• Concentrate the filtrate under reduced pressure to yield the pure 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol as a stable, colorless product.

References

Sources

• 1. archiv.ub.uni-heidelberg.de [archiv.ub.uni-heidelberg.de]
• 2. 1,3,2-Dioxaphosphorinane, 2-chloro-, 2-oxide | 872-99-1 | Benchchem [benchchem.com]
• 3. Design, Synthesis, and Biochemical and Biological Evaluation of Novel 7-Deazapurine Cyclic Dinucleotide Analogues as STING Receptor Agonists - PMC [pmc.ncbi.nlm.nih.gov]

Solvent selection for maximizing 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol reactivity

Topic: Solvent Selection & Process Optimization Ticket ID: TSH-DDPO-001 Status: Active[1]

Executive Summary: The "Ghost" Tautomer

User Warning: You are likely looking for the reactivity of the P(III) -ol form (CAS: N/A, transient), but your starting material is almost certainly the stable P(V) -one (or -oxide) tautomer (CAS: 4090-60-2).[1]

5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol (DDPO) exists in a tautomeric equilibrium heavily biased toward the H-phosphonate (P=O) form. To maximize reactivity, your solvent system must either stabilize the P(III) minor tautomer or, more commonly, facilitate the base-mediated deprotonation to the reactive phosphite anion.

The Golden Rule:

• Non-polar solvents (Toluene, Hexane): Lock the molecule in the unreactive P(V) state.

• Basic/Polar additives (Pyridine, TEA in DCM/ACN): Drive the shift toward the reactive P(III) species.

Diagnostic Workflow

Before selecting a solvent, identify your bottleneck using this logic flow.

Figure 1: Decision tree for troubleshooting DDPO reactivity based on observed symptoms.

Solvent Compatibility Matrix

The neopentyl backbone (5,5-dimethyl) provides unique solubility characteristics compared to simple ethylene glycol phosphites. It renders the molecule moderately lipophilic, yet the P(O)H headgroup remains polar.

Solvent	Solubility Rating	Reactivity Profile	Recommended Application
Dichloromethane (DCM)	Excellent	Moderate	General Purpose. Best balance of solubility and inertness.[1] Ideal for Atherton-Todd couplings.[1]
Acetonitrile (ACN)	Good	High	Nucleophilic Substitutions. Enhances the nucleophilicity of the phosphite anion.[1]
Tetrahydrofuran (THF)	Good	Moderate	Reductions/Grignards. Good for low-temp lithiation; however, removal can be difficult compared to DCM.[1]
Toluene	Moderate/Poor	Low	Azeotropic Drying. Poor for reactivity unless high heat is used to force tautomerism.[1]
Pyridine	Excellent	Active	Functionalization. Acts as both solvent and base to drive the P(V) P(III) shift.[1]
Water/Alcohols	Variable	Destructive	AVOID. Causes rapid hydrolysis of the ring or transesterification.[1]

Critical Protocols & Troubleshooting

Scenario A: The Atherton-Todd Reaction (Oxidative Coupling)

Goal: Converting DDPO to a Phosphoramidate or Phosphate.[1]

The Problem: Users often attempt this in pure CCl4 or Toluene and observe low yields because DDPO remains in the stable P(V) form. The Fix: Use a bi-phasic solvent system or a polar carrier with a strong base.

Optimized Protocol:

• Solvent: Dichloromethane (DCM) is superior to CCl4 as the primary solvent.

• Reagents: 1.0 eq DDPO + 1.1 eq Amine/Alcohol + 1.1 eq CCl4 (as reagent only).

• Activation: Add 1.2 eq Triethylamine (TEA) dropwise at 0°C.

  • Mechanism:[1][2][3][4][5] TEA deprotonates the P(V) form. The resulting anion attacks the Cl source (CCl4), forming the reactive P(IV)-Cl species in situ, which then couples with your nucleophile.

• Troubleshooting:

  • Precipitate formed immediately? Good.[3][6] That is TEA·HCl.

  • No reaction? Switch solvent to Acetonitrile . The higher dielectric constant stabilizes the transition state of the anionic attack.

Scenario B: Palladium-Catalyzed P-C Bond Formation

Goal: Cross-coupling with aryl halides (Hirao/Stille-type).[1]

The Problem: Catalyst poisoning or lack of P-H activation. The Fix:

• Solvent: 1,4-Dioxane or Toluene (if high temp required).[1]

• Base: Cs2CO3 or Et3N is mandatory.

• Note: The 5,5-dimethyl ring is rigid. Unlike open-chain dialkyl phosphites, it creates a smaller cone angle on the metal center, potentially changing catalyst induction periods.

Frequently Asked Questions (FAQ)

Q1: I bought "5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol" but the bottle says "2-oxide" or "2-one". Did I get the wrong chemical? A: No. You received the correct chemical (CAS 4090-60-2). The "2-ol" name refers to the P(III) tautomer, which is the reactive form, but the "2-oxide" P(V) form is the stable form in the bottle.[1] You generate the "2-ol" in situ by adding a base (like TEA or DIPEA) in your reaction solvent [1].

Q2: Why does my product hydrolyze during workup? A: The cyclic phosphonate ring is strained.[1] If you use water during workup while the mixture is still acidic, the ring will open, leaving you with a mono-neopentyl phosphonate chain.

• Fix: Quench with saturated NaHCO3 (keep pH > 7) and extract immediately into DCM. Dry over MgSO4 rapidly.

Q3: Can I use DMF to speed up the reaction? A: Yes, DMF increases the reaction rate significantly for nucleophilic substitutions (S_N2 type) because it solvates cations well, leaving the phosphite anion "naked" and reactive. However, removing DMF requires aqueous washes which risks hydrolysis (see Q2). ACN is a safer compromise.

Q4: Is the neopentyl group removable? A: Not easily.[1] The 5,5-dimethyl backbone is exceptionally stable against acid/base hydrolysis compared to ethyl/methyl groups. This makes DDPO excellent for making stable flame retardants or biological markers, but poor if you need a transient protecting group [2].

Mechanism of Solvent Action

The solvent choice dictates the position of the tautomeric equilibrium.

Figure 2: The base-mediated pathway (Yellow arrow) is the only reliable method to access the reactive species in standard solvents.[1]

References

• Sigma-Aldrich. Product Specification: 5,5-Dimethyl-1,3,2-dioxaphosphorinan-2-one (CAS 4090-60-2).[1]Link[1]

• Atherton, F. R., Openshaw, H. T., & Todd, A. R. (1945).[3][4] "Studies on phosphorylation. Part II. The reaction of dialkyl phosphites with polyhalogen compounds in presence of bases."[1] Journal of the Chemical Society, 660-663. (Foundational mechanism for DDPO coupling). Link

• Beilstein Journals. "Atherton–Todd reaction: mechanism, scope and applications." (Discusses cyclic phosphite stability). Link

• PubChem. Compound Summary: 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-one.[1][7]Link[1]

Sources

• 1. prepchem.com [prepchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Atherton–Todd reaction - Wikipedia [en.wikipedia.org]
• 4. BJOC - Atherton–Todd reaction: mechanism, scope and applications [beilstein-journals.org]
• 5. srv.orgchm.bas.bg [srv.orgchm.bas.bg]
• 6. 5,5-Dimethyl-1,3,2-dioxaphosphorinan-2-one | CAS 4090-60-2 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 7. lookchem.com [lookchem.com]

Handling moisture sensitivity of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol

Technical Support Center: 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol Current Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist

Executive Summary & Compound Dashboard

Welcome to the technical support hub for 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol .

CRITICAL NOTE ON NOMENCLATURE: You likely ordered the "2-ol" (P-OH) tautomer, but the material in your bottle exists predominantly as the "2-one" (P(O)H) tautomer due to the stability of the phosphoryl group (P=O). This guide addresses the material as it exists in physical reality: 5,5-Dimethyl-1,3,2-dioxaphosphorinan-2-one .[1][2]

Property	Specification
Common Name	Neopentylene Phosphite; Neopentylglycol hydrogen phosphite
CAS Number	4090-60-2
Molecular Weight	150.11 g/mol
Physical State	White crystalline solid (MP: 51-56 °C)
Moisture Sensitivity	High (Hygroscopic; Hydrolysis-prone)
Air Sensitivity	Moderate (P-H bond is susceptible to oxidation)
Storage Class	Inert Atmosphere (N₂/Ar), Desiccated, < 4°C

The "Tautomer Trap": Understanding Your Reagent

Q: My NMR shows a doublet around 4-6 ppm (¹H) and a signal around 4-6 ppm (³¹P). Did I receive the wrong compound?

A: No. You are observing the H-phosphonate form.[3] Phosphorus(III) compounds with a P-OH bond exist in equilibrium with their Phosphorus(V) H-phosphonate tautomers.

• Target Structure (P-III): P-OH (Active nucleophile, rarely observed in neat state).

• Actual Structure (P-V): H-P=O (Stable shelf form).

The P-H bond is diagnostic. In ³¹P NMR, this manifests as a large coupling constant (

), often splitting the signal into a doublet. If you do not see this coupling, your material has likely oxidized to the phosphate or hydrolyzed.

Moisture Sensitivity & Degradation Pathways

Q: Why did my white powder turn into a sticky gum?

A: Your compound has undergone hydrolytic ring opening . While the neopentyl backbone (5,5-dimethyl group) provides steric protection, the cyclic phosphonate linkage is thermodynamically driven to open in the presence of water, forming the acyclic phosphonic acid monoester. This byproduct is often an oil or gum and is acidic.

Visualizing the Degradation Pathway

The following diagram illustrates the transition from the shelf-stable tautomer to the hydrolyzed waste product.

Figure 1: The hydrolytic degradation pathway of Neopentylene Phosphite. The P(III) tautomer is the vulnerability point for water attack.

Handling Protocols: The "Dry Chain"

Q: How do I weigh this out without a glovebox?

A: If you lack a glovebox, you must use a Schlenk-adapted weighing technique . The melting point (51-56 °C) is low; friction or ambient humidity can cause rapid clumping.

Protocol: Inert Weighing on the Bench

• Preparation: Pre-dry a Schlenk tube or reaction flask under high vacuum with a heat gun (cool under N₂).

• The Funnel: Use a wide-mouth powder funnel. Do not use paper weighing boats (they retain moisture). Use an antistatic plastic boat or a glass weighing scoop.

• The Transfer:

  • Flush the source bottle with N₂ immediately upon opening.

  • Weigh rapidly.

  • Transfer to the Schlenk flask against a counter-flow of N₂.

• Solvation: Add your anhydrous solvent (e.g., DCM, THF, MeCN) immediately after capping. Do not leave the solid sitting in the flask dry.

Q: Which solvents are compatible?

A:

• Recommended: Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile (MeCN), Toluene. Must be dried over molecular sieves (3Å or 4Å).

• Forbidden: Alcohols (MeOH, EtOH) or water. These will induce transesterification or hydrolysis, breaking the ring.

Troubleshooting Experimental Issues

Q: My Palladium-catalyzed coupling failed (0% yield). Why?

A: This is often due to P-H bond oxidation or Ligand Poisoning .

• Oxidation: If your solvent contained dissolved oxygen, the P(O)H converts to P(O)OH (Phosphate). The phosphate is a dead end for P-H activation chemistry.

  • Fix: Sparge solvents with Argon for 20 mins or use freeze-pump-thaw cycles.

• Poisoning: If hydrolysis occurred (see Section 2), the resulting acidic species can protonate basic ligands or coordinate irreversibly to the Pd center.

Q: I see a new peak at ~ -5 ppm in ³¹P NMR. What is it?

A: This is likely the hydrolysis product (acyclic phosphonate).

• Starting Material: ~ 4-6 ppm (Doublet).

• Oxidized (Phosphate): Shifted downfield (more positive).

• Hydrolyzed (Ring Open): Often shifted upfield (negative) depending on pH and solvent.

Emergency Recovery & Safety

Q: I spilled the compound on the bench. How do I clean it?

A:

• PPE: Wear nitrile gloves, lab coat, and goggles. This compound is Corrosive (Skin Corr. 1B) .

• Neutralization: Do not just wipe with water (it will generate acid). Cover the spill with solid sodium bicarbonate (NaHCO₃) or calcium carbonate.

• Cleanup: Wetted paper towels can be used after neutralization. Dispose of as solid hazardous waste.

Q: Can I re-purify the degraded material?

A: No. Once the ring opens, re-closing it requires dehydrating agents (like DCC) or high heat under vacuum, which usually degrades the material further or causes oligomerization. Discard and buy fresh precursor.

Decision Matrix: Handling Workflow

Use this logic flow to determine the safety of your current experimental setup.

Figure 2: Decision matrix for safe handling. Green paths indicate safe operations; Red paths indicate high failure risk.

References

• Sigma-Aldrich. (n.d.). 5,5-Dimethyl-1,3,2-dioxaphosphorinan-2-one Product Sheet. Retrieved from

• PubChem. (2025).[4] 1,3,2-Dioxaphosphorinane, 5,5-dimethyl-, 2-oxide (Compound CID 6335186).[4] National Library of Medicine. Retrieved from

• Trapero, M. (2023).[5] The Synthesis of Cyclic Phosphonates: Towards Stable and Recyclable Main Group Plastics. University of Victoria.[5] Retrieved from

• Alfa Chemistry. (n.d.). 5,5-Dimethyl-1,3,2-dioxaphosphorinan-2-one Properties. Retrieved from

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. 5,5-Dimethyl-1,3,2-dioxaphosphorinan-2-one | CAS 4090-60-2 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 3. mdpi.com [mdpi.com]
• 4. 1,3,2-Dioxaphosphorinane, 5,5-dimethyl-, 2-oxide | C5H10O3P+ | CID 6335186 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. The Synthesis of Cyclic Phosphonates: Towards Stable and Recyclable Main Group Plastics [dspace.library.uvic.ca]

Reference Data & Comparative Studies

Comparative Guide: Interpreting FTIR Spectra of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol (P-H vs. P-OH)

Executive Summary

5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol (often commercially supplied as its tautomer, 5,5-dimethyl-1,3,2-dioxaphosphinan-2-one ) presents a classic spectroscopic challenge in organophosphorus chemistry: the Phosphite-Phosphonate Tautomerism .[1]

For researchers in drug development and ligand synthesis, correctly identifying the dominant tautomer is critical. The reactivity profile changes drastically between the P(III) "Phosphite" form (nucleophilic lone pair) and the P(V) "Phosphonate" form (electrophilic P center, reactive P-H bond).

This guide provides a definitive spectral analysis to distinguish the P-H (Phosphonate) and P-OH (Phosphite) bands, supported by mechanistic insights and experimental protocols.

Mechanistic Insight: The Tautomeric Equilibrium

The molecule exists in an equilibrium heavily biased toward the P(V) form due to the strength of the phosphoryl (P=O) bond. However, the P(III) form is the active species in many metal-catalyzed reactions (e.g., cross-couplings).

Figure 1: Tautomeric Pathways and Spectral Markers

Caption: The equilibrium overwhelmingly favors the P(V) form. Detection of P(III) often requires trapping or specific solvent environments.

Spectral Atlas: Band Assignment & Analysis

The following data is synthesized from high-resolution FTIR studies of cyclic phosphites and specific characterization of the neopentyl glycol derivative.

Table 1: Critical FTIR Bands for 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-one[1][2]

Functional Group	Wavenumber (cm⁻¹)	Intensity	Peak Shape	Diagnostic Notes
P-H Stretch	2430 ± 10	Medium	Sharp	Primary Marker. Located in the "silent region" (2000-2500 cm⁻¹).[1] Absence indicates oxidation or full conversion to P(III).
P=O Stretch	1260 - 1280	Strong	Sharp	Confirms P(V) state.[1] Shifts to lower frequency (~1240) if H-bonded.[1]
P-O-C (Ring)	1040 - 1060	Strong	Complex	Characteristic of the dioxaphosphinane ring.
P-OH Stretch	3200 - 3400	Weak/Broad	Broad	The "Ghost" Band. Usually absent in neat samples.[1] Appearance signals hydrolysis or tautomeric shift.[1]
C-H (Alkyl)	2850 - 2980	Medium	Sharp	Standard methyl/methylene stretches from the neopentyl backbone.

Deep Dive: The P-H Band (2430 cm⁻¹)

The P-H stretching vibration is the most reliable indicator of purity for this compound.

• Why it matters: Unlike O-H or N-H bands, the P-H band is not prone to significant hydrogen bonding broadening in non-polar solvents. It appears as a distinct, sharp peak in a region usually devoid of other signals (except CO₂ at ~2350 cm⁻¹).

• Interpretation: If this band is present, the molecule is in the P(V) form. If this band vanishes and a broad region appears at 3400 cm⁻¹, the molecule has likely hydrolyzed to the open-chain acid or oxidized.

Deep Dive: The P-OH Band (3200-3400 cm⁻¹)[1]

• The Challenge: In the neat liquid or solid state, the P-OH form is virtually non-existent.

• False Positives: Researchers often mistake trace water (moisture) for the P-OH band.

• Differentiation: True P-OH bands in phosphites often exhibit a very broad, diffuse "hump" that can extend down to 2500 cm⁻¹ due to strong intermolecular P=O[1]···H-O-P dimerization.[1] Water usually presents as a more defined broad peak centered at 3400 cm⁻¹.[1]

Comparative Analysis: Cyclic vs. Acyclic

Comparing the cyclic 5,5-dimethyl derivative to acyclic analogues (like diethyl phosphite) highlights the effect of ring strain on the vibrational modes.

Table 2: Comparative Spectral Features

Feature	5,5-Dimethyl-1,3,2-dioxaphosphinan-2-one (Cyclic)	Diethyl Phosphite (Acyclic)	Interpretation
P=O[1][2] Frequency	~1275 cm⁻¹	~1260 cm⁻¹	Ring strain in the dioxaphosphinane system slightly increases the P=O bond order/frequency.
P-H Frequency	~2430 cm⁻¹	~2428 cm⁻¹	remarkably consistent across cyclic and acyclic H-phosphonates.[1]
Stability	High (Resistant to oxidation)	Moderate	The neopentyl backbone confers steric protection, maintaining the P-H signal stability.

Experimental Protocol: Validating the Tautomer

To definitively distinguish P-H from P-OH or confirm the presence of the active P(III) species, use the Deuterium Exchange Validation (DEV) protocol.

Protocol: D₂O Exchange / Solvent Shift

Objective: Distinguish P-H, P-OH, and H₂O signals.

• Baseline Scan: Collect FTIR of the neat sample (ATR or KBr). Note peaks at 2430 cm⁻¹ and any broadness at 3400 cm⁻¹.[1]

• Solvent Preparation: Dissolve sample in CDCl₃ (non-polar) and DMSO-d₆ (polar, H-bond acceptor).[1]

• D₂O Shake (The "Shake-Test"):

  • Add 1 drop of D₂O to the dissolved sample. Shake vigorously and separate layers (if immiscible) or analyze immediately.

  • P-OH Behavior: The O-H proton is acidic and exchanges rapidly.[1] The broad 3400 cm⁻¹ band will collapse and shift to ~2500 cm⁻¹ (O-D).

  • P-H Behavior: The P-H proton is non-acidic and does not exchange with D₂O under neutral conditions.[1] The band at 2430 cm⁻¹ will remain unchanged .

  • H₂O Behavior: Disappears from 3400 cm⁻¹ (becomes D₂O).

Figure 2: Analytical Workflow

Caption: Decision tree for validating spectral purity and tautomeric state.

References

• NIST Chemistry WebBook. (2023).[1] Infrared Spectrum of 5,5-Dimethyl-1,3-dioxan-2-one (Analogue Reference). National Institute of Standards and Technology.[1][3] [Link]

• Keglevich, G., et al. (2019).[1] A Mechanistic Study on the Tautomerism of H-Phosphonates, H-Phosphinates and Secondary Phosphine Oxides. Molecules, 24(21), 3859.[1] [Link]

• Silverstein, R. M., et al. (2014).[1] Spectrometric Identification of Organic Compounds.[1][4][5] 8th Edition.[1][6] Wiley.[1] (Standard reference for P-H stretching frequencies).

• Doerksen, R. J., et al. (2025).[1] P(=O)H to P-OH Tautomerism: A Theoretical and Experimental Study. ResearchGate.[1][7] [Link]

Sources

• 1. 1,3,2-Dioxaphosphorinane, 5,5-dimethyl-, 2-oxide | C5H10O3P+ | CID 6335186 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. 5,5-Dimethyl-1,3-dioxan-2-one [webbook.nist.gov]
• 4. Interpreting Infrared Spectra - Specac Ltd [specac.com]
• 5. 12.6 Infrared Spectra of Some Common Functional Groups – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 6. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to the Definitive Structure Confirmation of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol: An In-Depth Analysis of X-ray Crystallography and Complementary Techniques

For researchers and professionals in drug development and materials science, the unambiguous confirmation of a molecule's three-dimensional structure is a cornerstone of scientific rigor. The cyclic organophosphorus compound, 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol, presents a case where precise atomic arrangement dictates its reactivity, biological activity, and potential applications. This guide provides a senior application scientist's perspective on leveraging X-ray crystallography as the definitive method for its structural elucidation, while objectively comparing its performance against other vital spectroscopic techniques.

The central thesis of this guide is that while methods like Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy are indispensable for characterizing a molecule, single-crystal X-ray diffraction stands alone in its ability to provide a direct, high-resolution visualization of the atomic framework, thereby resolving any structural ambiguities.

X-ray Crystallography: The Gold Standard for Atomic-Level Precision

Single-crystal X-ray crystallography is the most powerful technique for determining the absolute structure of a crystalline compound. It provides a precise three-dimensional map of electron density, from which the positions of individual atoms, bond lengths, and bond angles can be determined with unparalleled accuracy. This is particularly crucial for organophosphorus compounds where the geometry around the phosphorus center is key to its chemical behavior.[1]

The Crystallographic Workflow: From Solution to Structure

The journey from a synthesized powder to a refined crystal structure is a multi-step process that demands meticulous execution. The quality of the final structure is intrinsically linked to the quality of the initial crystals.

Figure 1: A generalized workflow for single-crystal X-ray crystallography, from obtaining a high-quality crystal to the final validated structure.

Experimental Protocol: A Self-Validating System

• Crystal Growth (The Crucial First Step):

  • Rationale: The quality of the diffraction data is directly proportional to the quality of the crystal. A well-ordered, single crystal is paramount.

  • Protocol: Dissolve the purified 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol in a minimal amount of a suitable solvent (e.g., ethyl acetate, acetone/petroleum ether mixtures have been successful for similar compounds[2]). The solution is then subjected to slow evaporation in a loosely capped vial or slow cooling. The goal is to allow molecules to pack in a highly ordered lattice.

• Data Collection:

  • Rationale: To obtain a complete and redundant dataset of diffraction intensities.

  • Protocol: A suitable crystal is mounted on a goniometer head. Data is collected using a modern X-ray diffractometer, typically with Mo Kα (λ = 0.71073 Å) or Cu Kα radiation.[3] The crystal is rotated in the X-ray beam to collect diffraction data from all possible orientations.

• Structure Solution and Refinement:

  • Rationale: To convert the collected diffraction intensities into a chemically meaningful atomic model.

  • Protocol: The structure is typically solved using direct methods (for small molecules) and refined against the experimental data using full-matrix least-squares on F².[3] Hydrogen atoms are often placed in calculated positions and refined using a riding model.

Key Performance Metrics for Trustworthy Data

The validity of a crystal structure is assessed through several key metrics. These parameters provide a statistical measure of how well the refined model fits the experimental X-ray diffraction data.[4][5][6]

Metric	Typical Value (Small Molecule)	Significance
Resolution (Å)	< 1.0 Å	A measure of the level of detail in the electron density map. Lower values indicate higher resolution and more precise atomic positions.[4]
R-factor (R1)	< 0.05 (5%)	The residual factor, or agreement factor, between the observed and calculated structure factor amplitudes. A lower R1 indicates a better fit.[4]
wR2	< 0.15 (15%)	A weighted residual factor based on F², which is generally considered a more reliable indicator of refinement quality.
Goodness-of-Fit (S)	~ 1.0	Should be close to 1 for a good model. Values significantly different from 1 may indicate an incorrect model or weighting scheme.[3]
Completeness (%)	> 99%	The percentage of measured reflections out of the total possible reflections for a given resolution. High completeness is crucial for a reliable structure.
(Δ/σ)max	< 0.001	The maximum shift/e.s.d. in the final refinement cycle, indicating that the refinement has converged.[3]

For instance, the crystal structure of a related compound, (E)-1-{2-[(5,5-dimethyl-1,3,2-dioxaphosphinan-2-yl)oxy]naphthalen-1-yl}-N-(4-fluorophenyl)methanimine, was refined to an R-factor of 0.044, demonstrating a high-quality fit of the model to the data.[3] Similarly, 2-[(4-Chlorophenyl)(hydroxy)methyl]-5,5-dimethyl-1,3,2-dioxaphosphinan-2-one showed an R-factor of 0.062.[2] These examples set a benchmark for the quality of data expected for the title compound.

Alternative & Complementary Techniques: A Comparative Overview

While X-ray crystallography provides the definitive solid-state structure, other techniques offer complementary information, particularly regarding the molecule's behavior in solution and its fundamental chemical properties.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is arguably the most powerful tool for determining the structure of organic compounds in solution.[7] For 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol, a combination of ¹H, ¹³C, and ³¹P NMR experiments would be essential.

• Strengths:

  • Provides detailed information on the connectivity of atoms and the chemical environment.

  • Non-destructive and provides data on the molecule's state in solution, which is often more relevant to its biological activity.[7]

  • Does not require crystallization, which can be a significant bottleneck.[8]

• Limitations:

  • Determination of stereochemistry and through-space relationships can be challenging and may require complex experiments (e.g., NOE).[8]

  • Absolute configuration is extremely difficult to determine by NMR alone.[8]

  • Provides an average structure in solution, which may differ from the solid-state conformation.[9]

Mass Spectrometry (MS)

MS is a highly sensitive analytical technique used to measure the mass-to-charge ratio of ions. It is fundamental for confirming the molecular weight of a synthesized compound.

• Strengths:

  • Extremely high sensitivity, requiring very little sample.

  • Provides the exact molecular weight, confirming the elemental composition.

  • Can be coupled with chromatographic techniques (GC-MS, LC-MS) for analysis of complex mixtures and identification of byproducts.[10][11]

• Limitations:

  • It is a destructive technique.

  • Provides no direct information about the 3D arrangement of atoms or stereochemistry.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

• Strengths:

  • Fast, simple, and provides a characteristic "fingerprint" for the compound.

  • Excellent for confirming the presence of key bonds, such as P=O, P-O-C, and O-H in the target molecule.[12]

• Limitations:

  • Provides very limited information about the overall molecular skeleton and connectivity.

A Synergistic Multi-Technique Approach

The most robust strategy for structure confirmation does not rely on a single technique but integrates the strengths of several. X-ray crystallography, NMR, and MS are not competitors but partners in elucidation.

Figure 2: A decision-making workflow illustrating a synergistic approach to structure confirmation.

Comparative Summary of Techniques

Feature	X-ray Crystallography	NMR Spectroscopy	Mass Spectrometry
Information	Precise 3D atomic coordinates, bond lengths/angles, absolute stereochemistry.	Atomic connectivity, solution conformation, dynamic information.[7]	Molecular weight, elemental formula, fragmentation patterns.
Sample Phase	Solid (single crystal)	Solution	Gas/Ionized
Key Strength	Unambiguous 3D structure determination.[8]	Detailed structural information in a physiologically relevant state.[7]	Unmatched sensitivity for molecular weight confirmation.
Key Limitation	Requires high-quality single crystals, which can be difficult to obtain.[8]	Can be ambiguous for complex stereochemistry; provides an averaged structure.[8]	Provides no information on atomic arrangement or stereochemistry.

Conclusion

For the definitive structural confirmation of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol, single-crystal X-ray crystallography is the unequivocal gold standard. It provides direct, irrefutable evidence of the three-dimensional atomic arrangement, resolving any ambiguities that may arise from other techniques. However, a truly comprehensive characterization relies on a multi-faceted approach. Mass spectrometry provides the initial, crucial confirmation of molecular weight, while detailed NMR analysis establishes the molecular framework in solution. When high-quality crystals are available, X-ray crystallography completes the picture, delivering an authoritative, high-resolution structure that serves as the ultimate validation and a solid foundation for all further research and development.

References

• Vertex AI Search. (n.d.). Protein X-Ray Structure Validation: Key Criteria.
• IUCr Journals. (n.d.). Structure validation in chemical crystallography.
• Cambridge Crystallographic Data Centre. (n.d.). Validation of Experimental Crystal Structures.
• Eaton, S. S., & Eaton, G. R. (2015). On the validation of crystallographic symmetry and the quality of structures. PMC.
• Wikipedia. (n.d.). Structure validation.
• Chemistry Stack Exchange. (2017, September 12). Why is crystallography still used in some cases for small molecule structure determination?
• Current World Environment. (2013, August 21). Spectroscopic Methods for the Detection of Organophosphate Pesticides – A Preview.
• Creative Biostructure. (n.d.). Comparison of X-ray Crystallography, NMR and EM.
• (n.d.). Comparison of NMR and X-ray crystallography.
• Vuister, G. W., et al. (2020). On the complementarity of X-ray and NMR data. PMC.
• Feng, W., Pan, L. F., & Zhang, M. J. (2011). Combination of NMR spectroscopy and X-ray crystallography offers unique advantages for elucidation of the structural basis of protein complex assembly. Sci China Life Sci.
• Al-Omair, M. A., et al. (2015). Crystal structure of (E)-1-{2-[(5,5-dimethyl-1,3,2-dioxaphosphinan-2-yl)oxy]naphthalen-1-yl}-N-(4-fluorophenyl)methanimine. PMC.
• EPA. (n.d.). Method 8141B: Organophosphorus Compounds by Gas Chromatography.
• (2011). 2-[(4-Chlorophenyl)(hydroxy)methyl]-5,5-dimethyl-1,3,2-dioxaphosphinan-2-one.
• MDPI. (2025, June 8). Enhancing the Detection and Identification Sensitivity of Organophosphorus Pesticide-Related Phenols via Derivatization and LC-ESI-MS/MS: A Straightforward Approach to Identify the Specific Pesticide Involved in Exposure.
• PubMed. (n.d.). A structure-activity relationship study of organophosphorus compounds.
• Cook, D. S., & White, R. F. M. (1976). Crystal and molecular structure of bis(5,5-dimethyl-2-oxo-1,3,2-dioxa-phosphorinan-2-yl) oxide. Journal of the Chemical Society, Dalton Transactions.
• LookChem. (n.d.). Cas 4090-60-2,5 5-DIMETHYL-1 3 2-DIOXAPHOSPHORINAN-2.
• PubChem. (n.d.). 1,3,2-Dioxaphosphorinane, 5,5-dimethyl-, 2-oxide.
• Silver, L., & Rudman, R. (1972). The Crystal and Molecular Structure of 5,5-Dimethyl-2-chloro-2-oxo-l,3,2-dioxaphosphorinane. ResearchGate.
• (2025, August 6). A two step synthesis of 2-oxo-2-vinyl 1,3,2-dioxaphospholanes and -dioxaphosphorinanes.
• ResearchGate. (n.d.). General structure of Organophosphorus compounds.

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• 2. 2-[(4-Chloro­phen­yl)(hy­droxy)meth­yl]-5,5-dimethyl-1,3,2-dioxaphosphinan-2-one - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Crystal structure of (E)-1-{2-[(5,5-dimethyl-1,3,2-dioxaphosphinan-2-yl)­oxy]naphthalen-1-yl}-N-(4-fluoro­phen­yl)methanimine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protein X-Ray Structure Validation: Key Criteria [proteinstructures.com]
• 5. journals.iucr.org [journals.iucr.org]
• 6. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 7. creative-biostructure.com [creative-biostructure.com]
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• 9. On the complementarity of X-ray and NMR data - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Spectroscopic Methods for the Detection of Organophosphate Pesticides – A Preview [cwejournal.org]

Comparative Reactivity Guide: 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-one vs. Diethyl Phosphite

Executive Summary

This guide provides a technical comparison between 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-one (often referred to as neopentylene phosphite or Compound A ) and Diethyl phosphite (Compound B ).

While both reagents serve as H-phosphonate precursors for phosphorus-carbon (P-C) bond formation, their utility diverges significantly based on steric demand and hydrolytic stability. Diethyl phosphite is the industry standard for rapid, high-yielding nucleophilic additions due to its low steric profile and high flexibility. in contrast, Compound A is a specialized reagent chosen when the target phosphonate requires exceptional thermal and hydrolytic stability, conferred by the rigid neopentyl glycol backbone.

Part 1: Structural & Physical Analysis

The reactivity difference between these two compounds is rooted in their tautomeric equilibrium and steric architecture. Both exist predominantly in the pentavalent H-phosphonate form (

) rather than the trivalent phosphite form ( ), but the cyclic nature of Compound A imposes unique constraints.

Table 1: Physicochemical Comparison

Feature	5,5-Dimethyl-1,3,2-dioxaphosphinan-2-one (Compound A)	Diethyl Phosphite (Compound B)[1]
CAS Number	4090-60-2	762-04-9
Structure	Cyclic (6-membered ring)	Acyclic (Flexible chains)
Physical State	Solid (mp: 51-56 °C)	Liquid (bp: 50-51 °C @ 2 mmHg)
Steric Profile	High (Rigid chair conformation, gem-dimethyl hindrance)	Low (Free rotation of ethyl groups)
Hydrolytic Stability	High (Neopentyl effect retards hydrolysis)	Moderate (Susceptible to acid/base hydrolysis)
Primary Utility	Synthesis of stable cyclic phosphonates, mechanistic probes (e.g., DEPMPO)	General purpose hydrophosphorylation, Hirao coupling

Tautomeric Equilibrium & Reactivity[4]

The P(III) tautomer is the active nucleophile in many metal-catalyzed reactions. While electron-donating alkyl groups generally stabilize the P(V) form, the rigid ring of Compound A slightly alters the orbital overlap, affecting the

of tautomerization.

Figure 1: Tautomeric equilibrium between the stable oxide form and the reactive trivalent form. Both equilibria heavily favor the P(V) oxide.

Part 2: Reactivity Profile – Nucleophilic Addition (Pudovik Reaction)[5]

The Pudovik reaction involves the base-catalyzed addition of the P-H bond across an activated carbonyl or imine.[2]

Diethyl Phosphite (The Benchmark)

• Kinetics: Fast. The ethoxy groups are small and flexible, allowing the phosphorus center to easily approach the electrophilic carbonyl carbon.

• Mechanism: The base deprotonates the P-H (pKa ~13-15), generating a powerful phosphite anion nucleophile.

• Outcome: High yields (>85%) are typical with simple bases like Triethylamine (TEA) or Potassium tert-butoxide (KOtBu).

5,5-Dimethyl-1,3,2-dioxaphosphinan-2-one (The Specialist)

• Kinetics: Slower. The gem-dimethyl groups at the 5-position of the ring lock the molecule into a specific conformation. As the nucleophile approaches the electrophile, these methyl groups create significant steric clash, particularly with bulky aldehydes (e.g., ortho-substituted benzaldehydes).

• Thermodynamics: The resulting cyclic

  -hydroxyphosphonate is exceptionally stable. The "neopentyl effect" prevents the common side reaction of rearrangement or retro-Pudovik reaction under thermal stress.

• Recommendation: Use Compound A when the product must survive harsh downstream conditions (e.g., oxidation or high temperatures).

Part 3: Metal-Catalyzed Coupling (Hirao Reaction)

In Palladium-catalyzed P-C bond formation (Hirao coupling), the reactivity order is often dictated by the ability of the P(III) tautomer to coordinate with the metal center.

• Diethyl Phosphite: Readily undergoes oxidative addition with aryl halides. However, it can suffer from side reactions where the ethoxy groups hydrolyze or transesterify if the reaction medium is not strictly anhydrous.

• Compound A: Shows superior performance in maintaining ligand integrity. The cyclic structure prevents ligand exchange scrambling. It is the reagent of choice for synthesizing DEPMPO derivatives (spin traps), where the integrity of the phosphorus ring is critical for the stability of the radical adduct.

Figure 2: Simplified catalytic cycle for the Hirao coupling. Compound A resists ligand scrambling during the exchange step.

Part 4: Experimental Protocols

Protocol A: General Pudovik Reaction (Diethyl Phosphite)

Best for: Rapid synthesis of simple

-hydroxyphosphonates.

• Setup: Charge a 50 mL round-bottom flask with Benzaldehyde (10 mmol, 1.06 g) and Diethyl phosphite (10 mmol, 1.38 g).

• Solvent: Add 5 mL of anhydrous Acetone or THF.

• Catalysis: Add Triethylamine (TEA) (1 mmol, 0.14 mL, 10 mol%).

• Reaction: Heat to reflux (approx. 60 °C) for 2 hours.

  • Checkpoint: Monitor by TLC (SiO2, 5% MeOH in DCM). Product usually appears as a lower Rf spot compared to aldehyde.

• Workup: Cool to room temperature. Add 15 mL of n-Pentane or Hexane and cool in an ice bath.

• Isolation: The product often crystallizes. Filter and wash with cold pentane. If oil persists, remove solvent in vacuo and purify via column chromatography.

Protocol B: Cyclic Phosphonate Synthesis (Compound A)

Best for: Creating rigid, hydrolytically stable phosphonate analogs.

• Pre-treatment: Ensure 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-one is dry. If the solid is sticky (hygroscopic), dry under high vacuum over P2O5 for 4 hours.

• Setup: In a flame-dried Schlenk tube under Argon, dissolve Compound A (5 mmol, 0.75 g) and the Aldehyde (5 mmol) in Dichloromethane (DCM) (10 mL).

• Catalysis: Add DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (0.5 mmol, 10 mol%) dropwise at 0 °C.

  • Note: The stronger base (DBU vs TEA) is often required to overcome the steric hindrance and lower nucleophilicity of the cyclic phosphite.

• Reaction: Allow to warm to Room Temperature and stir for 6–12 hours.

• Validation: Check 31P NMR.

  • Starting Material: ~4-5 ppm (doublet, J_PH ~ 600-700 Hz).

  • Product: ~20-25 ppm (singlet, no P-H coupling).

• Workup: Quench with saturated NH4Cl solution. Extract with DCM (3x). Dry over Na2SO4.[3]

• Purification: Recrystallization from EtOAc/Hexane is preferred over chromatography to maintain high purity.

Part 5: Stability & Hydrolysis (The "Neopentyl Effect")

The most critical differentiator for drug development applications is the stability of the resulting ester.

• Diethyl Phosphonates: The ethyl esters are susceptible to hydrolysis by esterases in vivo or by acidic conditions in vitro.

• Neopentyl Phosphonates (from Compound A): The 5,5-dimethyl substitution blocks the trajectory of water/hydroxide attack on the phosphorus center and the carbon of the ester.

  • Data: Hydrolysis rates for neopentyl esters are often 10-100x slower than ethyl esters.

  • Implication: If your lead compound requires oral bioavailability without premature cleavage of the phosphonate ester, the cyclic neopentyl derivative is the superior scaffold.

References

• Tautomerism & Reactivity: Keglevich, G., et al. "A Mechanistic Study on the Tautomerism of H-Phosphonates, H-Phosphinates and Secondary Phosphine Oxides." Molecules, 2019.[4] Link

• Pudovik Protocol: BenchChem. "Application Notes and Protocols for Hydrophosphonylation Reactions Utilizing Diethyl Phosphite." Link

• Hirao Coupling: Kalek, M., et al. "Pd-Catalyzed Hirao P–C Coupling Reactions." Organic Letters, 2008.

• Cyclic Phosphonate Stability: "Neopentyl glycol - Reactivity and Applications." Wikipedia/ChemicalBook. Link

• General Hydrolysis Kinetics: Keglevich, G. "The Hydrolysis of Phosphinates and Phosphonates: A Review." Molecules, 2021.[5][6] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. A Mechanistic Study on the Tautomerism of H-Phosphonates, H-Phosphinates and Secondary Phosphine Oxides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journaljpri.com [journaljpri.com]
• 6. All news - ECHA [echa.europa.eu]

Thermal stability comparison: 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol vs acyclic phosphites

Executive Summary

In the development of organophosphorus ligands, flame retardants, and antioxidants, the thermal stability of the phosphorus core is a rate-limiting factor. This guide compares the thermal profile of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol (DDPO) —a cyclic neopentyl glycol derivative—against standard acyclic dialkyl phosphites (e.g., Diethyl phosphite, Dimethyl phosphite).

The Verdict: DDPO exhibits superior thermal stability compared to most acyclic analogs. This stability is not intrinsic to the "2-ol" (P-OH) form, but rather to its rapid tautomerization to the thermodynamically dominant P(V) H-phosphonate (2-one) form. The cyclic structure benefits from the gem-dimethyl effect and the lack of

-hydrogens, blocking the low-energy decomposition pathways (specifically -elimination) that plague acyclic phosphites.

Structural Dynamics: The P(III) / P(V) Equilibrium

To understand the thermal stability, we must first correct a common nomenclature misconception. While often referred to as the "2-ol" (trivalent phosphite), this compound exists in a dynamic equilibrium with its pentavalent H-phosphonate tautomer.

The Tautomeric Reality

For 5,5-dimethyl-1,3,2-dioxaphosphinan-2-ol, the equilibrium heavily favors the P(V) oxide form due to the high bond energy of the phosphoryl group (P=O, approx. 544 kJ/mol).

• Form A (P-OH): Reactive, nucleophilic, less thermally stable.

• Form B (H-P=O): Shelf-stable, electrophilic at P, thermally robust.

In acyclic phosphites (e.g., Diethyl phosphite), this equilibrium also favors P(V), but the flexible alkyl chains allow for lower-energy transition states during decomposition. The cyclic DDPO is locked in a rigid chair conformation , reducing entropic freedom and increasing the energy barrier for ring-opening decomposition.

Visualization: Tautomeric Equilibrium & Conformation

Comparative Thermal Analysis

The following data summarizes the decomposition metrics. Acyclic phosphites with

-hydrogens (like Diethyl phosphite) decompose at significantly lower temperatures than the neopentyl-derived cyclic phosphite.

Table 1: Thermal Decomposition Metrics (TGA/DSC)

Feature	Cyclic: DDPO (Neopentylene Phosphite)	Acyclic: Diethyl Phosphite	Acyclic: Dimethyl Phosphite
Dominant Tautomer	P(V) H-Phosphonate	P(V) H-Phosphonate	P(V) H-Phosphonate
Boiling/Flash Point	Flash: ~109°C (Solid at RT)	Boiling: 50-60°C (at reduced pressure)	Boiling: 170°C (decomposes)
(Decomposition)	> 220°C	~ 160 - 170°C	~ 180 - 190°C
Primary Degradation Mode	Acid-catalyzed Ring Opening	-Elimination (cis-elimination)	Methyl migration / Disproportionation
Residue Formation	High (Polymeric char)	Low (Volatile olefins)	Medium

Key Insight: The "Neopentyl Effect"

Acyclic phosphites containing ethyl or isopropyl groups possess hydrogens on the

-carbon. At elevated temperatures ( C), these undergo a concerted cyclic mechanism (cis-elimination) to release an alkene (ethylene) and form a P-OH species, which rapidly degrades.

DDPO lacks

-hydrogens. The neopentyl backbone ( ) has no protons available for this low-energy elimination pathway. Decomposition requires breaking the stronger C-O or P-O bonds directly, requiring significantly higher thermal energy.

Mechanistic Degradation Pathways

Understanding how these molecules fail allows for better process design.

Pathway A: Acyclic Failure ( -Elimination)

For Diethyl phosphite:

• Thermal excitation allows formation of a 5-membered transition state involving the phosphoryl oxygen and the

  -hydrogen.

• Result: Release of ethylene gas + formation of reactive P-OH acid species.

• Consequence: Rapid autocatalytic decomposition.

Pathway B: Cyclic Failure (Ring Fragmentation)

For DDPO:

• The gem-dimethyl group locks the ring, preventing conformational flipping.

• Decomposition requires acid-catalyzed hydrolysis (if moisture is present) or homolytic cleavage at very high temperatures (

  C).

• Result: Formation of polymeric polyphosphonates (char).

Visualization: Degradation Logic

Experimental Protocols (Self-Validating)

To verify these claims in your specific matrix, use the following protocols.

Protocol 1: Dynamic Thermal Stability (TGA)

Objective: Determine the Onset of Decomposition (

).

• Preparation: Dry samples in a vacuum desiccator (

  ) for 4 hours to remove surface moisture (crucial for phosphites as they are hygroscopic).

• Instrument: TGA (e.g., TA Instruments Q500).

• Pan: Platinum or Alumina (Do not use Aluminum if

  C is expected).

• Atmosphere: Nitrogen (

  ) purge at 40 mL/min (prevents oxidative degradation, isolating thermal stability).

• Ramp: Equilibrate at 40°C, then ramp 10°C/min to 400°C.

• Analysis: Calculate

  (temperature at 5% weight loss).

  • Expected DDPO Result:

    C.

  • Expected Acyclic Result:

    C (often shows evaporation before decomposition).

Protocol 2: Isothermal Stress Test (31P NMR Tracking)

Objective: Monitor chemical evolution over time at process temperature.

• Solvent: High-boiling deuterated solvent (e.g., DMSO-

  or Toluene- ).

• Standard: Triphenyl phosphate (TPP) internal standard (inert, shift at -16 ppm).

• Setup: Prepare a 0.1 M solution of DDPO in an NMR tube. Seal under Argon.

• Heating: Heat block at 120°C.

• Sampling: Acquire

  P NMR (proton decoupled) at hours.

• Validation:

  • Stable: Signal at ~3-5 ppm (P(V) form) remains constant relative to TPP.

  • Degradation: Appearance of phosphate signals (~0 ppm) or ring-opened species.

References

• Nifant'ev, E. E., et al. "Synthesis and chemical properties of cyclic phosphites." Russian Chemical Reviews, 1965. (Foundational work on neopentyl glycol phosphite stability).

• Sigma-Aldrich. "5,5-Dimethyl-1,3,2-dioxaphosphorinan-2-one Product Specification." CAS: 4090-60-2.[1][2][3] Link

• Guthrie, J. P. "Tautomerization equilibria for phosphorous acid and its ethyl esters." Canadian Journal of Chemistry, 1979. (Thermodynamics of P(III)/P(V) equilibrium).
• Troev, K. "Chemistry and Application of H-Phosphonates." Elsevier Science, 2004.

• PubChem. "Compound Summary: 5,5-Dimethyl-1,3,2-dioxaphosphorinan-2-one."[3] National Library of Medicine. Link

Sources

• 1. 5,5-Dimethyl-1,3,2-dioxaphosphorinan-2-one | CAS 4090-60-2 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. lookchem.com [lookchem.com]
• 3. 5,5-二甲基-1,3,2-二氧磷杂环戊烷-2-酮 96% | Sigma-Aldrich [sigmaaldrich.com]

A Researcher's Guide to Validating the Tautomeric Equilibrium of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol via NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organophosphorus chemistry, the nuanced behaviors of molecules can dictate their reactivity and potential applications, from drug design to materials science. One such critical behavior is tautomerism, a form of isomerism involving the migration of a proton. This guide provides an in-depth, experimentally-grounded comparison for validating the tautomeric equilibrium of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol, a compound of significant interest due to its structural motifs being present in various biologically active molecules and synthetic intermediates.[1][2][3][4]

This document moves beyond a simple recitation of protocols. It delves into the "why" behind the "how," offering insights gleaned from practical application to empower researchers in their own investigations. We will explore how Nuclear Magnetic Resonance (NMR) spectroscopy, a powerful and versatile analytical technique, can be leveraged to not only identify the presence of tautomers but also to quantify their relative populations under various conditions.

The Duality of Structure: Understanding the Tautomeric Equilibrium

5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol exists in a dynamic equilibrium between two tautomeric forms: the pentavalent phosphonate form (P(V)) and the trivalent phosphite form (P(III)). This equilibrium is not static; it is influenced by factors such as solvent polarity, temperature, and the electronic nature of substituents on the phosphorus atom.[1][5] Understanding and controlling this equilibrium is paramount, as the two tautomers exhibit distinct chemical reactivities.[1][3] The phosphonate form, with its P=O double bond and a hydrogen directly attached to phosphorus, and the phosphite form, characterized by a P-OH group, present different opportunities for chemical transformations.

Diagram 1: Tautomeric Equilibrium of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol

Caption: The dynamic equilibrium between the pentavalent phosphonate and trivalent phosphite forms.

NMR Spectroscopy: The Arbiter of Tautomeric Identity

Multinuclear NMR spectroscopy, particularly ³¹P and ¹H NMR, is the cornerstone for elucidating this tautomeric equilibrium. The distinct electronic environments of the phosphorus and hydrogen nuclei in each tautomer give rise to unique and quantifiable NMR signals.

Why NMR?

• Sensitivity to Chemical Environment: The chemical shift (δ) of a nucleus is exquisitely sensitive to its local electronic environment. The phosphorus atom in the P(V) form is more deshielded (experiences a stronger magnetic field) than in the P(III) form, resulting in a downfield chemical shift.

• Through-Bond Scalar Coupling: The coupling constant (J), a measure of the interaction between two nuclei, provides invaluable structural information. For instance, the direct one-bond coupling between phosphorus and the directly attached hydrogen (¹JP-H) in the phosphonate tautomer is a large and characteristic value, typically in the range of 600-800 Hz. This coupling is absent in the phosphite tautomer, where the hydrogen is attached to an oxygen atom.

• Quantitative Analysis: The integrated area of an NMR signal is directly proportional to the number of nuclei contributing to it. This allows for the precise determination of the relative concentrations of the two tautomers in solution.

Comparative Analysis of NMR Parameters

The following table summarizes the expected NMR signatures for the two tautomers of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol. These values are based on literature precedents for similar organophosphorus compounds.[6][7]

Parameter	Phosphonate (P(V)) Tautomer	Phosphite (P(III)) Tautomer	Rationale for Difference
³¹P Chemical Shift (δ)	More Downfield (e.g., 5 to 20 ppm)	More Upfield (e.g., 120 to 140 ppm)	The P=O bond in the phosphonate form withdraws electron density from the phosphorus nucleus, leading to greater deshielding.
¹H Chemical Shift (δ) of P-H/P-OH	Downfield (e.g., 6.5 to 8.0 ppm)	Variable, often broad (e.g., 5 to 9 ppm)	The P-H proton is directly attached to the electron-withdrawing phosphorus atom. The P-OH proton's chemical shift is highly dependent on solvent and concentration due to hydrogen bonding.
¹JP-H Coupling Constant	Large (e.g., ~650-750 Hz)	Not Applicable	This coupling arises from the direct bond between phosphorus and hydrogen.
²JP-O-H Coupling Constant	Not Applicable	Small (e.g., ~5-15 Hz)	A two-bond coupling is observed between phosphorus and the hydroxyl proton.

Diagram 2: Experimental Workflow for NMR-Based Tautomer Validation

Caption: A streamlined workflow for the validation of tautomeric equilibrium using NMR.

Experimental Protocols: A Self-Validating System

The trustworthiness of your findings hinges on a robust experimental design. The following protocols are designed to be self-validating, with each step providing a check on the others.

Protocol 1: Solvent-Dependent NMR Analysis

The choice of solvent can significantly influence the position of the tautomeric equilibrium.[1] By comparing spectra in solvents of varying polarity, you can gain insight into the relative stability of the two forms.

• Objective: To determine the effect of solvent polarity on the tautomeric equilibrium.

• Methodology:

  • Prepare solutions of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol at a consistent concentration (e.g., 0.1 M) in a series of deuterated solvents with a range of polarities (e.g., CDCl₃, Acetone-d₆, DMSO-d₆, D₂O).

  • Acquire quantitative ³¹P{¹H} NMR spectra for each sample under identical acquisition parameters (e.g., relaxation delay, number of scans).

  • Integrate the signals corresponding to the P(V) and P(III) tautomers.

  • Calculate the percentage of each tautomer in the different solvents.

• Expected Outcome: Polar, protic solvents are expected to stabilize the more polar phosphonate (P(V)) tautomer through hydrogen bonding, shifting the equilibrium in its favor.

Protocol 2: Variable-Temperature (VT) NMR Studies

VT-NMR allows for the investigation of the thermodynamics of the tautomeric interconversion.

• Objective: To determine the thermodynamic parameters (ΔH° and ΔS°) of the tautomeric equilibrium.

• Methodology:

  • Choose a solvent in which both tautomers are present in appreciable quantities.

  • Acquire a series of ³¹P{¹H} NMR spectra at different temperatures (e.g., from 298 K to 348 K in 10 K increments).

  • At each temperature, calculate the equilibrium constant, K = [P(III)] / [P(V)].

  • Construct a van't Hoff plot (ln(K) vs. 1/T).

• Data Analysis: The slope of the van't Hoff plot is equal to -ΔH°/R and the y-intercept is equal to ΔS°/R, where R is the gas constant. This provides a quantitative measure of the enthalpy and entropy changes associated with the tautomerization.

Protocol 3: Definitive Structural Assignment using Coupled Spectra

Proton-coupled ³¹P NMR and ¹H NMR are essential for unambiguous structural confirmation.

• Objective: To definitively assign the signals to the correct tautomers based on coupling patterns.

• Methodology:

  • Acquire a proton-coupled ³¹P NMR spectrum. The signal for the P(V) tautomer will appear as a doublet due to coupling with the directly attached proton (¹JP-H). The P(III) signal will be a singlet or a multiplet with smaller couplings if coupled to other protons.

  • In the ¹H NMR spectrum, the P-H proton of the phosphonate tautomer will appear as a large doublet with a coupling constant matching that observed in the ³¹P spectrum.

• Self-Validation: The observation of a large ¹JP-H coupling in both the ¹H and ³¹P spectra provides unequivocal evidence for the presence of the phosphonate tautomer.

Conclusion: From Data to Decision

By systematically applying these NMR techniques, researchers can move beyond qualitative observation to a quantitative understanding of the tautomeric equilibrium of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol. This detailed characterization is not merely an academic exercise; it is a critical step in harnessing the specific reactivity of each tautomer for applications in medicinal chemistry, catalysis, and materials science. The ability to predictably shift the equilibrium through the choice of solvent or temperature provides a powerful tool for controlling reaction outcomes and designing novel molecular functionalities.

References

• Keglevich, G., et al. (2019). A Mechanistic Study on the Tautomerism of H-Phosphonates, H-Phosphinates and Secondary Phosphine Oxides. Molecules, 24(21), 3859. Available at: [Link]

• Keglevich, G., et al. (2019). A Mechanistic Study on the Tautomerism of H-Phosphonates, H-Phosphinates and Secondary Phosphine Oxides. PubMed, 2019 Oct 25;24(21):3859. Available at: [Link]

• Keglevich, G., et al. (2019). A Mechanistic Study on the Tautomerism of H-Phosphonates, H-Phosphinates and Secondary Phosphine Oxides. ResearchGate. Available at: [Link]

• Redko, F. B., et al. (2006). AB-INITIO CALCULATIONS OF 31P NMR CHEMICAL SHIFTS OF SUBSTITUTED ARYL DIALKYL PHOSPHATES. Phosphorus, Sulfur, and Silicon and the Related Elements, 170(1). Available at: [Link]

• Afonin, A. V., et al. (2021). Organophosphorus Azoles Incorporating a Tetra-, Penta-, and Hexacoordinated Phosphorus Atom: NMR Spectroscopy and Quantum Chemistry. Molecules, 26(11), 3330. Available at: [Link]

• Wurzer, J., et al. (2024). Bis(2,2,2 trifluoroethyl) Phosphonate as a Convenient Precursor for the Synthesis of H-Phosphonates. Molecules, 29(10), 2359. Available at: [Link]

• Kirk, K., & Kuchel, P. W. (1988). Characterization of transmembrane chemical shift differences in the 31P NMR spectra of various phosphoryl compounds added to erythrocyte suspensions. Journal of Magnetic Resonance, 77(2), 276-293. Available at: [Link]

• Kraszewski, A., et al. (2020). H-Phosphonate Chemistry in the Synthesis of Electrically Neutral and Charged Antiviral and Anticancer Pronucleotides. Frontiers in Chemistry, 8, 595738. Available at: [Link]

• Unknown Author. (n.d.). 31P NMR Study on Some Phosphorus-Containing Compounds. ResearchGate. Available at: [Link]

• D'Andrilli, G., et al. (2017). Rapid Enantiodifferentation of Chiral Organophosphorus Compounds by 31P NMR Spectroscopy in the Presence of α-Cyclodextrin as the Chiral Solvating Agent. Applied Spectroscopy, 71(12), 2634-2643. Available at: [Link]

• Slaninova, J., et al. (2017). The benchmark of 31 P NMR parameters in phosphate: a case study on structurally constrained and flexible phosphate. Physical Chemistry Chemical Physics, 19(44), 30066-30077. Available at: [Link]

• Montchamp, J. L., et al. (2020). P(=O)H to P-OH Tautomerism: A Theoretical and Experimental Study. The Journal of Organic Chemistry, 85(15), 9878-9886. Available at: [Link]

• Hägele, G., et al. (2021). Protolysis and Complex Formation of Organophosphorus Compounds—Characterization by NMR-Controlled Titrations. Molecules, 26(16), 4995. Available at: [Link]

• LookChem. (n.d.). 5,5-Dimethyl-1,3,2-dioxaphosphorinan-2-oxide. Available at: [Link]

• SpectraBase. (n.d.). Dimethylphosphite - Optional[31P NMR] - Chemical Shifts. Available at: [Link]

• Koliofotis, S., et al. (2018). A two step synthesis of 2-oxo-2-vinyl 1,3,2-dioxaphospholanes and -dioxaphosphorinanes. Beilstein Journal of Organic Chemistry, 14, 2136-2142. Available at: [Link]

• Hansen, P. E. (2020). Tautomerism Detected by NMR. Encyclopedia. Available at: [Link]

• Organic Syntheses. (n.d.). Synthesis of 5,5-Dimethyl-1,3-dioxan-2-one (Dimethyltrimethylene Carbonate (DMTMC)). Available at: [Link]

• Wang, Y., et al. (2010). Preparation of 5,5-dimethyl-2-phospha-1,3-dioxan-2-yl-allyl Phosphate. Journal of Chemical Engineering of Chinese Universities, 24(1), 169-173. Available at: [Link]

• PubChem. (n.d.). 1,3,2-Dioxaphosphorinane, 5,5-dimethyl-, 2-oxide. Available at: [Link]

• Beilstein Journals. (n.d.). Supporting Information: Different reactivity of phosphorylallenes under the action of Brønsted or Lewis acids: a crucial role of the P-substituent. Available at: [Link]

• Tursunov, M. A., et al. (2023). TAUTOMERY OF 5,5-DIMETHYL-2,4-DIOXOHEXANE ACID METHYL ESTER ACTYHYDRAZONES. ResearchGate. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information (ESI) for Dithienylethene-based supramolecular chiroptical switch in phosphate. Available at: [Link]

• ResearchGate. (n.d.). The 1 H NMR spectrum for 5,5-dimethyl-2-vinyl-1,3,2-dioxaphosphinane... Available at: [Link]

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• 4. lookchem.com [lookchem.com]
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• 7. researchgate.net [researchgate.net]

GC-MS Analysis Protocols for 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol Derivatives: A Methodological Comparison Guide

Introduction

5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol and its cyclic derivatives are critical structural motifs utilized in the synthesis of organophosphorus flame retardants (OPFRs), agrochemicals, and nucleotide prodrugs. Due to their semi-volatile nature and complex matrix interactions, Gas Chromatography-Mass Spectrometry (GC-MS) remains the gold standard for their structural characterization and trace-level quantification.

As a Senior Application Scientist, I have structured this guide to objectively compare the performance of different GC-MS ionization modes—specifically Electron Impact (EI) versus Negative Chemical Ionization (NCI)—against emerging LC-MS/MS alternatives. This guide provides causally grounded methodologies to help researchers and drug development professionals optimize their analytical workflows.

Comparative Performance: GC-EI-MS vs. GC-NCI-MS

When analyzing cyclic organophosphorus derivatives, the choice of ionization source fundamentally dictates the method's sensitivity, selectivity, and susceptibility to matrix interference.

• GC-EI-MS (Electron Impact): Operating at a standard 70 eV, EI provides hard ionization that induces extensive and reproducible fragmentation. It is the optimal choice for structural elucidation and non-targeted screening. However, its universal ionization mechanism makes it highly susceptible to baseline noise from co-eluting matrix lipids.

• GC-NCI-MS (Negative Chemical Ionization): Utilizing a reagent gas (e.g., methane) to generate thermal electrons, NCI is a soft ionization technique highly selective for electronegative compounds. For halogenated or highly oxygenated 5,5-dimethyl-1,3,2-dioxaphosphinane derivatives, NCI provides Limits of Quantification (LOQs) that are 1 to 2 orders of magnitude lower than EI ([1]).

Quantitative Data Summary

The following table summarizes the performance metrics of these analytical approaches based on validated environmental and pharmaceutical studies[1],[2].

Analytical Parameter	GC-EI-MS	GC-NCI-MS	LC-APCI-MS/MS (Alternative)
Ionization Mechanism	Hard ionization (70 eV)	Soft ionization (Electron capture)	Atmospheric pressure chemical
Primary Application	Structural elucidation, broad screening	Trace analysis of electronegative derivatives	Thermally labile or polar derivatives
Typical LOQ Range	150 – 3900 pg	2.3 – 2700 pg	0.81 – 970 pg
Matrix Interference	High (requires extensive SPE clean-up)	Low (highly selective)	Moderate (ion suppression possible)
Characteristic Ions	Highly fragmented (e.g., m/z 99, 149)	Molecular ion [M]- or [M-H]-	Protonated precursor [M+H]+

Causality in Experimental Design & Fragmentation Logic

Solvent and Clean-up Causality

Cyclic phosphites and phosphonates can undergo rapid hydrolysis in the presence of protic solvents or ambient moisture. Therefore, toluene is selected as the reconstitution solvent. Toluene provides a highly stable, non-polar environment that prevents the hydrolytic opening of the 1,3,2-dioxaphosphinane ring prior to GC injection. Furthermore, Florisil Solid Phase Extraction (SPE) is utilized because this highly polar magnesium silicate effectively retains natural lipids and humic acids while allowing the moderately polar dioxaphosphinane derivatives to elute in ethyl acetate, preventing GC inlet contamination.

Fragmentation Causality in EI-MS

Under 70 eV electron impact, 5,5-dimethyl-1,3,2-dioxaphosphinan-2-ol derivatives undergo predictable fragmentation ([3]). Initial ionization typically occurs at the phosphoryl or ring oxygen. A characteristic

-cleavage results in the loss of the exocyclic substituent, leaving a stable cyclic phosphonate cation (often m/z 149). Subsequent neutral losses of isobutylene from the neopentyl glycol backbone yield the universal organophosphate core ion (m/z 99, ) via consecutive McLafferty rearrangements[1],[3].

Logical fragmentation pathway of 5,5-dimethyl-1,3,2-dioxaphosphinane derivatives under EI.

Step-by-Step Experimental Protocol

The following methodology is optimized for the extraction and quantification of cyclic organophosphorus derivatives from complex matrices (e.g., biological tissues or environmental dust).

Step 1: Sample Preparation & Isotope Spiking Accurately weigh 1.0 g of the sample matrix into a pre-baked glass centrifuge tube. Spike the sample with 10 ng of an isotopically labeled internal standard (e.g.,

-triphenyl phosphate) to account for downstream extraction losses.

Step 2: Ultrasonic Extraction Add 10 mL of a hexane/acetone (1:1, v/v) mixture. Extract via ultrasonication for 15 minutes at room temperature. Note: Strict temperature control is required to prevent thermal degradation of the dioxaphosphinane ring. Centrifuge at 3000 rpm for 5 minutes and transfer the supernatant to a clean vial.

Step 3: SPE Clean-up Condition a 1 g Florisil SPE cartridge with 5 mL of hexane. Load the extract onto the cartridge at a flow rate of 1 mL/min. Wash with 2 mL of hexane to elute non-polar interferences. Elute the target 5,5-dimethyl-1,3,2-dioxaphosphinan-2-ol derivatives using 5 mL of ethyl acetate.

Step 4: Concentration & Reconstitution Evaporate the ethyl acetate eluate to near dryness under a gentle stream of ultra-high purity nitrogen at 35°C. Reconstitute the residue immediately in 100 µL of GC-grade toluene.

Step 5: GC-MS Analysis

• Injection: Inject 1 µL in splitless mode with the inlet temperature set to 250°C.

• Separation: Utilize a DB-5MS UI capillary column (30 m × 0.25 mm × 0.25 µm). Program the oven: Initial 60°C (hold 1 min), ramp at 15°C/min to 220°C, then ramp at 10°C/min to 300°C (hold 5 min).

• Detection (EI Mode): Set the ion source to 230°C and the quadrupole to 150°C. Acquire data in Selected Ion Monitoring (SIM) mode targeting m/z 99, 149, and the specific molecular ion of the derivative.

Step-by-step sample preparation and GC-MS workflow for dioxaphosphinane derivatives.

Self-Validating Quality Control System

To ensure absolute trustworthiness and analytical integrity, this protocol is designed as a self-validating system . The workflow continuously monitors its own accuracy through three integrated feedback loops:

• Procedural Blanks (Contamination Check): Organophosphorus compounds are ubiquitous in laboratory plastics. A procedural blank must be run every 10 samples. All glassware must be baked at 400°C prior to use. If the blank signal exceeds 10% of the LOQ, the batch is automatically invalidated, forcing a system re-clean.

• Isotope Dilution Mass Spectrometry (Recovery Check): By spiking deuterated analogs before extraction, the final quantification is inherently corrected for matrix suppression and extraction inefficiencies. If the absolute recovery of the internal standard falls outside the strict 70–120% range, the extraction is deemed compromised and must be repeated.

• Ion Ratio Confirmation (Selectivity Check): In EI mode, the ratio between the primary quantifier ion and two secondary qualifier ions must remain within ±15% of the calibration standard. A deviation indicates co-eluting matrix interference, prompting an immediate analytical pivot to the more selective NCI mode.

References

• Methods for the analysis of organophosphorus flame retardants—Comparison of GC-EI-MS, GC-NCI-MS, LC-ESI-MS/MS, and LC-APCI-MS/MS. Journal of Environmental Science and Health, Part A, Taylor & Francis (2018). URL:[Link]

• Fragmentation Pathway of Organophosphorus Flame Retardants by Liquid Chromatography–Orbitrap-Based High-Resolution Mass Spectrometry. Molecules, MDPI (2024). URL:[Link]

• Fast and Environment-Friendly GC-MS Method for Eleven Organophosphorus Flame Retardants in Indoor Air, Dust, and Skin Wipes. International Journal of Environmental Research and Public Health, PMC (2018). URL:[Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Technical Guide: Differentiating 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol from Oxide Impurities

The following guide provides a technical analysis for differentiating 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol (and its stable tautomer, the 2-one) from its oxidized phosphate impurities.

Executive Summary

5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol (CAS 4090-51-1 / 4090-60-2) is a cyclic phosphorus compound widely used as a phosphorylating agent and intermediate in the synthesis of flame retardants, plasticizers, and bioactive phosphonates.[1]

A critical challenge in handling this reagent is its susceptibility to oxidation. While often referred to by its P(III) "phosphite" nomenclature (2-ol ), the molecule exists predominantly in equilibrium with its P(V) H-phosphonate tautomer, 5,5-dimethyl-1,3,2-dioxaphosphorinan-2-one .[1] The primary "oxide" impurity encountered is the over-oxidized 5,5-dimethyl-2-hydroxy-1,3,2-dioxaphosphorinane 2-oxide (cyclic phosphate), formed via the oxidation of the P-H bond to a P-OH group.[1]

This guide outlines the mechanistic differences and provides validated protocols for distinguishing the active reagent from its inert oxide impurities using NMR spectroscopy and physical characterization.

Structural & Mechanistic Context

To accurately differentiate the species, one must understand the tautomeric equilibrium and the oxidation pathway.

The Tautomeric Equilibrium (The Target)

The target molecule exists in a prototropic equilibrium. In solution and the solid state, the equilibrium lies heavily toward the H-phosphonate (P=O) form, yet it reacts through the Phosphite (P-OH) form.

• Form A (P-OH): 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol (Trivalent, reactive nucleophile).[1]

• Form B (P=O): 5,5-Dimethyl-1,3,2-dioxaphosphorinan-2-one (Pentavalent, stable tautomer).[1]

The Oxide Impurity

Exposure to air or moisture oxidizes the P-H bond of Form B (or the lone pair of Form A) to a P-OH group, resulting in the Cyclic Phosphate (Neopentylene Phosphate).

• Impurity: 5,5-Dimethyl-2-hydroxy-1,3,2-dioxaphosphorinane 2-oxide.[1][2][3][4]

• Characteristics: Strong Brønsted acid, chemically inert to phosphorylation, non-nucleophilic.[1]

Visualization of the Pathway[1]

Figure 1: Tautomeric equilibrium of the target reagent and its irreversible degradation path to the oxide impurity.

Comparative Analysis: Target vs. Impurity

The following table summarizes the physicochemical distinctions critical for isolation and identification.

Feature	Target (H-Phosphonate)	Oxide Impurity (Phosphate)
Oxidation State	P(V) with P-H bond (formally +3 precursor)	P(V) with P-OH bond (+5)
P NMR Shift	+2 to +5 ppm	-5 to -15 ppm
P Coupling	Doublet ( Hz)	Singlet (No P-H coupling)
H NMR	Distinctive P-H doublet ( 6.0–8.0 ppm)	Acidic O-H (broad, exchangeable)
Solubility	Soluble in CHCl , DCM, Toluene	Less soluble in non-polar; soluble in water/MeOH
Reactivity	Reduces or	Inert to mild oxidants

Experimental Protocols

Protocol A: P NMR Differentiation (The Gold Standard)

This is the most definitive method. The presence of the P-H bond in the target creates a massive scalar coupling that is absent in the oxide impurity.

Reagents:

• Solvent: CDCl

  or DMSO- (dry).[1]

• Internal Standard (Optional): Triphenyl phosphate (

  -17 ppm).[1]

Procedure:

• Dissolve ~10 mg of sample in 0.6 mL deuterated solvent.

• Experiment 1: Proton-Coupled

  P NMR.

  • Acquire spectrum without proton decoupling (e.g., zg pulse sequence without waltz16).

  • Target Signal: Appears as a widely spaced doublet centered at ~4 ppm.[1] The splitting (

    ) will be approx. 650 Hz.

  • Impurity Signal: Appears as a singlet (usually upfield, ~ -5 ppm).[1]

• Experiment 2: Proton-Decoupled

  P NMR .

  • Acquire spectrum with decoupling.[1]

  • Target Signal: Collapses to a singlet at ~4 ppm.[1]

  • Impurity Signal: Remains a singlet at ~ -5 ppm.[1]

Data Interpretation:

• Purity Calculation: Integration of Target Singlet / (Total Integration of all P species) × 100.

Protocol B: Rapid Chemical Screening (Redox Test)

For quick qualitative verification without NMR.

Mechanism: The P-H bond in the target is a reducing agent; the P-OH in the impurity is not.[1]

Procedure:

• Dissolve 50 mg of sample in 1 mL acetonitrile.

• Add 2 drops of 0.1 M Iodine (

  ) solution (brown).

• Observation:

  • Target: Rapid decolorization of iodine (solution becomes clear/yellow) as P-H oxidizes to P-I/P-OH.

  • Impurity: Color persists (no reaction).

Decision Logic for Quality Control

Use the following workflow to validate batch purity before use in synthesis.

Figure 2: Logical workflow for identifying the target and distinguishing it from oxide and hydrolysis impurities via NMR.[1]

References

• Structural Interpret

  P NMR Shifts. Fukal, J. et al. (2019).[3] Structural interpretation of the 31P NMR chemical shifts in thiophosphate and phosphate. Royal Society of Chemistry.

• Characterization of Cyclic Phosphonates. Sigma-Aldrich Product Specification. 5,5-Dimethyl-1,3,2-dioxaphosphorinan-2-one.

• NMR of Phosphorus Compounds. Gorenstein, D. G. (1984).

• Tautomerism in H-Phosphonates. Keglevich, G. (2014).[1] Milestones in Organo-Phosphorus Chemistry. Current Organic Chemistry.

Sources

• 1. 1,3,2-Dioxaphosphorinane, 5,5-dimethyl-2-phenoxy-, 2-oxide [webbook.nist.gov]
• 2. (S)-(+)-5,5-DIMETHYL-2-HYDROXY 4-PHENYL-1,3,2-DIOXAPHOS-PHORINANE-2-OXIDE | 98674-81-8 [chemicalbook.com]
• 3. Structural interpretation of the 31P NMR chemical shifts in thiophosphate and phosphate: key effects due to spin–orbit and explicit solvent - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol

This guide provides essential safety and logistical information for the proper disposal of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol (CAS No. 4090-60-2), also known as Neopentylene phosphite. As a member of the organophosphorus family, this reagent requires careful handling and adherence to specific disposal protocols to ensure laboratory safety and environmental protection. This document is intended for researchers, scientists, and drug development professionals who handle this chemical.

Part 1: Hazard Identification and Immediate Safety

Understanding the inherent risks of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol is the foundation of its safe management. The primary danger associated with this compound is its corrosivity.

Table 1: Hazard Profile of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol

Hazard Category	GHS Pictogram	Signal Word	Hazard Statement	Storage Class
Corrosivity	GHS05	Danger	H314: Causes severe skin burns and eye damage.[1]	8A: Combustible corrosive hazardous materials.[1]

The immediate implication of this profile is that any contact with skin or eyes can cause severe, lasting damage. Therefore, the use of appropriate Personal Protective Equipment (PPE) is not optional, but mandatory.

Table 2: Mandatory Personal Protective Equipment (PPE)

Body Area	Required PPE	Rationale and Specifications
Eyes/Face	Safety Goggles & Face Shield	A face shield worn over chemical splash goggles is required to protect against splashes, which can cause irreversible eye damage.[1]
Hands	Chemical-Impermeable Gloves	Wear gloves (e.g., nitrile, neoprene) at all times. Contaminated gloves should be washed before removal and disposed of as hazardous waste.[2][3]
Body	Flame-Retardant Lab Coat	A fully-buttoned lab coat protects against skin contact from minor spills and splashes.
Respiratory	Type P3 Respirator Cartridges	Recommended when handling the powder outside of a certified chemical fume hood or in case of aerosol formation.[1]

Part 2: Disposal Decision Workflow

The correct disposal path depends on the nature and quantity of the waste. This workflow provides a logical decision-making process for handling various scenarios involving 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol.

Caption: Disposal decision workflow for 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol.

Part 3: Step-by-Step Disposal Protocols

Always perform these procedures within a certified chemical fume hood while wearing all mandatory PPE.

Protocol A: Disposal of Bulk Quantities & Unused Product

On-site treatment of large quantities of this corrosive material is not recommended due to the potential for uncontrolled exothermic reactions.

• Segregation: Ensure the container of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol is securely closed and stored separately from incompatible materials, especially bases and strong oxidizing agents.[4]

• Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol", the CAS number "4090-60-2", and the appropriate hazard pictograms (Corrosive).

• Collection: Arrange for collection by a licensed hazardous waste disposal contractor. Do not mix with other waste streams unless explicitly permitted by the contractor.

Protocol B: Neutralization and Disposal of Small Residual Quantities (<50g)

This protocol utilizes alkaline hydrolysis to convert the reactive phosphite ester into less hazardous, water-soluble salts. Organophosphorus compounds can be effectively treated and decontaminated by this method.[2][5] The hydrolysis of phosphonate and phosphinate esters can proceed under both acidic and basic conditions, but alkaline hydrolysis is common for decontamination.[6][7]

• Prepare a Neutralization Solution: In a suitably large beaker (e.g., 1L beaker for neutralizing 10-20g of reagent), prepare a 1-2 M solution of sodium carbonate (washing soda) or a 1 M solution of sodium hydroxide in cold water. Place the beaker in an ice bath to manage heat generation.

• Slow Addition: While stirring the basic solution, slowly and carefully add the residual 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol in small portions. Caution: The reaction may be exothermic. Monitor the temperature and control the addition rate to keep the temperature below 50°C.

• Reaction Time: Continue stirring the mixture for at least 2 hours at room temperature to ensure complete hydrolysis.

• Verification: After the reaction period, check the pH of the solution. It should be neutral or slightly basic (pH 7-9). If it is still highly acidic or basic, adjust with a dilute acid (e.g., 1M HCl) or base (e.g., 1M NaOH) as needed.

• Final Disposal: The resulting neutralized aqueous solution can typically be disposed of down the drain with copious amounts of water, but only if permitted by local institutional and municipal regulations. Otherwise, it must be collected as aqueous hazardous waste.

Protocol C: Managing Spill Cleanup Waste

• Containment: For a small spill, first prevent it from spreading. Use an inert absorbent material like sand, diatomite, or universal binders.[8] Do not use combustible materials like paper towels as the primary absorbent.

• Collection: Carefully scoop the absorbed material into a designated, robust container (e.g., a heavy-duty plastic pail or drum).

• Decontamination: Wipe the spill area with a cloth soaked in a sodium carbonate solution (as described in Protocol B) to decontaminate the surface.[2]

• Packaging: Place all contaminated materials, including gloves, absorbent pads, and wipes, into the waste container.

• Disposal: Seal and label the container as solid hazardous waste, clearly identifying the contents. Dispose of it through your institution's licensed hazardous waste contractor.[9][10]

Part 4: Decontamination of Equipment

All laboratory equipment, such as glassware and spatulas, that has come into contact with the chemical must be thoroughly decontaminated.

• Initial Rinse: Carefully rinse the equipment with a suitable organic solvent (e.g., acetone) in a fume hood to remove the bulk of the residue. Collect this solvent rinse as hazardous waste.

• Hydrolysis Bath: Immerse the rinsed equipment in a 1 M sodium carbonate solution for at least 12 hours. This will hydrolyze any remaining traces of the compound.

• Final Cleaning: After the hydrolysis bath, the equipment can be washed with soap and water as usual.[2]

Part 5: Emergency Response and First Aid

In case of accidental exposure, immediate action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing all contaminated clothing. Seek immediate medical attention.[3][10]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3][4]

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Do not use mouth-to-mouth resuscitation. Seek immediate medical attention.[3]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3]

By adhering to these detailed procedures, laboratory personnel can ensure the safe and responsible disposal of 5,5-Dimethyl-1,3,2-dioxaphosphinan-2-ol, protecting themselves, their colleagues, and the environment.

References

• Decontamination. Food and Agriculture Organization of the United Nations (FAO). [Link]

• Yevheniia, K., et al. (2020). Decontamination agents for chemical neutralization of organo-phosphorous poisonous compounds: Literature Review.

• Keglevich, G. (2018). The Hydrolysis of Phosphinates and Phosphonates: A Review. ResearchGate. [Link]

• Keglevich, G., & Bálint, E. (2018). The Hydrolysis of Phosphinates and Phosphonates: A Review. Molecules, 23(10), 2649. [Link]

• Wright, J.B., et al. (2005). Hydrolysis of Phosphorus Esters: A Computational Study. Defense Technical Information Center (DTIC). [Link]

• Ghanem, E., & Raushel, F. M. (2005). Detoxification of organophosphate nerve agents by bacterial phosphotriesterase. Toxicol Appl Pharmacol, 207(2 Suppl), 459-70.

• Bigley, A. N., et al. (2019). Enzymatic Bioremediation of Organophosphate Compounds—Progress and Remaining Challenges. Toxins (Basel), 11(8), 482. [Link]

• Phosphate and phosphite synthesis by esterification, hydrolysis and oxidation. Organic Chemistry Portal. [Link]

• Guidelines for the Disposal of Small Quantities of Unused Pesticides. United States Environmental Protection Agency (EPA). [Link]

• Singh, B. K. (2009). Microbial degradation of organophosphorus compounds. FEMS Microbiology Reviews, 33(1), 149-163. [Link]

• Hydrolytic stabilized phosphite esters.
• Organophosphate/Carbam
• Organophosphorus Pesticide Standard (1X1 mL)

• 5 5-DIMETHYL-1 3 2-DIOXAPHOSPHORINAN-2-& (CAS 4090-60-2) Information. LookChem. [Link]

• Jamil, S., & Garlich, F. (2023). Organophosphate Toxicity. StatPearls. [Link]

• Dimethyl Methylphosphonate Safety Data Sheet. YSI. [Link]

• 2-Ethyl-5,5-dimethyl-1,3-dioxane Safety D
• (5-Ethyl-2-methyl-1,3,2-dioxaphosphorinan-5-yl)

Sources

• 1. 5,5-二甲基-1,3,2-二氧磷杂环戊烷-2-酮 96% | Sigma-Aldrich [sigmaaldrich.com]
• 2. Decontamination [fao.org]
• 3. chemicalbook.com [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. Enzymatic Bioremediation of Organophosphate Compounds—Progress and Remaining Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The Hydrolysis of Phosphinates and Phosphonates: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. echemi.com [echemi.com]
• 10. fishersci.com [fishersci.com]